N-Nitroso Tadalafil

Core Science & Biosynthesis

N-Nitroso Tadalafil: A Comprehensive Technical Guide to its Formation Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the formation mechanism of N-Nitroso Tadalafil, a potential nitrosamine (B1359907) impurity in the active pharmaceutical ingredient (API) Tadalafil. The guide elucidates the chemical pathways, critical contributing factors, and analytical challenges associated with this impurity. It is intended to serve as a crucial resource for researchers, scientists, and drug development professionals engaged in ensuring the safety and quality of pharmaceutical products. The content synthesizes current scientific understanding of N-nitrosamine formation and applies these principles to the specific molecular structure of Tadalafil, offering a framework for risk assessment and mitigation. While specific kinetic and quantitative data for N-Nitroso Tadalafil formation are not extensively available in the public domain, this guide provides a robust theoretical and practical foundation based on established chemical principles and regulatory guidance.

Introduction to N-Nitroso Tadalafil

N-Nitroso Tadalafil is the N-nitroso derivative of Tadalafil, a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile dysfunction and pulmonary arterial hypertension.[1][2] The formation of N-nitrosamines as impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens.[3] N-Nitroso Tadalafil is formed by the nitrosation of the secondary amine present within the piperazine-like ring system of the Tadalafil molecule.[1][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring pharmaceutical manufacturers to assess and control the risk of nitrosamine impurities in their products.[4][5]

Chemical Structure:

• Tadalafil: (6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione

• N-Nitroso Tadalafil: (6R,12aR)-6-(benzo[d][1][4]dioxol-5-yl)-2-methyl-7-nitroso-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione[6]

Core Formation Mechanism

The formation of N-Nitroso Tadalafil follows the general mechanism of N-nitrosation of secondary amines. This reaction involves the interaction of a nitrosating agent with the lone pair of electrons on the nitrogen atom of the secondary amine in the Tadalafil structure.

Key Reactants and Conditions

The primary reactants involved in the formation of N-Nitroso Tadalafil are:

• Tadalafil: The substrate containing a secondary amine moiety.

• Nitrosating Agent: Typically derived from a source of nitrite (B80452) (NO₂⁻) under acidic conditions.

The reaction is significantly influenced by the following conditions:

• pH: Acidic conditions are generally required to convert nitrite salts into more potent nitrosating agents, such as nitrous acid (HNO₂).

• Temperature: Higher temperatures can accelerate the rate of nitrosation.[4]

• Presence of Catalysts or Inhibitors: Certain species can either promote or hinder the formation of N-nitrosamines.

Chemical Pathway

The formation of N-Nitroso Tadalafil can be described in the following steps:

• Formation of the Nitrosating Agent: In an acidic aqueous environment, nitrite ions (from sources like sodium nitrite) are protonated to form nitrous acid (HNO₂).

• Generation of the Nitrosonium Ion: Nitrous acid can be further protonated and lose a molecule of water to form the highly reactive nitrosonium ion (NO⁺). Other nitrosating species like dinitrogen trioxide (N₂O₃) can also be formed.

• Nucleophilic Attack: The secondary amine nitrogen in the Tadalafil molecule acts as a nucleophile and attacks the electrophilic nitrosonium ion.

• Deprotonation: The resulting intermediate is then deprotonated to yield the stable N-Nitroso Tadalafil.

Quantitative Data and Influencing Factors

While specific quantitative data for the formation of N-Nitroso Tadalafil is not widely published, the following tables summarize general principles and expected trends based on the chemistry of N-nitrosamine formation.

Table 1: Influence of pH on N-Nitrosamine Formation

pH Range	Effect on Nitrosating Agent	Effect on Amine	Overall Impact on Formation Rate
< 3	High concentration of active nitrosating species (e.g., NO⁺).	Protonation of the secondary amine reduces its nucleophilicity.	Rate may decrease at very low pH due to amine protonation.
3 - 6	Optimal formation of nitrous acid and other nitrosating agents.	Sufficient concentration of the free amine (nucleophile).	Generally the range for maximum formation rate.
> 6	Concentration of active nitrosating species decreases significantly.	High concentration of the free amine.	Rate is significantly reduced due to lack of nitrosating agent.

Table 2: Influence of Temperature on N-Nitrosamine Formation

Temperature	Effect on Reaction Rate
Low (e.g., refrigerated)	Reaction rate is significantly slower.
Ambient	Moderate reaction rate.
Elevated (e.g., during manufacturing processes)	Reaction rate increases significantly.[4]

Table 3: Potential Sources of Reactants in Pharmaceutical Manufacturing

Reactant	Potential Sources
Tadalafil (Secondary Amine)	The Active Pharmaceutical Ingredient (API) itself.
Nitrite (NO₂⁻)	- Impurities in raw materials and excipients. - Degradation of nitrogen-containing compounds. - Contamination from manufacturing equipment or water.
Acidic Conditions	- Use of acidic reagents or catalysts in synthesis. - Degradation of excipients leading to a decrease in pH.

Experimental Protocols

General Synthesis of N-Nitroso Tadalafil (Illustrative Protocol)

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Materials:

• Tadalafil

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane or other suitable organic solvent

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer, separatory funnel, etc.)

Procedure:

• Dissolve a known quantity of Tadalafil in a suitable organic solvent in a round-bottom flask.

• Cool the solution in an ice bath to 0-5 °C with continuous stirring.

• In a separate beaker, prepare an aqueous solution of sodium nitrite.

• Slowly add a dilute solution of hydrochloric acid to the Tadalafil solution to achieve an acidic pH (e.g., pH 3-4).

• Add the sodium nitrite solution dropwise to the stirred, cooled Tadalafil solution.

• Allow the reaction to proceed at 0-5 °C for a specified time (e.g., 1-2 hours), monitoring the reaction progress by a suitable analytical technique (e.g., TLC or HPLC).

• After the reaction is complete, quench the reaction by adding a saturated solution of sodium bicarbonate until the pH is neutral or slightly basic.

• Transfer the mixture to a separatory funnel and extract the N-Nitroso Tadalafil into an organic solvent like dichloromethane.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-Nitroso Tadalafil.

• The crude product may be purified by column chromatography.

Analytical Detection and Characterization

The detection and quantification of N-Nitroso Tadalafil present significant analytical challenges due to its potential instability.

• LC-MS/MS (Liquid Chromatography with tandem mass spectrometry): This is the preferred method for the trace-level detection and quantification of nitrosamine impurities. However, N-Nitroso Tadalafil has been reported to be unstable in the LC-MS/MS source, potentially leading to the loss of the nitroso group (-NO). This can result in the detection of a fragment ion corresponding to the mass of Tadalafil, which can interfere with accurate quantification.[7] Method development should, therefore, focus on optimizing source conditions (e.g., temperature) to minimize in-source fragmentation.

• High-Resolution Mass Spectrometry (HRMS): Can be used for accurate mass determination and structural elucidation.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: Can be used to confirm the structure of synthesized N-Nitroso Tadalafil reference standards.

Risk Mitigation and Control Strategies

Pharmaceutical manufacturers should implement a comprehensive risk assessment and control strategy to prevent the formation of N-Nitroso Tadalafil.

• Risk Assessment: Evaluate the entire manufacturing process of Tadalafil for potential sources of nitrites and conditions conducive to nitrosation. This includes analyzing raw materials, excipients, solvents, and manufacturing equipment.

• Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosamine formation. This may include adjusting the pH, temperature, and order of reagent addition.

• Raw Material Control: Implement stringent specifications for raw materials and excipients to limit the content of nitrites and secondary/tertiary amines.

• Use of Inhibitors: The addition of certain compounds, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), can act as nitrosating agent scavengers and inhibit the formation of N-nitrosamines.

• Analytical Testing: Develop and validate sensitive analytical methods for the routine testing of Tadalafil API and finished products for the presence of N-Nitroso Tadalafil.

Conclusion

The formation of N-Nitroso Tadalafil is a potential risk that requires careful consideration and control during the manufacturing and storage of Tadalafil-containing products. A thorough understanding of the underlying chemical mechanism, influencing factors, and analytical challenges is paramount for ensuring patient safety. By implementing robust risk assessment strategies, optimizing manufacturing processes, and employing sensitive analytical methods, the pharmaceutical industry can effectively mitigate the risk of this and other nitrosamine impurities. Further research into the specific kinetics and reaction conditions for N-Nitroso Tadalafil formation would be beneficial for developing more targeted and effective control strategies.

References

• 1. youtube.com [youtube.com]
• 2. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. fda.gov [fda.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. asianpubs.org [asianpubs.org]
• 7. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]

Potential Genotoxicity of N-Nitroso Tadalafil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Tadalafil is a nitrosamine (B1359907) impurity that can potentially form in drug products containing tadalafil. Nitrosamines, as a class, are recognized as potent genotoxic carcinogens, raising significant safety concerns.[1][2][3] This technical guide provides a comprehensive overview of the potential genotoxicity of N-Nitroso Tadalafil. In the absence of direct experimental data for this specific compound, this document extrapolates from the established knowledge of N-nitroso compounds (NOCs) and nitrosamine drug substance-related impurities (NDSRIs).[4][5] It details the presumed mechanisms of metabolic activation leading to DNA damage, outlines the standard battery of genotoxicity assays recommended for nitrosamines, and presents detailed experimental protocols for these assays. This guide is intended to be a critical resource for researchers, scientists, and drug development professionals involved in the risk assessment and management of nitrosamine impurities.

Introduction: The Concern of Nitrosamine Impurities

N-nitroso compounds (NOCs) are a class of chemicals characterized by a nitroso group bonded to an amine.[6] Many nitrosamines are potent mutagens and carcinogens in animal studies and are classified as probable or possible human carcinogens.[1][3][7] Their presence as impurities in pharmaceutical products has become a major regulatory focus, leading to drug recalls and stringent risk assessment requirements.[6]

N-Nitroso Tadalafil is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient, tadalafil.[8] NDSRIs can be formed during the synthesis of the drug substance or during the shelf-life of the finished drug product through reactions between secondary or tertiary amines and nitrosating agents.[6] Given the established genotoxic potential of the nitrosamine class, N-Nitroso Tadalafil is presumed to be genotoxic pending experimental evaluation.

Presumed Mechanism of Genotoxicity: Metabolic Activation and DNA Adduct Formation

The genotoxicity of most N-nitrosamines is not direct-acting; it requires metabolic activation by cytochrome P450 (CYP) enzymes in the liver.[7][9] This process is a hallmark of nitrosamine toxicity and is the primary mechanism leading to their mutagenic and carcinogenic effects.

The proposed bioactivation pathway is as follows:

• α-Hydroxylation: The initial and rate-limiting step is the enzymatic hydroxylation of the carbon atom adjacent (in the alpha position) to the N-nitroso group.[9] This is primarily carried out by various CYP isoenzymes, such as CYP2E1, CYP2A6, CYP2C9, CYP3A4, and CYP1A1.[9]

• Spontaneous Decomposition: The resulting α-hydroxy nitrosamine is an unstable intermediate. It undergoes spontaneous decomposition to form an electrophilic diazonium ion.

• DNA Alkylation: The highly reactive diazonium ion can then react with nucleophilic sites on DNA bases, forming DNA adducts. This alkylation of DNA can lead to base-pair substitutions, DNA strand breaks, and chromosomal damage if not repaired by cellular DNA repair mechanisms.[7][10] These genetic alterations are the initiating events in chemical carcinogenesis.

Figure 1: Presumed metabolic activation pathway of N-Nitroso Tadalafil.

Standard Genotoxicity Testing Battery for Nitrosamines

A standard battery of tests is employed to evaluate the genotoxic potential of chemical compounds. For nitrosamines, specific modifications to these standard assays are recommended to enhance their sensitivity, primarily due to the requirement for metabolic activation.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay to assess a compound's potential to induce gene mutations (point mutations) in bacteria.[11] For nitrosamines, an "enhanced" Ames test protocol is recommended by regulatory agencies.[11][12]

• Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the histidine or tryptophan operon, respectively. These mutations render the bacteria unable to synthesize the essential amino acid, so they cannot grow on a medium lacking it. A positive result is recorded if the test compound causes a reverse mutation (reversion), allowing the bacteria to regain their ability to produce the amino acid and form colonies.

• Nitrosamine-Specific Conditions: Standard Ames test conditions can produce false-negative results for some nitrosamines.[10][12] Enhanced conditions include the use of a pre-incubation method, a higher concentration (e.g., 30%) of post-mitochondrial fraction (S9) from the livers of rodents pre-treated with CYP inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone), and specifically, the use of hamster liver S9, which has been shown to be more effective for bio-transforming certain nitrosamines.[12][13][14]

In Vitro Mammalian Cell Micronucleus Test

This assay detects chromosomal damage in mammalian cells. It is a key test for identifying clastogenic (chromosome-breaking) and aneugenic (chromosome-loss) events.

• Principle: Micronuclei are small, extra-nuclear bodies that contain chromosome fragments or whole chromosomes left behind during cell division. An increase in the frequency of micronucleated cells after exposure to a test substance indicates that it has induced chromosomal damage. The assay can be performed in various cell lines, such as human lymphoblastoid TK6 cells or Chinese hamster ovary (CHO) cells.[15][16]

• Metabolic Activation: As with the Ames test, this assay must be conducted both with and without an external metabolic activation system (S9) to detect indirect-acting genotoxins like nitrosamines.[15]

In Vitro Mammalian Chromosomal Aberration Test

This cytogenetic assay provides a more detailed look at structural changes to chromosomes.

• Principle: Cultured mammalian cells (e.g., human peripheral blood lymphocytes, CHO cells) are exposed to the test compound.[15][17] The cells are then arrested in metaphase, harvested, and their chromosomes are microscopically examined for structural abnormalities, such as breaks, deletions, and exchanges.[15][17]

• Significance: A statistically significant, dose-dependent increase in the number of cells with chromosomal aberrations indicates clastogenic potential.[17] This test is also performed with and without S9 metabolic activation.[15]

Data Presentation (Illustrative)

While no specific genotoxicity data for N-Nitroso Tadalafil is publicly available, the following tables illustrate the typical format and nature of results obtained from the standard testing battery for a hypothetical positive NDSRI.

Table 1: Illustrative Results from an Enhanced Bacterial Reverse Mutation (Ames) Test

Tester Strain	Metabolic Activation (30% Hamster Liver S9)	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control	Result
TA100	With	0 (Vehicle Control)	120 ± 15	1.0	-
		10	135 ± 18	1.1	-
		50	255 ± 25	2.1	+
		100	450 ± 40	3.8	+
		250	380 ± 35 (Toxic)	3.2	+
TA1535	With	0 (Vehicle Control)	25 ± 5	1.0	-
		50	60 ± 8	2.4	+
		100	115 ± 12	4.6	+
TA98	With	0 (Vehicle Control)	40 ± 8	1.0	-
		100	45 ± 7	1.1	-
TA100	Without	0 (Vehicle Control)	118 ± 12	1.0	-
		250	125 ± 15	1.1	-

A positive result is typically defined as a reproducible, dose-related increase in revertant colonies, with a fold increase of ≥2x for TA98, TA100, and E. coli strains, and ≥3x for TA1535 and TA1537, over the vehicle control.[13]

Table 2: Illustrative Results from an In Vitro Mammalian Cell Micronucleus Test in TK6 Cells

Treatment Condition	Concentration (µM)	% Cytotoxicity	% Micronucleated Cells (Mean ± SD)	Fold Increase over Control	Result
Without S9 (24h)	0 (Vehicle Control)	0	1.2 ± 0.3	1.0	-
	50	5	1.4 ± 0.4	1.2	-
	100	15	1.5 ± 0.5	1.3	-
With S9 (4h)	0 (Vehicle Control)	0	1.3 ± 0.2	1.0	-
	10	8	2.5 ± 0.6	1.9	-
	25	20	4.8 ± 0.9	3.7	+
	50	45	7.9 ± 1.1	6.1	+

A positive result is characterized by a statistically significant and dose-dependent increase in the frequency of micronucleated cells.

Detailed Experimental Protocols

The following sections provide detailed, representative protocols for the key genotoxicity assays, based on OECD guidelines and best practices for nitrosamine testing.

Protocol: Enhanced Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

Figure 2: Workflow for the Enhanced Ames Test.

Methodology:

• Strains: S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101) should be used.[12]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system. For nitrosamines, a high concentration (30% v/v) of hamster liver S9 is recommended, prepared from rodents treated with CYP inducers.[12] Rat liver S9 (30%) should also be tested.[12]

• Assay Procedure (Pre-incubation):

  • To a sterile tube, add 0.5 mL of S9 mix (for activated assays) or phosphate (B84403) buffer (for non-activated assays), 0.1 mL of an overnight bacterial culture, and 0.1 mL of the test compound solution (or vehicle control).

  • Incubate the mixture for 30 minutes at 37°C with gentle shaking.[12]

  • After incubation, add 2.0 mL of molten top agar containing a trace amount of histidine and biotin.

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation and Scoring: Plates are incubated inverted at 37°C for 48 to 72 hours. The number of revertant colonies per plate is then counted. The background bacterial lawn is also examined for signs of cytotoxicity.

• Controls: A vehicle control (e.g., DMSO) and known positive controls (e.g., N-nitrosodiethylamine with S9; sodium azide (B81097) without S9) must be included.

• Data Evaluation: A positive response is defined as a reproducible, dose-related increase in the number of revertant colonies that meets pre-defined statistical criteria and fold-increase thresholds over the vehicle control.

Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)

Figure 3: Workflow for the In Vitro Micronucleus Test.

Methodology:

• Cell Culture: Human lymphoblastoid TK6 cells or another suitable mammalian cell line are cultured to an appropriate density.

• Treatment:

  • Short Treatment with S9: Cells are treated for 3-6 hours with various concentrations of the test compound in the presence of S9 mix. The treatment medium is then removed, and cells are incubated in fresh medium for a recovery period of 1.5-2.0 normal cell cycles.

  • Long Treatment without S9: Cells are treated for a continuous period of 1.5-2.0 cell cycles without S9.

• Cytokinesis Block (Optional but Recommended): Cytochalasin B is added to the culture to block cytokinesis, resulting in the accumulation of binucleated cells. This ensures that only cells that have undergone mitosis after treatment are scored.

• Cell Harvesting and Slide Preparation: Cells are harvested, subjected to a mild hypotonic treatment, fixed, and then dropped onto microscope slides.

• Staining and Scoring: Slides are stained with a DNA-specific stain (e.g., Giemsa, DAPI). At least 2000 binucleated cells per concentration are scored under a microscope for the presence of micronuclei.

• Cytotoxicity Assessment: Cell viability and proliferation are measured to ensure that positive results are not an artifact of high toxicity.

• Data Evaluation: A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Conclusion

While direct experimental data on the genotoxicity of N-Nitroso Tadalafil are not currently available, its chemical structure places it in a class of compounds considered to be potent genotoxic agents. The established mechanism of action for nitrosamines involves metabolic activation to highly reactive electrophiles that damage DNA, a pathway that is presumed to be relevant for N-Nitroso Tadalafil.

A comprehensive assessment of its genotoxic potential requires a testing battery including an enhanced Ames test and in vitro mammalian cell assays for chromosomal damage, such as the micronucleus or chromosomal aberration test. The protocols and methodologies detailed in this guide provide a robust framework for such an evaluation. Any positive findings in these in vitro assays would be a strong indicator of genotoxic hazard and would necessitate further investigation and rigorous risk assessment to ensure patient safety.

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemwerth.com [chemwerth.com]
• 7. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. criver.com [criver.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. jrfglobal.com [jrfglobal.com]
• 14. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. criver.com [criver.com]
• 16. Genotoxic effects of N-nitrosoketamine and ketamine as assessed by in vitro micronucleus test in Chinese hamster lung fibroblast cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Chromosome Aberration Test in vitro - Eurofins Deutschland [eurofins.de]

N-Nitroso Tadalafil chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Tadalafil (B1681874) is a nitrosamine (B1359907) impurity of Tadalafil, a potent phosphodiesterase type 5 (PDE5) inhibitor. As a member of the cohort of concern due to the carcinogenic potential of nitrosamines, the detection, characterization, and toxicological assessment of N-Nitroso Tadalafil are of significant regulatory and safety importance. This technical guide provides a detailed overview of the chemical structure, properties, and analytical considerations for N-Nitroso Tadalafil. It includes a summary of its known chemical data, a discussion of the challenges in its analysis, and an outline of experimental protocols for its potential synthesis and genotoxicity assessment.

Chemical Structure and Properties

N-Nitroso Tadalafil is a derivative of Tadalafil where a nitroso group is attached to one of the nitrogen atoms in the piperazinedione ring system.

Chemical Structure:

Caption: Chemical structure of N-Nitroso Tadalafil.

Table 1: Chemical and Physical Properties of N-Nitroso Tadalafil

Property	Value	Source
Molecular Formula	C22H18N4O5	[1][2][3][4]
Molecular Weight	418.41 g/mol	[1][2][3][4]
IUPAC Name	(6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-7-nitroso-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione	[4][5]
Canonical SMILES	CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)N(C6=CC=CC=C36)N=O	[2]
CAS Number	Not assigned	[3][5][6][7][8]
Appearance	Pale Yellow to Yellow Color Solid	[9]
Storage	2-8°C Refrigerator	[3][9]

Synthesis and Formation

N-Nitroso Tadalafil is not a commercially available pharmaceutical agent but rather an impurity that can form under specific conditions. The formation of N-nitrosamines typically occurs from the reaction of a secondary or tertiary amine with a nitrosating agent.[5][10] In the context of Tadalafil, the secondary amine in the piperazinedione ring is susceptible to nitrosation.

General Reaction Scheme for Nitrosamine Formation:

Caption: General formation pathway of N-Nitroso Tadalafil.

Experimental Protocol: Hypothetical Synthesis

A specific, validated synthesis protocol for N-Nitroso Tadalafil is not publicly available. However, a general procedure for the nitrosation of a secondary amine can be extrapolated.

Objective: To synthesize N-Nitroso Tadalafil from Tadalafil.

Materials:

• Tadalafil

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane (DCM) or other appropriate organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment

Methodology:

• Dissolve Tadalafil in a suitable organic solvent such as dichloromethane.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the mixture by the dropwise addition of dilute hydrochloric acid while maintaining the temperature at 0-5 °C.

• Stir the reaction mixture at low temperature for a specified period, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by the addition of a saturated sodium bicarbonate solution until the pH is neutral.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude N-Nitroso Tadalafil using column chromatography or recrystallization.

Analytical Methodologies

The analysis of N-Nitroso Tadalafil, like other nitrosamine impurities, presents significant challenges due to its potential for instability and the need for high sensitivity to detect trace levels. Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary technique employed for its detection and quantification.

LC-MS/MS Analysis Considerations

A significant challenge in the LC-MS/MS analysis of N-Nitroso Tadalafil is its in-source fragmentation. The molecule can readily lose its nitroso group (-NO), resulting in a fragment ion with a mass-to-charge ratio (m/z) of 389, which corresponds to the protonated molecule of Tadalafil.[3] The expected protonated molecule [M+H]⁺ of N-Nitroso Tadalafil is m/z 419.[3] Analysts have reported observing a strong signal at m/z 389 and a weak or absent signal at m/z 419, indicating instability in the mass spectrometer's ion source.[3]

This instability necessitates careful method development to either minimize fragmentation or to use the fragment ion for quantification, provided that chromatographic separation from Tadalafil is sufficient to avoid interference.[3]

Table 2: Example LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Description
Chromatographic System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient	Optimized gradient for separation of N-Nitroso Tadalafil from Tadalafil and other impurities
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL
Mass Spectrometer	Triple quadrupole or high-resolution mass spectrometer (HRMS)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Transitions	Precursor Ion (m/z) -> Product Ion (m/z) Primary: 419 -> (Specific product ions) Secondary (due to instability): 389 -> (Specific product ions for Tadalafil)
Source Temperature	Optimization is critical to minimize in-source decay

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the analysis of N-Nitroso Tadalafil by LC-MS/MS.

Biological Activity and Signaling Pathways

While N-Nitroso Tadalafil is structurally related to Tadalafil, its primary biological concern is not PDE5 inhibition but its potential carcinogenicity, a characteristic of many N-nitrosamines. The genotoxic and mutagenic potential of nitrosamine drug substance-related impurities (NDSRIs) is an area of active research.

Mechanism of Action of Parent Compound: Tadalafil

Tadalafil is a selective inhibitor of phosphodiesterase type 5 (PDE5).[10][11][12] PDE5 is an enzyme that degrades cyclic guanosine (B1672433) monophosphate (cGMP).[10][11][12] By inhibiting PDE5, Tadalafil increases cGMP levels, leading to smooth muscle relaxation and vasodilation.[10][11][12]

Proposed Genotoxicity Pathway of N-Nitrosamines

The carcinogenicity of N-nitrosamines is generally attributed to their metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophilic species that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication and initiate carcinogenesis.

Caption: Proposed pathway for the genotoxicity of N-nitrosamines.

Experimental Protocol: In Vitro Mutagenicity Assessment (Ames Test)

The bacterial reverse mutation assay (Ames test) is a common method for assessing the mutagenic potential of chemical substances. An enhanced Ames test is often recommended for nitrosamines.

Objective: To evaluate the mutagenic potential of N-Nitroso Tadalafil using the Ames test.

Materials:

• N-Nitroso Tadalafil

• Bacterial strains (e.g., Salmonella typhimurium TA98, TA100, TA1535, TA1537 and Escherichia coli WP2 uvrA)

• S9 fraction (from Aroclor 1254-induced rat or hamster liver) for metabolic activation

• Cofactors for S9 mix (e.g., NADP, G6P)

• Minimal glucose agar (B569324) plates

• Top agar

Methodology:

• Prepare a range of concentrations of N-Nitroso Tadalafil in a suitable solvent (e.g., DMSO).

• In separate test tubes, combine the test compound, the bacterial tester strain, and either S9 mix (for metabolic activation) or a buffer (without S9).

• After a short pre-incubation, add top agar and pour the mixture onto minimal glucose agar plates.

• Incubate the plates at 37 °C for 48-72 hours.

• Count the number of revertant colonies on each plate.

• A substance is considered mutagenic if it induces a concentration-related increase in the number of revertant colonies compared to the negative control, typically a twofold or greater increase.

Conclusion

N-Nitroso Tadalafil represents a critical area of focus for pharmaceutical quality control and safety assessment. Its potential for formation as an impurity in Tadalafil drug products necessitates robust analytical methods for its detection and quantification. The inherent instability of the molecule poses analytical challenges that require careful method development and validation. Furthermore, as a nitrosamine, its potential genotoxicity and carcinogenicity warrant thorough toxicological evaluation. This guide provides a foundational understanding of the chemical properties, analytical considerations, and potential biological activities of N-Nitroso Tadalafil to support further research and ensure patient safety.

References

• 1. fda.gov [fda.gov]
• 2. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. lcms.cz [lcms.cz]
• 7. N-Nitroso Tadalafil | C22H18N4O5 | CID 171380913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]

Unveiling the Origins of N-Nitroso Tadalafil: A Technical Guide to Synthesis and Impurity Control

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the potential sources of N-Nitroso Tadalafil (B1681874), a critical nitrosamine (B1359907) impurity, during the synthesis of the active pharmaceutical ingredient (API) tadalafil. Nitrosamine impurities are a significant concern for regulatory bodies and pharmaceutical manufacturers due to their potential carcinogenic properties. Understanding the formation pathways and implementing effective control strategies are paramount to ensuring the safety and quality of tadalafil-containing drug products.

The Synthesis of Tadalafil: A Look at the Core Chemistry

The most common and industrially significant route for the synthesis of tadalafil involves the Pictet-Spengler reaction. This multi-step process, while efficient, presents several junctures where the formation of N-Nitroso Tadalafil can occur.

A widely utilized synthetic pathway commences with the reaction of D-tryptophan methyl ester with piperonal. This is followed by a series of reactions including cyclization, acylation, and a final ring closure with methylamine (B109427) to yield the tadalafil molecule.[1][2] The key structural feature of tadalafil that is susceptible to nitrosation is the secondary amine present within the piperazinedione ring system.

Potential Sources of N-Nitroso Tadalafil Formation

The formation of N-Nitroso Tadalafil is a classic example of nitrosamine chemistry, requiring a secondary amine (present in the tadalafil molecule or its precursors) and a nitrosating agent.[3] The primary sources of these nitrosating agents within the tadalafil synthesis process can be categorized as follows:

• Raw Materials and Reagents: The presence of nitrite (B80452) or other nitrosating agents as impurities in starting materials, reagents, and solvents is a primary risk factor. While sodium nitrite may not be a direct reagent in the primary synthetic steps of tadalafil, its presence as a contaminant in other chemicals can lead to the formation of N-Nitroso Tadalafil.

• Reaction Conditions: The pH and temperature of the reaction mixture can significantly influence the rate of nitrosation. Acidic conditions can facilitate the formation of nitrous acid (HNO₂) from nitrite salts, which is a potent nitrosating agent.

• Solvents: Certain solvents, such as dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO), can degrade to form secondary amines, which can then react with nitrosating agents to form nitrosamine impurities. While not primary reactants, their use in the synthesis process should be carefully evaluated.

• Cross-Contamination: In a multi-product manufacturing facility, there is a risk of cross-contamination from other processes that may utilize nitrosating agents.

• Degradation: The degradation of starting materials, intermediates, or even the final tadalafil API under certain storage or processing conditions could potentially lead to the formation of nitrosamines, although this is a less direct route.

Logical Pathway for N-Nitroso Tadalafil Formation

The following diagram illustrates the logical relationship between the necessary components for the formation of N-Nitroso Tadalafil.

Caption: Formation of N-Nitroso Tadalafil.

Experimental Protocols: A Representative Approach

While specific, proprietary experimental protocols for tadalafil synthesis and impurity analysis are not publicly available, this section outlines a representative workflow based on published literature.

Tadalafil Synthesis: A Generalized Pictet-Spengler Route

The synthesis of tadalafil can be broadly summarized in the following experimental workflow. It is critical to note that at each stage, the quality of all raw materials, reagents, and solvents must be rigorously controlled to minimize the presence of potential nitrosating agents.

Caption: Generalized Tadalafil Synthesis Workflow.

Analytical Detection of N-Nitroso Tadalafil: A Representative LC-MS/MS Method

The detection and quantification of N-Nitroso Tadalafil at trace levels necessitate highly sensitive analytical techniques, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the method of choice. A forum discussion among analytical scientists highlighted a common challenge in the analysis of N-Nitroso Tadalafil: in-source fragmentation.[4] The expected [M+H]⁺ precursor ion at m/z 419 is often accompanied by a more intense signal at m/z 389, corresponding to the loss of the nitroso group.[4] This requires careful method development to ensure accurate quantification.

Table 1: Representative LC-MS/MS Parameters for N-Nitroso Tadalafil Analysis

Parameter	Representative Value
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of tadalafil and N-Nitroso Tadalafil
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	419.2
Product Ion (m/z)	To be determined during method development (e.g., monitoring fragments of 419.2 and potentially 389.2)
Collision Energy	Optimized for fragmentation

Note: This is a representative method and requires thorough validation for specificity, linearity, accuracy, precision, and sensitivity in accordance with regulatory guidelines.

Quantitative Data on N-Nitroso Tadalafil

Publicly available, specific quantitative data on the levels of N-Nitroso Tadalafil in different batches of tadalafil is limited. One study on the impurity profile of tadalafil synthesized via two different routes reported the detection of six impurities at a level of 0.1-0.15% in total, but did not specify the individual levels of N-Nitroso Tadalafil.[2]

The table below is provided as a template for researchers to document their own findings.

Table 2: Template for Quantitation of N-Nitroso Tadalafil in Tadalafil Batches

Batch ID	Synthesis Route	Potential Nitrosating Source Identified	N-Nitroso Tadalafil Level (ppm)	Analytical Method

Mitigation Strategies for N-Nitroso Tadalafil Formation

A robust control strategy is essential to minimize the risk of N-Nitroso Tadalafil formation. Key mitigation strategies include:

• Raw Material and Reagent Qualification: Rigorous testing of all incoming materials for the presence of nitrites and other potential nitrosating agents.

• Process Optimization:

  • pH Control: Maintaining a non-acidic pH during critical steps of the synthesis can significantly reduce the formation of nitrosating agents.

  • Temperature Control: Avoiding excessive temperatures can prevent the degradation of materials that might lead to the formation of nitrosamine precursors.

• Use of Scavengers: The addition of antioxidants or other "nitrite scavengers" to the reaction mixture can help to quench any residual nitrosating agents.

• Purification: Developing effective purification methods for the final API to remove any N-Nitroso Tadalafil that may have formed.

• Cleaning Validation: Implementing thorough cleaning procedures for all equipment to prevent cross-contamination between different manufacturing processes.

Conclusion

The formation of N-Nitroso Tadalafil during the synthesis of tadalafil is a potential risk that requires careful management. A thorough understanding of the synthetic pathway, potential sources of nitrosating agents, and the implementation of a multi-faceted control strategy are critical for ensuring the quality and safety of this important pharmaceutical ingredient. Continuous monitoring and a proactive approach to risk mitigation are essential for compliance with evolving regulatory expectations.

References

• 1. researchgate.net [researchgate.net]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. synchemia.com [synchemia.com]
• 4. cphi-online.com [cphi-online.com]

A Technical Guide to the Regulatory Control and Analysis of N-Nitroso Tadalafil in Pharmaceuticals

For: Researchers, Scientists, and Drug Development Professionals

Abstract: The discovery of N-nitrosamine impurities in various pharmaceutical products has prompted stringent regulatory scrutiny due to their classification as probable human carcinogens. N-Nitroso Tadalafil, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Tadalafil, falls under this purview. This technical guide provides an in-depth overview of the current regulatory landscape for controlling N-Nitroso Tadalafil, details analytical methodologies for its detection and quantification, and illustrates the relevant biological pathways.

Regulatory Framework for Nitrosamine Impurities

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established a framework for the assessment and control of nitrosamine impurities in drug products.[1][2][3] The core of this framework is a three-step process: risk assessment, confirmatory testing, and implementation of mitigation strategies.[4][5]

Acceptable Intake (AI) Limits

For nitrosamines, an Acceptable Intake (AI) limit is established, representing a level of exposure that poses a negligible risk of carcinogenicity.[1][6] For well-studied, common nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), specific AI limits have been published by regulatory bodies.[7][8][9]

However, for most NDSRIs, such as N-Nitroso Tadalafil, compound-specific carcinogenicity data is not available. In these cases, the FDA recommends a "Carcinogenic Potency Categorization Approach" (CPCA) to determine a recommended AI limit (RAIL).[10] This approach categorizes the NDSRI based on its structural features, which are linked to carcinogenic potential.

Carcinogenic Potency Categorization Approach (CPCA)

The CPCA assigns an NDSRI to one of five potency categories, each with a corresponding AI limit.[10] The categorization considers activating and deactivating structural features that influence the α-hydroxylation pathway, a key step in the metabolic activation of nitrosamines to carcinogenic species. N-Nitroso Tadalafil, being a complex NDSRI, would require such an assessment to determine its appropriate AI limit.

Table 1: FDA's Carcinogenic Potency Categories for NDSRIs and Corresponding AI Limits

Potency Category	Corresponding AI Limit (ng/day)
1	1500
2	400
3	100
4	40
5	26.5

Source: Adapted from FDA guidance documents.[5][10]

If multiple nitrosamines are present, a flexible approach to setting specifications is recommended, potentially requiring the total level of nitrosamines to be below a certain threshold.[11]

Formation and Mitigation

N-Nitroso Tadalafil is the N-nitroso derivative of Tadalafil.[12] Its formation requires the presence of a nitrosatable amine (the secondary amine in the Tadalafil structure) and a nitrosating agent (such as nitrous acid, which can form from nitrite (B80452) salts under acidic conditions).[13] Potential sources of nitrites can include excipients, water, or degradation of the active pharmaceutical ingredient (API) itself.[1][13]

Mitigation strategies involve a thorough risk assessment of the manufacturing process to identify and control potential sources of amines and nitrosating agents.[2] This includes careful selection of raw materials and excipients, process optimization to avoid conditions conducive to nitrosation, and robust quality control.

Analytical Methodologies

Sensitive and selective analytical methods are crucial for the detection and quantification of N-Nitroso Tadalafil at trace levels to ensure compliance with stringent AI limits.[3][4] Liquid Chromatography-Mass Spectrometry (LC-MS) is the most widely employed technique.[3][14][15]

Experimental Protocol: LC-MS/MS Analysis

The following provides a generalized protocol for the analysis of N-Nitroso Tadalafil.

1. Sample Preparation:

• Weigh the drug product or substance.

• Dissolve and extract with an appropriate solvent (e.g., methanol (B129727), dichloromethane).

• Vortex or sonicate to ensure complete dissolution.

• Centrifuge the sample to pelletize any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an HPLC vial for analysis.[16]

2. Chromatographic Separation:

• Utilize a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Employ a reverse-phase column (e.g., C18 or Phenyl-Hexyl) for separation.

• Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., methanol or acetonitrile).

3. Mass Spectrometric Detection:

• Couple the LC system to a tandem quadrupole (TQ) or a high-resolution mass spectrometer (HRMS) like a Q-TOF or Orbitrap.[14]

• Use a suitable ionization source, typically Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[15]

• Monitor for the specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.

Table 2: Example LC-MS/MS Parameters for N-Nitroso Tadalafil Analysis

Parameter	Example Value
LC System	UHPLC
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
MS System	Tandem Quadrupole (TQ-MS)
Ionization Mode	ESI Positive
Precursor Ion (Q1)	m/z 419.1 (Expected [M+H]⁺) or m/z 389.1 (In-source fragment)

| Product Ion (Q3) | To be determined via compound tuning |

Analytical Challenges

A significant challenge in the analysis of N-Nitroso Tadalafil is its potential instability in the LC-MS ion source.[17] The compound can undergo in-source fragmentation, losing the nitroso (-NO) group. This results in the detection of a strong signal at m/z 389, corresponding to the protonated molecule of Tadalafil, rather than the expected m/z 419 for N-Nitroso Tadalafil.[17] Analysts must be aware of this phenomenon and may need to use the m/z 389 fragment for quantification, provided there is sufficient chromatographic separation from Tadalafil itself to avoid interference.[17]

Caption: A general experimental workflow for the analysis of N-Nitroso Tadalafil.

Relevant Biological Pathways

Tadalafil's Therapeutic Mechanism of Action

Tadalafil is a selective inhibitor of phosphodiesterase type 5 (PDE5).[18][19][20] Its therapeutic effect in erectile dysfunction is mediated by the nitric oxide (NO)/cyclic guanosine (B1672433) monophosphate (cGMP) pathway.[19][21][22] Sexual stimulation triggers the release of NO, which activates guanylate cyclase to produce cGMP. cGMP induces smooth muscle relaxation and vasodilation, leading to an erection.[19][22] PDE5 is the enzyme that degrades cGMP.[19][20] By inhibiting PDE5, Tadalafil enhances the effect of NO by preventing cGMP breakdown, thereby prolonging vasodilation.[19][22]

Caption: Tadalafil's mechanism of action via inhibition of the PDE5 enzyme.

General Mechanism of Nitrosamine Carcinogenicity

The carcinogenicity of many nitrosamines is linked to their metabolic activation, primarily through α-hydroxylation by cytochrome P450 enzymes. This process generates an unstable α-hydroxy nitrosamine, which then decomposes to form a highly reactive diazonium ion. This electrophilic species can then alkylate DNA, forming DNA adducts. If these adducts are not repaired by cellular mechanisms, they can lead to genetic mutations during DNA replication, potentially initiating cancer.

References

• 1. gmp-compliance.org [gmp-compliance.org]
• 2. researchgate.net [researchgate.net]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. pmda.go.jp [pmda.go.jp]
• 7. fda.gov [fda.gov]
• 8. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca [canada.ca]
• 9. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. pharmtech.com [pharmtech.com]
• 12. veeprho.com [veeprho.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. agilent.com [agilent.com]
• 15. pmda.go.jp [pmda.go.jp]
• 16. fda.gov [fda.gov]
• 17. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 18. Tadalafil | C22H19N3O4 | CID 110635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. What is the mechanism of Tadalafil? [synapse.patsnap.com]
• 20. Tadalafil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Articles [globalrx.com]
• 22. Tadalafil - Wikipedia [en.wikipedia.org]

N-Nitroso Tadalafil: An In-depth Technical Guide on its Discovery, History, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitroso impurities in pharmaceutical products has become a significant concern for regulatory bodies and drug manufacturers worldwide. N-Nitroso Tadalafil (B1681874), a nitrosamine (B1359907) impurity of the active pharmaceutical ingredient (API) Tadalafil, has garnered attention within this context. This technical guide provides a comprehensive overview of the discovery, history, formation, and analytical challenges associated with N-Nitroso Tadalafil. It is designed to serve as a critical resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products. This document details the general timeline of the nitrosamine impurity crisis, the chemical basis for the formation of N-Nitroso Tadalafil, and the sophisticated analytical methodologies required for its detection and quantification.

Introduction: The Rise of Nitrosamine Impurities

The issue of nitrosamine impurities in pharmaceuticals came to the forefront in mid-2018 with the detection of N-nitrosodimethylamine (NDMA) in certain sartans (angiotensin II receptor blockers)[1]. This discovery triggered a global regulatory response, with agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) issuing guidance and requiring rigorous risk assessments for all pharmaceutical products[1][2]. Nitrosamines are classified as probable human carcinogens based on animal studies, and their presence in medicines, even at trace levels, is a significant safety concern[1].

N-Nitroso Tadalafil is a drug substance-related impurity (NDSRI) that can form from the secondary amine moiety present in the Tadalafil molecule[3][4]. Its identification and control are now a critical aspect of Tadalafil drug product manufacturing and quality control.

Discovery and History of N-Nitroso Tadalafil

The timeline of awareness and regulatory action regarding nitrosamine impurities, which provides the context for the focus on N-Nitroso Tadalafil, can be summarized as follows:

• Mid-2018: Discovery of NDMA in valsartan.

• Late 2018 onwards: Expansion of investigations to other sartans and other classes of drugs.

• 2019-2020: Regulatory bodies like the FDA and EMA issue detailed guidance documents for the industry on risk assessment, mitigation, and control of nitrosamine impurities.

• Present: Ongoing risk assessments and development of analytical methods for the detection of a wide range of nitrosamine impurities, including NDSRIs like N-Nitroso Tadalafil.

Formation and Synthesis of N-Nitroso Tadalafil

N-Nitroso Tadalafil is formed through the reaction of the secondary amine group in the tadalafil molecule with a nitrosating agent. The general mechanism for nitrosamine formation involves the reaction of a secondary or tertiary amine with nitrous acid (HNO₂), which can be formed from nitrites (such as sodium nitrite) under acidic conditions[3].

Potential Sources of Nitrosating Agents in Pharmaceutical Manufacturing:

• Raw Materials and Reagents: Contamination of starting materials, solvents, or reagents with nitrites or other nitrosating agents.

• Manufacturing Process: Certain process conditions, such as the use of nitrite-containing reagents or acidic conditions, can promote nitrosation.

• Degradation: Degradation of the drug substance or excipients over time, potentially accelerated by storage conditions like high temperature and humidity, can lead to the formation of nitrosamines.

• Excipients: Some excipients may contain residual nitrites that can react with the drug substance.

Synthesis of N-Nitroso Tadalafil Reference Standard

The synthesis of N-Nitroso Tadalafil as a reference standard is crucial for the development and validation of analytical methods. A general laboratory synthesis would involve the controlled reaction of Tadalafil with a nitrosating agent under acidic conditions. While a specific, detailed protocol is not publicly available, a plausible synthesis is described below, based on general chemical principles of nitrosation.

Reaction:

Tadalafil + NaNO₂ + Acid (e.g., HCl) → N-Nitroso Tadalafil + NaCl + H₂O

Illustrative Synthesis Pathway:

Caption: Illustrative synthesis pathway of N-Nitroso Tadalafil.

Analytical Methodologies for N-Nitroso Tadalafil

The detection and quantification of N-Nitroso Tadalafil at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Analytical Challenges: In-Source Fragmentation

A significant challenge in the analysis of N-Nitroso Tadalafil is its instability in the mass spectrometer's ion source. The protonated molecule ([M+H]⁺) of N-Nitroso Tadalafil has a theoretical m/z of 419. However, this ion is often not observed with sufficient intensity due to the facile loss of the nitroso group (NO), resulting in a prominent fragment ion at m/z 389[5]. This in-source fragmentation necessitates careful method development and validation to ensure accurate quantification. The fragment ion at m/z 389 is often used as the precursor ion for MS/MS analysis.

Experimental Protocol: LC-MS/MS Method

The following is a representative, detailed experimental protocol for the analysis of N-Nitroso Tadalafil in a drug product.

4.2.1. Sample Preparation

• Weigh and transfer a quantity of powdered tablets equivalent to 10 mg of Tadalafil into a 50 mL volumetric flask.

• Add approximately 40 mL of diluent (e.g., Methanol:Water 50:50 v/v).

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

4.2.2. Chromatographic Conditions

Parameter	Value
LC System	UHPLC system
Column	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min (10% B), 1-8 min (10-90% B), 8-9 min (90% B), 9-9.1 min (90-10% B), 9.1-12 min (10% B)
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

4.2.3. Mass Spectrometric Conditions

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	389.1 (Fragment of N-Nitroso Tadalafil)
Product Ions (m/z)	To be determined during method development (e.g., 262.1, 135.1)
Collision Energy	Optimized for each transition
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C

Analytical Workflow Diagram:

Caption: General analytical workflow for N-Nitroso Tadalafil.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies have established acceptable intake (AI) limits for many nitrosamine impurities to ensure patient safety. The AI is a level of exposure that is considered to pose a negligible carcinogenic risk over a lifetime. For NDSRIs where no carcinogenicity data is available, a predicted carcinogenic potency categorization approach may be used to assign an AI limit. The specific AI for N-Nitroso Tadalafil would be determined based on such an assessment.

Impurity	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
N-Nitroso Tadalafil	(6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-7-nitroso-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione	C₂₂H₁₈N₄O₅	418.41

Biological Signaling Pathways of Nitrosamines

Nitrosamines are genotoxic carcinogens, meaning they can damage DNA and lead to mutations that may cause cancer. The general mechanism of action for many nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This activation process generates highly reactive electrophilic species that can form adducts with DNA. These DNA adducts, if not repaired, can lead to mutations during DNA replication and ultimately to the initiation of cancer. While the specific signaling pathways affected by N-Nitroso Tadalafil have not been extensively studied, the general pathway for nitrosamine-induced carcinogenesis is well-established.

General Nitrosamine Carcinogenesis Pathway:

References

• 1. EMA's updated Q&A on nitrosamines - March 2022 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. agencyiq.com [agencyiq.com]
• 3. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 4. veeprho.com [veeprho.com]
• 5. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Spectroscopic Characterization of N-Nitroso Tadalafil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-Nitroso Tadalafil, a significant impurity of the active pharmaceutical ingredient Tadalafil. The document details expected data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, along with generalized experimental protocols for acquiring such data. This guide is intended to support researchers, scientists, and drug development professionals in the identification and characterization of this impurity.

Core Spectroscopic Data

Due to the nature of reference standards, comprehensive, publicly available raw spectroscopic data for N-Nitroso Tadalafil is limited. However, based on the known structure of the molecule and data from related Tadalafil impurities, the following tables summarize the expected quantitative data.

Table 1: Predicted ¹H-NMR Chemical Shifts for N-Nitroso Tadalafil

The following table outlines the predicted proton NMR chemical shifts for N-Nitroso Tadalafil. These predictions are based on the structure of Tadalafil and the expected electronic influence of the N-nitroso group. Actual values may vary depending on the solvent and instrument used.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Notes
Aromatic Protons	6.5 - 8.0	Multiplets	Signals corresponding to the benzodioxole and indole (B1671886) ring systems.
-OCH₂O-	~6.0	Singlet	Characteristic singlet for the methylenedioxy protons.
Methine Protons (Chiral Centers)	4.0 - 5.5	Multiplets	Complex signals due to the stereochemistry of the molecule.
Methylene Protons	2.5 - 4.0	Multiplets	Protons of the piperazine (B1678402) and dihydropyridoindole rings.
N-CH₃	~3.0	Singlet	Signal for the methyl group on the piperazine ring.

Table 2: Mass Spectrometry Data for N-Nitroso Tadalafil

The mass spectrometry data for N-Nitroso Tadalafil is notable for its in-source fragmentation. The expected protonated molecule is often not the most abundant ion observed.

Parameter	Value	Notes
Molecular Formula	C₂₂H₁₈N₄O₅
Molecular Weight	418.41 g/mol
Expected [M+H]⁺ (m/z)	419.13	This ion is often observed at low intensity or is absent.
Major Observed Ion (m/z)	389.12	Corresponds to the in-source loss of the nitroso group (-NO). This is a critical diagnostic ion.[1]
Common Adducts	[M+Na]⁺ (441.11)	Sodium adduct may also be observed.

Table 3: Expected Infrared (IR) Absorption Bands for N-Nitroso Tadalafil

The IR spectrum of N-Nitroso Tadalafil is expected to show characteristic absorption bands for its functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Amide C=O stretch	1650 - 1680	Strong
N-N=O stretch (N-nitroso)	1430 - 1500	Medium to Strong
Aromatic C=C stretch	1400 - 1600	Medium
C-N stretch	1000 - 1350	Medium
C-O stretch (ether)	1000 - 1300	Strong

Experimental Protocols

The following are detailed methodologies for the key experiments used in the spectroscopic characterization of N-Nitroso Tadalafil.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Sample Preparation: Approximately 5-10 mg of the N-Nitroso Tadalafil reference standard is dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• Data Acquisition:

  • ¹H NMR: A standard proton experiment is performed. Key parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. A sufficient number of scans (e.g., 16 or 32) are averaged to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR: A proton-decoupled carbon experiment is conducted. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer experimental time are required.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer like Orbitrap or TOF).

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

  • Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol).

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is standard.

  • Column Temperature: The column is maintained at a constant temperature, typically between 25-40 °C.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used.

  • Scan Mode: For identification, a full scan mode is used to detect all ions within a specified mass range. For quantification, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) is employed for higher sensitivity and specificity, targeting the m/z 389 ion.

  • In-Source Fragmentation: It is important to note that N-Nitroso Tadalafil is prone to in-source fragmentation, leading to the loss of the nitroso group.[1] The ion source parameters (e.g., temperature, voltages) should be optimized to control this fragmentation if detection of the parent ion is desired.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared spectrometer.

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly on the ATR crystal. This is a common and convenient method.

  • Potassium Bromide (KBr) Pellet: A few milligrams of the sample are ground with dry KBr powder and pressed into a thin, transparent pellet.

• Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

• Data Processing: The resulting interferogram is Fourier transformed to produce the infrared spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a pharmaceutical impurity like N-Nitroso Tadalafil.

Caption: Workflow for the Spectroscopic Characterization of N-Nitroso Tadalafil.

References

• 1. veeprho.com [veeprho.com]

physical and chemical properties of N-Nitroso Tadalafil

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tadalafil is a nitrosamine (B1359907) impurity of Tadalafil, a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile dysfunction and pulmonary arterial hypertension.[1][2][3] As a member of the nitrosamine class of compounds, N-Nitroso Tadalafil is a subject of significant interest and regulatory scrutiny due to the potential carcinogenic properties associated with this chemical family.[4][5] This technical guide provides a detailed overview of the known physical and chemical properties of N-Nitroso Tadalafil, its formation, and analytical considerations.

Chemical and Physical Properties

N-Nitroso Tadalafil is the N-nitroso derivative of the secondary amine present in the Tadalafil molecule.[6][7] It is primarily available as a reference standard for analytical and research purposes to ensure the safety and quality of Tadalafil-containing pharmaceutical products.[6][8]

Data Presentation: Physical and Chemical Properties

Property	Value	Source(s)
IUPAC Name	(6R, 12aR)-6-(benzo[d][1][9]dioxol-5-yl)-2-methyl-7-nitroso-2,3,12,12a-tetrahydropyrazino[1′,2′:1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione	[6]
Molecular Formula	C22H18N4O5	[10][11]
Molecular Weight	418.41 g/mol	[11]
Appearance	Off-white to pale yellow solid	[12]
Solubility	Soluble in DMSO and Methanol (B129727)	[12]
Melting Point	Data not available	[9]
Boiling Point	Data not available	[9]
Storage Conditions	Refrigerator (2-8°C) or -20°C	[13]

Spectral Data

Detailed spectral data for N-Nitroso Tadalafil, such as ¹H-NMR, ¹³C-NMR, and IR, are typically provided with the purchase of a reference standard but are not widely published in publicly available literature.[14] However, identification is confirmed using these standard analytical techniques.[12]

Mass Spectrometry (MS): Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) has shown that N-Nitroso Tadalafil can be unstable in the ion source. The expected protonated molecule [M+H]⁺ has a theoretical m/z of approximately 419. However, a prominent fragment ion at m/z 389 is often observed, corresponding to the loss of the nitroso group (-NO).[15] This instability presents a challenge for analytical method development and requires careful optimization of LC-MS/MS parameters.[15]

Formation and Synthesis

N-Nitroso Tadalafil is formed through the nitrosation of the secondary amine group in the Tadalafil molecule.[1][3] This reaction can occur in the presence of nitrosating agents, such as nitrous acid (formed from nitrites and an acidic environment).[1]

Mechanism of Formation

The general mechanism for the formation of nitrosamines involves the reaction of a secondary amine with a nitrosating agent. In the case of N-Nitroso Tadalafil, the piperazine (B1678402) nitrogen of Tadalafil acts as the nucleophile, attacking the nitrosonium ion (NO⁺) generated from the nitrosating agent.

Caption: Formation of N-Nitroso Tadalafil from Tadalafil.

Experimental Protocols

Conceptual Synthesis Protocol

Objective: To synthesize N-Nitroso Tadalafil from Tadalafil.

Materials:

• Tadalafil

• Sodium nitrite (B80452) (NaNO₂)

• An appropriate acid (e.g., hydrochloric acid)

• A suitable solvent system (e.g., a mixture of water and an organic solvent)

• Purification materials (e.g., silica (B1680970) gel for chromatography)

Methodology:

• Dissolve Tadalafil in a suitable solvent.

• Cool the solution in an ice bath.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the reaction mixture dropwise with a suitable acid while maintaining the low temperature.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction and perform an extraction with an organic solvent.

• Dry the organic layer, concentrate it, and purify the crude product using column chromatography.

• Characterize the purified product using ¹H-NMR, Mass Spectrometry, and IR spectroscopy to confirm its identity and purity.

Conceptual Analytical Protocol for Quantification

Objective: To quantify N-Nitroso Tadalafil in a Tadalafil drug substance or product.

Methodology: This protocol is based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common technique for trace-level analysis of nitrosamine impurities.[16]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer (HRMS).

Sample Preparation:

• Accurately weigh the Tadalafil sample.

• Dissolve the sample in a suitable diluent.

• Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) if necessary to remove matrix interferences and concentrate the analyte.

• Filter the final extract before injection.

LC-MS/MS Conditions:

• Chromatographic Column: A reverse-phase C18 column is typically used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor for the transition of the precursor ion to a product ion. Given the instability, monitoring for both m/z 419 -> fragment and m/z 389 -> fragment may be necessary.[15]

• Quantification: Use a calibration curve prepared with a certified reference standard of N-Nitroso Tadalafil.

Caption: Conceptual workflow for the analysis of N-Nitroso Tadalafil.

Signaling Pathways and Toxicology

Currently, there is no specific information available in the scientific literature regarding the signaling pathways uniquely affected by N-Nitroso Tadalafil. The pharmacological activity of the parent compound, Tadalafil, involves the inhibition of PDE5, which leads to an increase in cyclic guanosine (B1672433) monophosphate (cGMP) levels and subsequent smooth muscle relaxation and vasodilation.[17]

As a nitrosamine, N-Nitroso Tadalafil is considered a potential mutagen and carcinogen.[4] The toxicological properties of many nitrosamines are well-documented, and they are generally thought to exert their carcinogenic effects after metabolic activation. However, specific toxicological studies on N-Nitroso Tadalafil, including its genotoxicity and carcinogenicity, are not publicly available.[9] Regulatory agencies worldwide have set strict limits for nitrosamine impurities in pharmaceutical products to mitigate potential risks to patients.[5]

Conclusion

N-Nitroso Tadalafil is a critical impurity of Tadalafil that requires careful monitoring and control during the manufacturing of the active pharmaceutical ingredient and the final drug product. While detailed public data on some of its physical properties and specific experimental protocols are scarce, its chemical identity, formation mechanism, and the analytical challenges associated with its detection are understood. The instability of N-Nitroso Tadalafil in mass spectrometric analysis is a key consideration for the development of robust and accurate quantitative methods. Further research into the specific toxicological profile and biological activity of N-Nitroso Tadalafil would be beneficial for a more comprehensive risk assessment.

References

• 1. N-Nitroso Tadalafil Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. Quantitative 1H-NMR Method for the Determination of Tadalafil in Bulk Drugs and its Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 4. synchemia.com [synchemia.com]
• 5. cphi-online.com [cphi-online.com]
• 6. veeprho.com [veeprho.com]
• 7. researchgate.net [researchgate.net]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. N-Nitroso Tadalafil | C22H18N4O5 | CID 171380913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-Nitroso Tadalafil | CAS | LGC Standards [lgcstandards.com]
• 12. synchemia.com [synchemia.com]
• 13. clearsynth.com [clearsynth.com]
• 14. synthinkchemicals.com [synthinkchemicals.com]
• 15. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. ajpaonline.com [ajpaonline.com]
• 17. What is the mechanism of Tadalafil? [synapse.patsnap.com]

N-Nitroso Tadalafil: A Technical Overview for Pharmaceutical Researchers

For Immediate Release

This technical guide provides an in-depth overview of N-Nitroso Tadalafil, a nitrosamine (B1359907) impurity of the active pharmaceutical ingredient (API) Tadalafil. This document is intended for researchers, scientists, and drug development professionals, offering key data, analytical considerations, and a procedural workflow for risk assessment.

Core Compound Data

N-Nitroso Tadalafil is a nitrated derivative of Tadalafil, a phosphodiesterase type 5 (PDE5) inhibitor.[1][2] As a nitrosamine, it is classified as a probable human carcinogen, necessitating strict control and monitoring in pharmaceutical products.[3][4] It is primarily used as a reference standard in analytical testing to ensure the safety and quality of Tadalafil formulations.[5][6]

Parameter	Value	Source
IUPAC Name	(6R,12aR)-6-(benzo[d][5][7]dioxol-5-yl)-2-methyl-7-nitroso-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione	[2][5]
Molecular Formula	C22H18N4O5	[8][9][10]
Molecular Weight	418.41 g/mol	[8][9][10]
CAS Number	Not Available	[3][8][10]
Appearance	Data Not Available	[11]
Storage	-20°C	[9]

Toxicological Profile and Safety

Experimental Protocols: Analytical Methodologies

The primary experimental focus for N-Nitroso Tadalafil is its detection and quantification as a trace impurity in Tadalafil. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the method of choice for this analysis due to its high sensitivity and selectivity.[4][12]

LC-MS/MS Method Development for N-Nitroso Tadalafil

Objective: To develop a sensitive and specific method for the detection and quantification of N-Nitroso Tadalafil in Tadalafil drug substance and product.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

Methodological Considerations:

• Sample Preparation: Dissolve the Tadalafil sample in a suitable solvent, such as a mixture of acetonitrile (B52724) and water, to a known concentration.

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol (B129727) with 0.1% formic acid).

  • Flow Rate and Temperature: Optimized to achieve good separation between Tadalafil and any potential impurities, including N-Nitroso Tadalafil.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Precursor Ion: While the expected [M+H]⁺ precursor ion for N-Nitroso Tadalafil is approximately m/z 419, the compound is known to be unstable in the MS source.[12] A common observation is the in-source fragmentation leading to the loss of the nitroso group (-NO).[12]

  • Observed Precursor: The resulting fragment, which is the Tadalafil molecule itself, is often observed as a strong signal at m/z 389.[12] Analysts must be able to chromatographically separate N-Nitroso Tadalafil from Tadalafil to avoid interference, as Tadalafil's [M+H]⁺ ion is at m/z 390.[12]

  • Product Ions: Multiple Reaction Monitoring (MRM) transitions should be optimized by monitoring the fragmentation of the precursor ion (e.g., m/z 389) to specific product ions.

Logical Workflow for Nitrosamine Impurity Assessment

The following diagram illustrates a typical workflow for the risk assessment, detection, and control of nitrosamine impurities like N-Nitroso Tadalafil in pharmaceutical manufacturing, in line with regulatory expectations.[4]

Caption: Workflow for Nitrosamine Impurity Risk Management.

Signaling Pathway Considerations

There is no available research on the specific signaling pathways affected by N-Nitroso Tadalafil. The parent compound, Tadalafil, functions by inhibiting PDE5, which increases levels of cyclic guanosine (B1672433) monophosphate (cGMP), leading to smooth muscle relaxation and vasodilation.[1][2] The primary concern for N-Nitroso Tadalafil is not its pharmacological activity but its potential genotoxicity, a common characteristic of nitrosamines.

References

• 1. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. N-Nitroso Tadalafil Impurity 1 | CAS No- NA | NA [chemicea.com]
• 3. synchemia.com [synchemia.com]
• 4. cphi-online.com [cphi-online.com]
• 5. veeprho.com [veeprho.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. Tadalafil Impurities | SynZeal [synzeal.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. N-Nitroso Tadalafil | CAS | LGC Standards [lgcstandards.com]
• 10. vivanls.com [vivanls.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Protocols & Analytical Methods

Application Note: Quantification of N-Nitroso Tadalafil using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso compounds, or nitrosamines, are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory bodies globally have set stringent limits for the presence of nitrosamine (B1359907) impurities in drug substances and products. Tadalafil (B1681874), an active pharmaceutical ingredient used in the treatment of erectile dysfunction and pulmonary arterial hypertension, can potentially form the N-nitroso derivative, N-Nitroso Tadalafil, under certain manufacturing or storage conditions.

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Tadalafil in drug substances. The method is designed to provide accurate and precise measurements at trace levels, enabling effective monitoring and control of this potential impurity.

Challenges in N-Nitroso Tadalafil Analysis

A notable challenge in the analysis of N-Nitroso Tadalafil is its in-source instability in the mass spectrometer. The protonated molecule ([M+H]⁺) at an expected m/z of 419 is often not observed with sufficient intensity for reliable quantification. Instead, a prominent in-source fragment at m/z 389, corresponding to the loss of the nitroso group (-NO), is consistently observed.[1] This method, therefore, utilizes the m/z 389 ion as the precursor for tandem MS analysis. This necessitates chromatographic separation from Tadalafil, which has a protonated molecule at m/z 390, to prevent potential interference.[1]

Experimental Protocols

1. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Nitroso Tadalafil reference standard in a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the diluent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to cover the desired calibration range.

• Sample Preparation (for Drug Substance):

  • Accurately weigh approximately 50 mg of the Tadalafil drug substance into a volumetric flask.

  • Dissolve and dilute to volume with the diluent to achieve a final concentration of 1 mg/mL.

  • Vortex the solution to ensure complete dissolution.

  • Filter the sample through a 0.22 µm PVDF syringe filter prior to LC-MS/MS analysis.[2][3]

2. LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is recommended.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.7 µm)[4]
Mobile Phase A	0.1% Formic acid in Water[4]
Mobile Phase B	0.1% Formic acid in Acetonitrile[4]
Flow Rate	0.5 mL/min
Gradient	Start with 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Injection Volume	5 µL
Column Temperature	40 °C
Autosampler Temp	10 °C[4]

Table 2: Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
MRM Transition (N-Nitroso Tadalafil)	Precursor Ion (m/z): 389.2, Product Ion (m/z): To be determined*
MRM Transition (Tadalafil - for separation confirmation)	Precursor Ion (m/z): 390.4, Product Ion (m/z): 268.3[4]
Dwell Time	50 ms[4]
Collision Energy (CE)	To be optimized
Declustering Potential (DP)	To be optimized

*Product ion for N-Nitroso Tadalafil (from precursor m/z 389.2) needs to be determined by infusing a standard solution and performing a product ion scan.

Method Validation

The method should be validated according to ICH Q2(R1) guidelines. Key validation parameters are summarized below.

Table 3: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	≤ 15%
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10
Specificity	No interference at the retention time of the analyte

Quantitative Data Summary

The following table presents representative (hypothetical) quantitative data that should be obtained during method validation.

Table 4: Representative Quantitative Data

Analyte	Linearity Range (ng/mL)	r²	LOQ (ng/mL)	Accuracy (% Recovery at 3 levels)	Precision (% RSD at 3 levels)
N-Nitroso Tadalafil	0.5 - 100	0.998	0.5	95.2 - 103.5	< 5.0

Experimental Workflow Diagram

Caption: Workflow for N-Nitroso Tadalafil Quantification.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship of the analytical challenges and the developed method's approach.

Caption: Logic for N-Nitroso Tadalafil Analytical Method.

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of N-Nitroso Tadalafil in drug substances. By addressing the inherent instability of the molecule in the mass spectrometer source and ensuring chromatographic specificity, this method is suitable for routine quality control and regulatory submissions. The detailed protocol and validation guidelines provided herein should enable researchers and drug development professionals to effectively implement this method for ensuring the safety and quality of Tadalafil-containing products.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of N-Nitroso Tadalafil in Pharmaceutical Samples by HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide have stringent requirements for the monitoring and control of these impurities. This application note presents a detailed protocol for the detection and quantification of N-Nitroso Tadalafil, a potential impurity in Tadalafil drug substance and product, using a High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection. The described method is designed to be robust, accurate, and suitable for quality control and research environments.

Introduction

Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile dysfunction and pulmonary arterial hypertension.[1] N-Nitroso Tadalafil is an N-nitroso derivative of the secondary amine present in the Tadalafil molecule.[1][2] The formation of such nitrosamine impurities is a focus of intense scrutiny in the pharmaceutical industry.[3][4] While highly sensitive methods like LC-MS/MS are often employed for nitrosamine analysis, a validated HPLC-UV method can serve as a practical approach for routine screening and quantification in quality control laboratories.[5][6][7] This document provides a comprehensive protocol for the determination of N-Nitroso Tadalafil.

Chemical Information

Compound	Molecular Formula	Molecular Weight ( g/mol )
Tadalafil	C₂₂H₁₉N₃O₄	389.41
N-Nitroso Tadalafil	C₂₂H₁₈N₄O₅	418.41

Experimental Protocol

This protocol outlines a reverse-phase HPLC method for the separation and quantification of N-Nitroso Tadalafil from Tadalafil.

Materials and Reagents

• N-Nitroso Tadalafil Reference Standard (Commercially available)[2][8][9]

• Tadalafil Reference Standard

• Acetonitrile (B52724) (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade/Ultrapure)

• Formic Acid (ACS Grade)

• 0.45 µm PVDF syringe filters

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Inertsil ODS 3V or equivalent).

• Data acquisition and processing software (e.g., Empower).

Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Elution Mode	Isocratic
Composition	60% Mobile Phase A : 40% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Detection Wavelength	245 nm
Run Time	30 minutes

Standard and Sample Preparation

Standard Solution Preparation:

• Stock Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of N-Nitroso Tadalafil reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations in the range of 0.05 µg/mL to 5.0 µg/mL.

Sample Preparation (Tadalafil Drug Substance):

• Accurately weigh about 100 mg of the Tadalafil drug substance and transfer it to a 50 mL volumetric flask.

• Add approximately 30 mL of the diluent and sonicate for 10 minutes to dissolve.

• Dilute to volume with the diluent and mix well.

• Filter the solution through a 0.45 µm PVDF syringe filter into an HPLC vial.

Method Validation Parameters (Representative Data)

The following table summarizes typical validation parameters for a method of this nature. Actual results may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Result
Linearity (R²)	≥ 0.999
Range	0.05 - 5.0 µg/mL
Limit of Detection (LOD)	~0.015 µg/mL
Limit of Quantitation (LOQ)	~0.05 µg/mL
Accuracy (% Recovery)	90.0% - 110.0%
Precision (%RSD)	≤ 5.0%
Specificity	No interference from Tadalafil or common excipients at the retention time of N-Nitroso Tadalafil.

Experimental Workflow

Caption: Workflow for the HPLC-UV analysis of N-Nitroso Tadalafil.

Discussion

The instability of certain nitrosamines in high-energy sources like those used in mass spectrometry has been noted.[10] An HPLC-UV method, while potentially less sensitive than LC-MS/MS, avoids such in-source fragmentation issues, offering a reliable quantification alternative. The selection of 245 nm as the detection wavelength is based on typical UV absorbance for nitrosamine compounds, though it is recommended to determine the optimal wavelength by scanning the UV spectrum of the N-Nitroso Tadalafil standard.[6]

The chromatographic conditions provided are a starting point and may require optimization based on the specific column and system used to ensure adequate resolution between N-Nitroso Tadalafil, Tadalafil, and any other potential impurities. The isocratic mobile phase composition is chosen for its simplicity and robustness, making it suitable for routine quality control applications.

Conclusion

The HPLC-UV method detailed in this application note provides a framework for the reliable detection and quantification of N-Nitroso Tadalafil in pharmaceutical samples. This protocol is designed to meet the needs of researchers, scientists, and drug development professionals for a practical and robust analytical method for this critical impurity. Adherence to good laboratory practices and proper method validation are essential for ensuring the accuracy and reliability of the results obtained.

References

• 1. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. cphi-online.com [cphi-online.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Application Notes and Protocols for the Analytical Method Development of N-Nitroso Tadalafil

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tadalafil (B1681874) is a nitrosamine (B1359907) impurity of Tadalafil, a potent phosphodiesterase type 5 (PDE5) inhibitor. Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for their presence in pharmaceutical products.[1][2] This necessitates the development of sensitive and validated analytical methods for the detection and quantification of N-Nitroso Tadalafil in Tadalafil drug substances and products.

This document provides a comprehensive guide to the analytical method development for N-Nitroso Tadalafil, including a discussion of analytical challenges, a detailed protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, and method validation guidelines.

Analytical Challenges

A significant challenge in the analysis of N-Nitroso Tadalafil is its instability in the mass spectrometer source.[3] The protonated molecule [M+H]⁺ at an expected m/z of 419 is often observed at a very low intensity or is absent altogether.[3] Instead, a prominent signal is typically detected at m/z 389, which corresponds to the in-source fragment resulting from the loss of the nitroso group (-NO).[3] This phenomenon requires careful consideration during method development, particularly in the selection of precursor and product ions for multiple reaction monitoring (MRM) and ensuring chromatographic separation from the parent drug, Tadalafil, which has a protonated molecule [M+H]⁺ at m/z 390.[3][4][5]

Experimental Workflow

The following diagram illustrates the general workflow for the analytical method development of N-Nitroso Tadalafil.

Caption: General workflow for N-Nitroso Tadalafil analytical method development.

Proposed LC-MS/MS Method

This section details a proposed method for the quantification of N-Nitroso Tadalafil. This method is based on established analytical principles for nitrosamine analysis and available data for Tadalafil.

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[4][5]

Reagents and Materials

• N-Nitroso Tadalafil reference standard

• Tadalafil reference standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (LC-MS grade)

Chromatographic Conditions

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 1: Gradient Program

Time (min)	% Mobile Phase B
0.0	20
5.0	80
5.1	95
6.0	95
6.1	20
8.0	20

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions

Given the in-source fragmentation of N-Nitroso Tadalafil, it is recommended to monitor the transition from the fragment ion.[3]

Table 2: Proposed MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N-Nitroso Tadalafil	389.1	268.1	50	30	25
Tadalafil	390.4	268.3	50	30	25
N-Nitroso Tadalafil (confirmatory)	419.1	389.1	50	30	15

Note: The confirmatory transition for N-Nitroso Tadalafil from m/z 419.1 may have low intensity but can be used for identification purposes.[3]

Experimental Protocols

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-Nitroso Tadalafil reference standard and dissolve in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation

• Accurately weigh approximately 50 mg of the Tadalafil drug substance.

• Dissolve in 10.0 mL of a 50:50 mixture of methanol and water.

• Vortex for 1 minute to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an LC vial.

• Weigh and finely powder a representative number of Tadalafil tablets.

• Accurately weigh a portion of the powdered tablets equivalent to 50 mg of Tadalafil.

• Transfer to a 50 mL volumetric flask and add approximately 30 mL of a 50:50 mixture of methanol and water.

• Sonicate for 15 minutes.

• Allow the solution to cool to room temperature and dilute to volume with the same solvent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

Specificity

Demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, including the Tadalafil API, excipients, and other potential impurities. This can be achieved by analyzing blank samples (diluent and placebo) and spiked samples.

Linearity

The linearity of the method should be established by analyzing a series of at least five concentrations of N-Nitroso Tadalafil. The correlation coefficient (r²) should be ≥ 0.99.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Accuracy

Accuracy should be assessed by determining the recovery of known amounts of N-Nitroso Tadalafil spiked into a placebo matrix at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

Precision

Precision should be evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). This is determined by analyzing multiple preparations of a homogeneous sample at the target concentration. The relative standard deviation (RSD) should be within acceptable limits.

Robustness

The robustness of the method should be evaluated by intentionally varying key method parameters (e.g., column temperature, mobile phase composition, flow rate) and observing the effect on the results.

Quantitative Data Summary

The following table presents hypothetical but realistic performance characteristics for a validated LC-MS/MS method for N-Nitroso Tadalafil, based on typical requirements for nitrosamine analysis.

Table 3: Method Validation Performance Characteristics

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.999
Range	-	0.5 - 100 ng/mL
LOD	S/N ≥ 3	0.15 ng/mL
LOQ	S/N ≥ 10	0.5 ng/mL
Accuracy (Recovery)	80 - 120%	95.2 - 104.5%
Repeatability (RSD)	≤ 15%	< 5%
Intermediate Precision (RSD)	≤ 15%	< 8%

Signaling Pathway and Logical Relationships

The following diagram illustrates the relationship between Tadalafil, the nitrosating agent, and the formation of the N-Nitroso Tadalafil impurity.

References

• 1. cphi-online.com [cphi-online.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of tadalafil in human plasma using a sensitive and rapid LC-MS/MS method for a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of N-Nitroso Tadalafil as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tadalafil is the N-nitroso derivative of Tadalafil, a potent phosphodiesterase type 5 (PDE5) inhibitor.[1] As a potential impurity in the synthesis of Tadalafil, its detection and quantification are critical for ensuring the quality and safety of the final drug product. Nitrosamine (B1359907) impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties.[2] Therefore, regulatory bodies like the FDA and EMA have set stringent limits for their presence in pharmaceutical products.[3] This document provides detailed application notes and protocols for the use of N-Nitroso Tadalafil as a reference standard in analytical method development, validation, and routine quality control (QC) testing.

These protocols are intended to serve as a comprehensive guide for researchers and analysts involved in the quality assessment of Tadalafil and its formulations. The methodologies described herein are based on established analytical techniques for the detection of nitrosamine impurities and are adaptable to various laboratory settings.

Chemical Information

Parameter	Information
Chemical Name	(6R,12aR)-6-(benzo[d][1][4]dioxol-5-yl)-2-methyl-7-nitroso-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
Molecular Formula	C22H18N4O5
Molecular Weight	418.41 g/mol
Parent Drug	Tadalafil
Applications	Reference standard for analytical method development, method validation (AMV), and Quality Control (QC) in Tadalafil production.[1][3]

Tadalafil Signaling Pathway

Tadalafil functions by inhibiting the phosphodiesterase type 5 (PDE5) enzyme.[5] This enzyme is responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[6] In the context of erectile dysfunction, sexual stimulation leads to the release of nitric oxide (NO), which in turn activates guanylate cyclase to produce cGMP.[5] Elevated cGMP levels cause smooth muscle relaxation and increased blood flow.[7] By inhibiting PDE5, Tadalafil prevents the breakdown of cGMP, thus prolonging its vasodilatory effects.[5][6]

Caption: Tadalafil's mechanism of action via PDE5 inhibition.

Experimental Protocols

The following protocols outline the procedures for using N-Nitroso Tadalafil as a reference standard for identification and quantification in Tadalafil drug substances and products.

High-Performance Liquid Chromatography (HPLC) Method for Quantification

This method is suitable for the quantification of N-Nitroso Tadalafil in Tadalafil active pharmaceutical ingredient (API) and finished products.

4.1.1. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile (B52724) and Water with 0.1% Formic Acid (Gradient elution may be required for optimal separation from Tadalafil and other impurities)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	285 nm
Injection Volume	10 µL

4.1.2. Preparation of Standard Solutions

• Stock Standard Solution (A): Accurately weigh about 10 mg of N-Nitroso Tadalafil reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solution (B): Dilute 1.0 mL of the Stock Standard Solution (A) to 100.0 mL with the 50:50 acetonitrile/water mixture to obtain a concentration of approximately 1 µg/mL.

4.1.3. Preparation of Sample Solution

• Accurately weigh and transfer a quantity of powdered tablets or API equivalent to 100 mg of Tadalafil into a 100 mL volumetric flask.

• Add approximately 70 mL of the 50:50 acetonitrile/water mixture and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the same solvent.

• Filter the solution through a 0.45 µm nylon or PVDF syringe filter before injection.

4.1.4. System Suitability

Inject the Working Standard Solution (B) five times and check for the following parameters:

• The relative standard deviation (RSD) of the peak area for five replicate injections should be not more than 2.0%.

• The tailing factor for the N-Nitroso Tadalafil peak should be not more than 2.0.

• The theoretical plates for the N-Nitroso Tadalafil peak should be not less than 2000.

4.1.5. Quantification

Calculate the amount of N-Nitroso Tadalafil in the sample using the following formula:

Where:

• Area_Sample is the peak area of N-Nitroso Tadalafil in the sample chromatogram.

• Area_Standard is the average peak area of N-Nitroso Tadalafil in the standard chromatograms.

• Conc_Standard is the concentration of the N-Nitroso Tadalafil Working Standard Solution (in µg/mL).

• Conc_Sample is the concentration of the Tadalafil sample solution (in mg/mL).

• Purity_Standard is the purity of the N-Nitroso Tadalafil reference standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Trace Analysis

This method is highly sensitive and specific for the detection and quantification of trace levels of N-Nitroso Tadalafil. A critical consideration for this analysis is the in-source fragmentation of N-Nitroso Tadalafil, where it can lose the nitroso group (-NO). This results in the observation of a precursor ion at m/z 389, corresponding to the Tadalafil molecule, instead of the expected [M+H]+ ion at m/z 419.

4.2.1. LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18, 100 mm x 2.1 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Analyte
N-Nitroso Tadalafil
Optional: N-Nitroso Tadalafil
Collision Energy	To be optimized for the specific instrument
Dwell Time	50-100 ms

4.2.2. Preparation of Solutions

Prepare standard and sample solutions as described in the HPLC method, using methanol (B129727) or a methanol/water mixture as the diluent is often preferred for LC-MS/MS analysis.

4.2.3. Method Validation Parameters (Illustrative)

The analytical method should be validated according to ICH Q2(R1) guidelines. The following table provides illustrative acceptance criteria for key validation parameters.

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-Nitroso Tadalafil from blank, placebo, and other impurities.
Linearity (R²)	≥ 0.995 over the specified concentration range.
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3.
Limit of Quantification (LOQ)	Signal-to-noise ratio of ≥ 10.
Accuracy (% Recovery)	80.0% to 120.0% at three concentration levels.
Precision (% RSD)	Repeatability (Intra-day): ≤ 15.0% Intermediate Precision (Inter-day): ≤ 15.0%
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±10%, column temperature ±5°C).

Experimental Workflows

General Workflow for Impurity Quantification

Caption: Workflow for N-Nitroso Tadalafil quantification.

LC-MS/MS Method Development Considering In-Source Fragmentation

Caption: LC-MS/MS method development workflow.

Safety Precautions

N-Nitroso Tadalafil is a potential carcinogen and should be handled with appropriate safety precautions. Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

Disclaimer

The information provided in these application notes is for guidance purposes only. It is the responsibility of the user to validate the methods for their specific application and to ensure compliance with all applicable regulatory requirements.

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. Signalling pathways involved in sildenafil-induced relaxation of human bladder dome smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. molnar-institute.com [molnar-institute.com]
• 6. database.ich.org [database.ich.org]
• 7. asianpubs.org [asianpubs.org]

Application Note and Protocol for N-Nitroso Tadalafil Impurity Profiling in Tadalafil

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies worldwide have stringent requirements for the monitoring and control of these impurities. N-Nitroso Tadalafil (B1681874) is a potential nitrosamine impurity that can form in Tadalafil drug substances or products. This document provides a detailed protocol for the identification and quantification of N-Nitroso Tadalafil in Tadalafil active pharmaceutical ingredient (API) and formulated tablets using a sensitive and selective UPLC-MS/MS method.

The analytical methodology is designed to address the challenges associated with N-Nitroso Tadalafil analysis, including its potential instability in the mass spectrometer source.[1]

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and procedures for the analysis of N-Nitroso Tadalafil.

1. Reagents and Materials

• N-Nitroso Tadalafil reference standard

• Tadalafil reference standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Tadalafil API

• Tadalafil tablets

• 0.22 µm PVDF syringe filters

2. Instrumentation

• UPLC system: A high-performance liquid chromatography system capable of handling high pressures.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is recommended for good chromatographic separation.[2]

3. Standard Solution Preparation

• N-Nitroso Tadalafil Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Tadalafil reference standard in methanol.

• Tadalafil Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Tadalafil reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the N-Nitroso Tadalafil stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL.

4. Sample Preparation

• Tadalafil API: Accurately weigh approximately 100 mg of the Tadalafil API into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water. Filter the solution through a 0.22 µm PVDF syringe filter before injection.

• Tadalafil Tablets: Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to 100 mg of Tadalafil into a 50 mL volumetric flask. Add approximately 40 mL of a 50:50 mixture of acetonitrile and water and sonicate for 15 minutes. Dilute to volume with the same solvent mixture and mix well. Centrifuge a portion of this solution at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PVDF syringe filter before injection.

5. UPLC-MS/MS Method

• UPLC Conditions:

  • Column: C18, 100 x 2.1 mm, 2.7 µm

  • Mobile Phase A: 0.1% Formic acid in Water with 2 mM Ammonium Acetate[2]

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile[2]

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

  • Gradient Program:

    Time (min)	%B
    0.0	30
    5.0	95
    6.0	95
    6.1	30

    | 8.0 | 30 |

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • It is crucial to note that N-Nitroso Tadalafil can be unstable in the MS source, leading to the loss of the nitroso group.[1] Therefore, monitoring the fragment ion is recommended.

    • N-Nitroso Tadalafil: Precursor ion m/z 389 -> Product ions (monitor at least two, e.g., m/z 268, m/z 135)[1]

    • Tadalafil: Precursor ion m/z 390.4 -> Product ion m/z 268.3[2]

  • Dwell Time: 50 ms

  • Optimize other source parameters (e.g., capillary voltage, source temperature, gas flows) according to the specific instrument used.

Data Presentation

The quantitative performance of the method should be evaluated. The following table summarizes the expected performance characteristics for the analysis of N-Nitroso Tadalafil.

Parameter	Expected Value
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL
Linearity Range	0.3 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Mandatory Visualization

Diagram of the Experimental Workflow

Caption: Workflow for N-Nitroso Tadalafil analysis.

Signaling Pathway of Tadalafil (for context)

Caption: Tadalafil's mechanism of action pathway.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Controlling N-Nitroso Tadalafil in Pharmaceutical Quality Control: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide due to their potential carcinogenic properties. N-Nitroso Tadalafil (B1681874), a nitrosamine derivative of the active pharmaceutical ingredient (API) Tadalafil, is a potential impurity that can form during the synthesis of the API or in the finished drug product.[1][2] Its detection and quantification at trace levels are critical for ensuring patient safety and complying with stringent regulatory guidelines.[3] This document provides detailed application notes and protocols for the analysis of N-Nitroso Tadalafil in pharmaceutical quality control, focusing on a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Regulatory Landscape and Risk Mitigation

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidance for the control of nitrosamine impurities in human drugs.[3] These guidelines necessitate a risk-based approach to identify and mitigate the sources of nitrosamine contamination. The formation of N-Nitroso Tadalafil can be attributed to the reaction of secondary or tertiary amines present in the Tadalafil molecule with nitrosating agents.[2] A thorough risk assessment of the manufacturing process is essential to identify potential sources of these reactants and implement appropriate control strategies.

Analytical Challenges and Methodological Considerations

The analysis of N-Nitroso Tadalafil presents a unique analytical challenge due to its instability in the ion source of a mass spectrometer.[4] During LC-MS/MS analysis, the protonated molecule [M+H]⁺ (expected at m/z 419) is often not observed with sufficient intensity for reliable quantification. Instead, in-source fragmentation occurs, leading to the loss of the nitroso group (-NO) and the formation of a stable fragment ion at m/z 389.[4] Therefore, the analytical method must be optimized to monitor this fragment ion for accurate quantification. Chromatographic separation is also critical to resolve N-Nitroso Tadalafil from the parent API, Tadalafil, as the isotopic peak of Tadalafil ([M+H]+ at m/z 390) could potentially interfere with the detection of the N-Nitroso Tadalafil fragment at m/z 389.[4]

Application Notes: LC-MS/MS for N-Nitroso Tadalafil Analysis

This section outlines a recommended approach for the quantitative determination of N-Nitroso Tadalafil in Tadalafil drug products using a validated LC-MS/MS method.

Principle:

The method utilizes the high selectivity and sensitivity of tandem mass spectrometry to detect and quantify N-Nitroso Tadalafil. The sample is extracted and then injected into a liquid chromatograph for separation from the API and other matrix components. The analyte is then ionized and fragmented in the mass spectrometer, and a specific fragment ion is monitored for quantification.

Instrumentation and Reagents:

• LC-MS/MS System: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column is suitable for separation. A typical dimension would be 2.1 x 100 mm with a particle size of 1.8 µm.

• Reference Standard: Certified N-Nitroso Tadalafil reference standard.[1][5][6]

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Additives: Formic acid (LC-MS grade).

Experimental Protocols

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Tadalafil reference standard and dissolve in 100 mL of methanol.

• Intermediate Stock Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by further diluting the intermediate stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create a calibration curve. The concentration range should bracket the expected level of the impurity and the limit of quantification.

Sample Preparation (for Tablets)

• Weigh and finely powder a representative number of Tadalafil tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose into a suitable volumetric flask.

• Add a measured volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

• Sonicate for 15-20 minutes to ensure complete extraction of the analyte.

• Allow the solution to cool to room temperature and dilute to the mark with the extraction solvent.

• Centrifuge a portion of the solution at a high speed (e.g., 10,000 rpm) for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following are recommended starting parameters that should be optimized for the specific instrument and column used.

Parameter	Recommended Condition
LC System
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	389.1 (Fragment of N-Nitroso Tadalafil)
Product Ion (m/z)	To be determined by direct infusion of the standard. A common fragment of the Tadalafil backbone is m/z 268.[7]
Collision Energy	To be optimized for the specific transition.
Dwell Time	100 ms

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Quantitative Data Summary

The following table presents illustrative performance characteristics for a validated LC-MS/MS method for N-Nitroso Tadalafil. Note: This data is for demonstration purposes and must be experimentally verified.

Parameter	Illustrative Value
Linearity (r²)	> 0.995
Range	0.1 - 10 ng/mL
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantitation (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Visualizations

Caption: Experimental workflow for N-Nitroso Tadalafil analysis.

Caption: Formation pathway of N-Nitroso Tadalafil.

Conclusion

The control of N-Nitroso Tadalafil is a critical aspect of pharmaceutical quality control for Tadalafil products. The LC-MS/MS method outlined in these application notes provides a robust and sensitive approach for the detection and quantification of this impurity at trace levels. Due to the inherent instability of N-Nitroso Tadalafil in the mass spectrometer source, careful method development and validation are paramount to ensure accurate and reliable results. By implementing rigorous analytical testing and risk mitigation strategies, pharmaceutical manufacturers can ensure the safety and quality of their products.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Tadalafil Impurity 1 | CAS No- NA | NA [chemicea.com]
• 3. cphi-online.com [cphi-online.com]
• 4. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. N-Nitroso Tadalafil | CAS | LGC Standards [lgcstandards.com]
• 7. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Development of a Validated LC-MS/MS Method for the Quantification of N-Nitroso Tadalafil in Pharmaceutical Drug Products

Application Note

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of the N-Nitroso Tadalafil (B1681874) impurity in Tadalafil drug products. The method addresses the analytical challenges associated with the instability of N-Nitroso Tadalafil in the mass spectrometer source. The protocol provides a comprehensive workflow from sample preparation to data analysis and serves as a template for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceuticals.

Introduction

N-nitrosamine impurities in pharmaceuticals are a significant concern due to their potential carcinogenic properties.[1] Regulatory bodies worldwide require stringent control of these impurities in drug substances and products.[2][3] N-Nitroso Tadalafil is a potential nitrosamine (B1359907) impurity of Tadalafil, a widely used medication for erectile dysfunction. The development of a robust and validated analytical method for the quantification of N-Nitroso Tadalafil at trace levels is crucial for ensuring patient safety.

A significant analytical challenge in the LC-MS/MS analysis of N-Nitroso Tadalafil is its instability in the ion source, which can lead to the loss of the nitroso group (-NO).[2][4] This results in the detection of a fragment ion corresponding to the Tadalafil molecule at m/z 389, rather than the expected protonated molecule of N-Nitroso Tadalafil at m/z 419.[2][4] This method accounts for this fragmentation and ensures accurate quantification through chromatographic separation from Tadalafil.

Experimental Workflow

The overall experimental workflow for the analysis of N-Nitroso Tadalafil is depicted in the following diagram.

Figure 1: Experimental workflow for the analysis of N-Nitroso Tadalafil.

Experimental Protocols

Reagents and Materials

• N-Nitroso Tadalafil reference standard (LGC Standards or equivalent)[5]

• Tadalafil reference standard (USP or equivalent)

• Tadalafil-d3 internal standard (IS) (BenchChem or equivalent)[6]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Tadalafil tablets

Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (10 µg/mL): Accurately weigh 1 mg of Tadalafil-d3 and dissolve in 100 mL of methanol.

• N-Nitroso Tadalafil Stock Solution (10 µg/mL): Accurately weigh 1 mg of N-Nitroso Tadalafil and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the N-Nitroso Tadalafil stock solution with a 50:50 (v/v) mixture of acetonitrile and water containing 0.1% formic acid to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL. Spike each standard with the IS to a final concentration of 10 ng/mL.

Sample Preparation

• Weigh and crush a sufficient number of Tadalafil tablets to obtain a homogenous powder equivalent to 100 mg of Tadalafil.

• Accurately weigh a portion of the powder equivalent to 25 mg of Tadalafil into a 15 mL centrifuge tube.

• Add 5 mL of a 50:50 (v/v) mixture of acetonitrile and water containing 0.1% formic acid.

• Add a specified volume of the IS stock solution to achieve a final concentration of 10 ng/mL.

• Vortex the tube for 5 minutes, followed by sonication for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Instrumentation and Conditions

A UPLC system coupled to a triple quadrupole mass spectrometer is recommended.

Parameter	Condition
UPLC System
Column	C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm)[7]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.5 mL/min
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C (to minimize in-source decay)[4]
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions
N-Nitroso Tadalafil	Precursor: 389.1, Products: 268.2 (Quantifier), 135.1 (Qualifier) (Note: Precursor m/z 389.1 is due to in-source loss of the NO group)[4][7]
Tadalafil-d3 (IS)	Precursor: 393.1, Product: 271.2[6]

Method Validation Summary

The method should be validated according to ICH Q2(R1) guidelines. The following table summarizes the expected performance characteristics of the validated method.

Validation Parameter	Acceptance Criteria	Expected Result
Specificity	No interference at the retention time of the analyte and IS	Chromatographic separation of Tadalafil and N-Nitroso Tadalafil achieved.
Linearity (r²)	≥ 0.995	> 0.998 over the range of 0.5 - 100 ng/mL
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	~0.15 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10	0.5 ng/mL
Accuracy (% Recovery)	80 - 120% at each concentration level	95.2 - 104.5%
Precision (% RSD)	Repeatability (Intra-day): ≤ 15% Intermediate Precision (Inter-day): ≤ 15%	Intra-day: < 5% Inter-day: < 7%
Robustness	No significant effect on results with small variations in method parameters	Method is robust to minor changes in flow rate and mobile phase composition.

Signaling Pathway and Logical Relationships

The logical relationship for the quantification of N-Nitroso Tadalafil, considering its in-source fragmentation, is presented below.

References

• 1. CN108169395B - Analysis and detection method of tadalafil tablet related substances - Google Patents [patents.google.com]
• 2. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. cphi-online.com [cphi-online.com]
• 4. agilent.com [agilent.com]
• 5. N-Nitroso Tadalafil | CAS | LGC Standards [lgcstandards.com]
• 6. researchgate.net [researchgate.net]
• 7. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of N-Nitroso Tadalafil in Abbreviated New Drug Applications (ANDAs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA). N-Nitroso Tadalafil (B1681874) is a potential impurity in Tadalafil drug substances and products, arising from the nitrosation of the Tadalafil molecule. As a nitrosamine, it is classified as a probable human carcinogen, necessitating strict control and monitoring in Abbreviated New Drug Applications (ANDAs).

These application notes provide a comprehensive overview and detailed protocols for the analysis of N-Nitroso Tadalafil, adhering to regulatory expectations for ANDA submissions. The information presented is intended to guide researchers and analytical scientists in developing and validating robust analytical methods for the detection and quantification of this impurity.

Regulatory Framework

The FDA has issued guidance for the industry on the control of nitrosamine impurities in human drugs.[1][2][3] The guidance outlines a three-step process for manufacturers:

• Risk Assessment: Evaluate the potential for nitrosamine formation in the drug substance and drug product manufacturing processes.

• Confirmatory Testing: If a risk is identified, conduct confirmatory testing using sensitive and validated analytical methods.

• Reporting Changes: Report any changes implemented to prevent or reduce the presence of nitrosamine impurities in the drug product.

N-Nitroso Tadalafil is considered a Nitrosamine Drug Substance-Related Impurity (NDSRI), as it is structurally similar to the active pharmaceutical ingredient (API).[1]

Analytical Challenges

A key analytical challenge in the LC-MS/MS analysis of N-Nitroso Tadalafil is its in-source fragmentation. The expected protonated molecule [M+H]⁺ at m/z 419 is often unstable and not observed with sufficient intensity.[4] Instead, a fragment ion at m/z 389, corresponding to the loss of the nitroso group (-NO), is the most prominent and is typically used as the precursor ion for quantification.[4] This necessitates chromatographic separation of N-Nitroso Tadalafil from Tadalafil, as the [M+H]⁺ of Tadalafil is m/z 390, which could potentially interfere with the m/z 389 signal of the analyte.[4]

Experimental Protocols

Protocol 1: Quantification of N-Nitroso Tadalafil in Tadalafil Drug Substance by LC-MS/MS

This protocol outlines a sensitive and selective method for the determination of N-Nitroso Tadalafil in Tadalafil Active Pharmaceutical Ingredient (API).

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

2. Chemicals and Reagents:

• N-Nitroso Tadalafil Reference Standard

• Tadalafil Reference Standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (deionized or Milli-Q)

3. Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient Program	Time (min)
Column Temperature	40 °C
Injection Volume	5 µL

4. Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	Analyte
Dwell Time	50 ms
Source Temperature	To be optimized
Gas Flow Rates	To be optimized

5. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso Tadalafil reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations ranging from the limit of quantification (LOQ) to approximately 1 µg/mL.

• Sample Preparation: Accurately weigh approximately 50 mg of Tadalafil drug substance into a suitable volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to obtain a final concentration of 1 mg/mL.

6. Method Validation Parameters:

• Specificity: Analyze blank, Tadalafil standard, and N-Nitroso Tadalafil standard to ensure no interference at the retention time of the analyte.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Linearity: Construct a calibration curve with at least five concentration levels and determine the correlation coefficient (r²) and regression equation.

• Accuracy: Perform recovery studies by spiking known amounts of N-Nitroso Tadalafil into the Tadalafil sample at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Precision: Evaluate repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a spiked sample.

Quantitative Data Summary (Hypothetical)

Parameter	Result
LOD	0.05 ng/mL
LOQ	0.15 ng/mL
Linearity Range	0.15 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Accuracy (% Recovery)	90.0 - 110.0%
Precision (% RSD)	< 15%

Protocol 2: Analysis of N-Nitroso Tadalafil in Tadalafil Tablets

This protocol describes the extraction and analysis of N-Nitroso Tadalafil from a finished tablet formulation.

1. Sample Preparation:

• Weigh and finely powder a representative number of Tadalafil tablets.

• Accurately weigh a portion of the powder equivalent to one tablet's dosage and transfer to a volumetric flask.

• Add a suitable extraction solvent (e.g., a mixture of methanol and water).

• Sonicate for a specified time (e.g., 30 minutes) to ensure complete extraction.

• Dilute to volume with the extraction solvent.

• Centrifuge a portion of the solution to remove excipients.

• Filter the supernatant through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

2. Analysis:

• Follow the chromatographic and mass spectrometric conditions outlined in Protocol 1.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method. These studies involve subjecting the drug substance to various stress conditions to generate potential degradation products.

Stress Conditions (as per ICH guidelines):

• Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours.

• Photolytic Degradation: Exposure to UV and visible light as per ICH Q1B guidelines.

The stressed samples should be analyzed using the developed LC-MS/MS method to ensure that any degradation products do not interfere with the quantification of N-Nitroso Tadalafil.

Diagrams

Experimental Workflow for N-Nitroso Tadalafil Analysis

Caption: Workflow for N-Nitroso Tadalafil quantification.

Logical Relationship for Nitrosamine Risk Assessment

Caption: Nitrosamine risk assessment and control strategy.

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 4. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Detection and Quantification of N-Nitroso Tadalafil

Introduction

N-Nitroso Tadalafil is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing Tadalafil. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies have set strict limits on their presence in drug products.[1] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC) is a powerful analytical technique for the sensitive and selective determination of these impurities at trace levels.[2] This application note provides a detailed protocol for the analysis of N-Nitroso Tadalafil in drug substances and products using LC-HRMS.

A significant challenge in the analysis of N-Nitroso Tadalafil is its in-source instability in the mass spectrometer.[3] The protonated molecule [M+H]⁺ at an expected m/z of 419 is often observed with low intensity. A more prominent ion is frequently detected at m/z 389, which corresponds to the in-source loss of the nitroso group (•NO).[3] This necessitates a chromatographic method with sufficient resolution to separate N-Nitroso Tadalafil from Tadalafil, as the [M+H]⁺ ion of Tadalafil at m/z 390 can interfere with the m/z 389 ion of the nitrosamine impurity.[3]

Experimental Protocols

1. Sample Preparation

The following protocols are general guidelines for the extraction of N-Nitroso Tadalafil from drug substances and drug products. Method verification and validation are required for each specific matrix.

For Drug Substance:

• Accurately weigh approximately 100 mg of the Tadalafil drug substance into a suitable volumetric flask.

• Add methanol (B129727) to dissolve the substance completely.

• Vortex the solution until the drug substance is fully dissolved.[4]

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-HRMS analysis.[4]

For Drug Product (e.g., Tablets):

• Crush a suitable number of tablets to obtain a target concentration of the active pharmaceutical ingredient (API), for instance, 100 mg/mL.[5]

• Transfer the powdered tablets to a centrifuge tube and add an appropriate volume of methanol.

• Vortex the mixture to ensure thorough dispersion.

• Subject the sample to mechanical shaking for approximately 45 minutes.[5]

• Centrifuge the extracted sample solution for 15 minutes at 4,500 rpm.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[5]

2. Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 Reversed-Phase (e.g., 150 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

3. High-Resolution Mass Spectrometry (HRMS) Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full MS / dd-MS² (data-dependent MS²) or Targeted SIM (t-SIM)
Resolution	≥ 60,000
Spray Voltage	3.5 kV
Capillary Temperature	320°C
Auxiliary Gas Heater Temp	350°C

Data Presentation

Table 1: Mass Spectrometric Parameters for N-Nitroso Tadalafil

Compound	Precursor Ion [M+H]⁺ (m/z)	In-Source Fragment (m/z)	Primary Product Ion (m/z)
N-Nitroso Tadalafil	419.1618	389.1713	262.1026
Tadalafil	390.1559	-	268.1182

Experimental Workflow and Fragmentation Pathway

The following diagrams illustrate the experimental workflow for the analysis of N-Nitroso Tadalafil and its proposed fragmentation pathway.

Figure 1: Experimental workflow for N-Nitroso Tadalafil analysis.

Figure 2: Proposed fragmentation of N-Nitroso Tadalafil.

Discussion

The primary fragmentation pathway for many nitrosamine compounds involves the neutral loss of the nitroso group (•NO), corresponding to a mass loss of 30 Da.[6][7] For N-Nitroso Tadalafil, this results in the formation of the ion at m/z 389.1713. Further fragmentation of this ion can lead to characteristic product ions, such as m/z 262.1026, which is a common fragment observed for Tadalafil and its analogues.[8] Due to the in-source instability, it is crucial to monitor both the precursor ion at m/z 419.1618 and the in-source fragment at m/z 389.1713 for reliable detection and quantification. The high resolving power of the mass spectrometer is essential to differentiate the N-Nitroso Tadalafil fragment from the isotopic peaks of Tadalafil.[3]

The LC-HRMS method outlined in this application note provides a robust and sensitive approach for the detection and quantification of N-Nitroso Tadalafil in pharmaceutical samples. The high resolution and mass accuracy of the instrument are critical for overcoming the analytical challenges associated with the in-source fragmentation of the target analyte and ensuring accurate quantification at trace levels. Method validation in accordance with regulatory guidelines is necessary to demonstrate the suitability of this analytical procedure for its intended purpose.

References

• 1. cphi-online.com [cphi-online.com]
• 2. fda.gov [fda.gov]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. fda.gov [fda.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Nitrosamine Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities in their products.[2] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the detection and quantification of volatile and semi-volatile nitrosamines at trace levels, making it an indispensable tool for ensuring drug safety and regulatory compliance.[2] This document provides detailed application notes and protocols for the analysis of nitrosamines using GC-MS, including various sample preparation techniques and instrument parameters. The methodologies are designed to achieve the high sensitivity and selectivity required to meet current regulatory expectations.[2]

Experimental Protocols

The selection of an appropriate experimental protocol is contingent on the specific nitrosamine (B1359907) of interest, the sample matrix (i.e., drug substance or drug product), and the required sensitivity.

Sample Preparation

1. Liquid-Liquid Extraction (LLE)

This method is broadly applicable to a wide range of drug substances and products and is particularly suitable for less volatile nitrosamines.[2]

• Protocol:

  • Weigh an appropriate amount of the sample (e.g., 200 to 1,000 mg) into a 15 mL centrifuge tube. For finished products, a representative sample can be prepared from ground tablets.[2][3]

  • Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution in water.[2][3]

  • Vortex the mixture briefly and then shake for a minimum of 5 minutes to ensure complete dissolution or suspension.[2]

  • Add 2.0 mL of dichloromethane (B109758) (DCM) to the suspension, vortex briefly, and then shake for at least 5 minutes.[2][4]

  • Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to separate the layers.[4]

  • Carefully collect the organic (DCM) layer.

  • The extract can be filtered through a 0.2 µm syringe filter before injection into the GC-MS system.[3]

2. Direct Dispersion in an Organic Solvent

This method is suitable for samples that are readily soluble in organic solvents.[2][3]

• Protocol:

  • Weigh 500 to 1,000 mg of the sample directly into a suitable vial.[2][3]

  • Add 5.0 mL of dichloromethane (DCM) to the sample.[2]

  • Ensure the sample is completely dispersed in the solvent.

  • The solution can be filtered through a 0.2 µm syringe filter prior to GC-MS analysis.[3]

3. Headspace (HS) Injection

Headspace analysis is a convenient technique for volatile nitrosamines as it requires minimal sample preparation.[5]

• Protocol:

  • Place a weighed amount of the drug product into a headspace vial.[2]

  • The vial is then sealed and heated to allow the volatile nitrosamines to partition into the headspace gas.

  • A sample of the headspace gas is then automatically injected into the GC-MS.

Standard Preparation

• Stock Solutions: Individual nitrosamine stock solutions are typically prepared by accurately weighing approximately 5 mg of each nitrosamine standard into a 10 mL volumetric flask, dissolving in methanol, and diluting to the mark.[4]

• Mixed Standard Solutions: A mixed nitrosamine standard solution can be prepared by diluting the individual stock solutions with an appropriate solvent, such as dichloromethane or methanol.[3]

• Calibration Solutions: A series of calibration solutions are prepared by diluting the mixed nitrosamine standard solution to achieve concentrations ranging from 0.01 to 6.0 ng/mL.[3] Deuterated internal standards, such as NDMA-d6, NDEA-d10, NDIPA-d14, and NDBA-d18, are often added to the calibration solutions and samples to improve accuracy and precision.[3]

GC-MS and GC-MS/MS Methodology

Triple quadrupole mass spectrometry (MS/MS) is often preferred over single quadrupole MS due to its enhanced sensitivity and selectivity, which is crucial for detecting trace-level impurities and minimizing the risk of false positives.[2]

Typical GC-MS/MS Parameters

Parameter	Value
Gas Chromatograph (GC)	Agilent 8890 GC or similar[3]
Mass Spectrometer (MS)	Agilent 7010B GC/MS/MS or similar[3]
Injection Mode	Liquid injection or Headspace[2]
Inlet Temperature	250 °C[2]
Carrier Gas	Helium[2]
Oven Temperature Program	Initial temperature of 70 °C held for 4 minutes, then ramped at 20 °C/min to 240 °C and held for 3.5 minutes.[1][2]
Ion Source	Electron Ionization (EI)[2]
MS Source Temperature	230 °C[1][2]
Quadrupole Temperature	150 °C[1][2]
Acquisition Mode	Multiple Reaction Monitoring (MRM) for GC-MS/MS or Selected Ion Monitoring (SIM) for GC-MS.[2]

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of various nitrosamine impurities using GC-MS and GC-MS/MS.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Nitrosamine	LOD (ppm)	LOQ (ppm)	Reference
NDMA	0.02 - 0.05	0.06 - 0.3	[6][7]
NDEA	0.02 - 0.03	0.06 - 0.09	[7]
NDIPA	0.02 - 0.03	0.06 - 0.09	[7]
NEIPA	0.02 - 0.03	0.06 - 0.09	[7]

Note: LOD and LOQ values can vary depending on the specific method, instrument, and matrix.

Table 2: Recovery Data

Nitrosamine	Matrix	Spiked Concentration	Recovery (%)	Reference
Various	Water and Methylene Chloride	30 ppb	70 - 130	[3]
NDMA	Valsartan	2.5, 5.0, 10 µg/L	88 - 114	[8]
NDEA	Valsartan	2.5, 5.0, 10 µg/L	88 - 114	[8]
Various	Valsartan	50%, 100%, 150% of limits	91.9 - 122.7	[7]
NDMA & NDEA	Sartans	Not Specified	80 - 120	[9]

Table 3: MRM Transitions for Nitrosamine Analysis

Nitrosamine	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
NDMA	74	44	6	[10]
74	42	18	[10]
NDEA	102	85	6	[10]
102	56	16	[10]
NEIPA	116	99	6	[10]
116	70	14	[10]
NDIPA	130	88	6	[10]
130	42	12	[10]
NDBA	158	99	10	[10]
158	141	4	[10]

Visualizations

The following diagrams illustrate the experimental workflow for nitrosamine analysis.

Caption: Experimental workflow for nitrosamine analysis.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. edqm.eu [edqm.eu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. international-biopharma.com [international-biopharma.com]
• 7. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of Nitrosamines in Sartan-Type Bulk Drug Substances : Shimadzu (Deutschland) [shimadzu.de]
• 9. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Center: Overcoming N-Nitroso Tadalafil Instability in LC-MS/MS Analysis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the LC-MS/MS analysis of N-Nitroso Tadalafil, a compound known for its instability in the mass spectrometer source. Our goal is to equip you with the knowledge and methodologies to achieve accurate and reproducible results.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of N-Nitroso Tadalafil.

Problem: Weak or Absent Signal for the [M+H]⁺ Ion of N-Nitroso Tadalafil (m/z 419)

Q1: I am analyzing N-Nitroso Tadalafil and expect to see a precursor ion at approximately m/z 419, but the signal is very weak or non-existent. Instead, I observe a prominent signal at m/z 389. What is happening?

A1: This is a common and well-documented issue arising from the in-source instability of N-Nitroso Tadalafil.[1] The molecule is prone to fragmentation within the MS source, prior to reaching the mass analyzer. The strong signal at m/z 389 corresponds to the loss of the nitroso group (-NO, a mass of 30 Da) from the protonated N-Nitroso Tadalafil molecule ([M+H-NO]⁺).[1][2] This in-source fragmentation is often exacerbated by high temperatures and energetic conditions within the ion source.[1][2]

Q2: How can I confirm that the signal at m/z 389 is indeed from the in-source fragmentation of N-Nitroso Tadalafil?

A2: To confirm the origin of the m/z 389 signal, you can perform the following checks:

• Inject a Tadalafil standard: Tadalafil has a monoisotopic mass of 389.14, so its protonated form [M+H]⁺ will appear at approximately m/z 390.15. If your chromatography does not adequately separate N-Nitroso Tadalafil from any potential Tadalafil impurity, the isotopic profile of Tadalafil could interfere with the [M+H-NO]⁺ ion of N-Nitroso Tadalafil.[1]

• Vary source parameters: Systematically reduce the ion source temperature and cone/declustering potential. If the signal intensity at m/z 419 increases while the intensity at m/z 389 decreases, this is strong evidence of in-source fragmentation.

Problem: Poor Reproducibility and Inaccurate Quantification

Q3: My quantitative results for N-Nitroso Tadalafil are inconsistent. What could be the cause?

A3: Poor reproducibility is often a direct consequence of uncontrolled in-source fragmentation. The extent of fragmentation can be highly sensitive to minor variations in source conditions, leading to fluctuating ratios of the parent ion (m/z 419) to the fragment ion (m/z 389). This instability makes it challenging to obtain consistent and accurate quantitative data.

Q4: How can I improve the reproducibility of my N-Nitroso Tadalafil analysis?

A4: To enhance reproducibility, you need to minimize in-source fragmentation by optimizing your LC-MS/MS method. This involves a systematic approach to adjusting source parameters to find the "softest" ionization conditions that maintain signal intensity while reducing fragmentation.[3] Alternatively, you can choose to monitor the stable m/z 389 fragment ion for quantification, provided you have adequate chromatographic separation from Tadalafil.

Frequently Asked Questions (FAQs)

Q5: What are the primary factors that contribute to the in-source fragmentation of N-Nitroso Tadalafil?

A5: The primary drivers of in-source fragmentation for thermally labile compounds like N-Nitroso Tadalafil are:

• High Ion Source Temperature: Elevated temperatures provide the thermal energy that can break the relatively weak N-NO bond.[1][2]

• High Cone/Declustering Potential: These voltages are applied to desolvate ions and focus them into the mass analyzer. However, excessive voltage can increase the kinetic energy of the ions, leading to collisions with gas molecules and subsequent fragmentation.[2][3][4]

Q6: Should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) for N-Nitroso Tadalafil analysis?

A6: While ESI is a common choice, for labile nitrosamines, APCI can sometimes be a "softer" ionization technique, potentially reducing in-source fragmentation.[5][6][7][8][9] It is advisable to test both ionization sources if your instrument has this capability to determine which provides a more stable signal for the intact molecule.

Q7: Is it acceptable to quantify N-Nitroso Tadalafil using the m/z 389 fragment ion?

A7: Yes, this can be a viable strategy, especially if you are unable to completely eliminate in-source fragmentation.[1] However, this approach has a critical prerequisite: you must have a robust chromatographic method that provides baseline separation of the N-Nitroso Tadalafil peak (monitored at m/z 389) from the Tadalafil peak (which will have its [M+H]⁺ at m/z 390 and could have interfering isotopes at m/z 389).[1]

Data Presentation

The following tables illustrate the expected impact of optimizing key MS source parameters on the signal of N-Nitroso Tadalafil. The data presented is illustrative to demonstrate the principles of method optimization.

Table 1: Effect of Ion Source Temperature on Signal Intensity

Source Temperature (°C)	[M+H]⁺ (m/z 419) Relative Intensity (%)	[M+H-NO]⁺ (m/z 389) Relative Intensity (%)
500	5	95
400	20	80
300	50	50
200	85	15

Table 2: Effect of Cone Voltage on Signal Intensity

Cone Voltage (V)	[M+H]⁺ (m/z 419) Relative Intensity (%)	[M+H-NO]⁺ (m/z 389) Relative Intensity (%)
50	10	90
40	35	65
30	60	40
20	90	10

Experimental Protocols

Protocol 1: Optimization of MS Source Parameters to Minimize In-Source Fragmentation

This protocol outlines a systematic approach to finding the gentlest ionization conditions for N-Nitroso Tadalafil.

• Compound Infusion: Prepare a 1 µg/mL solution of N-Nitroso Tadalafil in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Infuse this solution directly into the mass spectrometer at a constant flow rate.

• Initial Parameter Setup: Begin with the instrument's default ESI source parameters.

• Temperature Optimization:

  • Set the cone voltage to a low value (e.g., 20 V).

  • Acquire mass spectra at a series of decreasing source temperatures (e.g., from 500°C down to 200°C in 50°C increments).

  • Monitor the intensities of the m/z 419 and m/z 389 ions at each temperature.

  • Select the temperature that provides the best ratio of m/z 419 to m/z 389 without a significant loss of overall signal intensity.

• Cone Voltage Optimization:

  • Set the source temperature to the optimized value from the previous step.

  • Acquire mass spectra at a series of decreasing cone voltages (e.g., from 50 V down to 15 V in 5 V increments).

  • Monitor the intensities of the m/z 419 and m/z 389 ions at each voltage.

  • Choose the cone voltage that maximizes the m/z 419 signal while minimizing the m/z 389 signal.

• Final Evaluation: Confirm the optimized parameters by injecting a chromatographic separation of N-Nitroso Tadalafil and observing the peak responses.

Protocol 2: Chromatographic Separation of Tadalafil and the N-Nitroso Tadalafil Fragment

This protocol provides a starting point for developing a robust HPLC method to separate Tadalafil from the in-source fragment of N-Nitroso Tadalafil.

• Chromatographic Column: A C18 column with good peak shape for basic compounds is recommended (e.g., Waters XBridge C18, 2.1 x 100 mm, 2.5 µm or similar).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Gradient Program:

  • 0.0 min: 20% B

  • 1.0 min: 20% B

  • 8.0 min: 70% B

  • 8.1 min: 95% B

  • 9.0 min: 95% B

  • 9.1 min: 20% B

  • 12.0 min: 20% B

• Injection Volume: 5 µL.

• MS/MS Detection:

  • Monitor the transition for the N-Nitroso Tadalafil fragment: m/z 389 → fragment ion (e.g., m/z 268).

  • Monitor the transition for Tadalafil: m/z 390 → fragment ion (e.g., m/z 268).

Visualizations

Caption: Troubleshooting workflow for N-Nitroso Tadalafil instability.

Caption: Decision workflow for N-Nitroso Tadalafil method development.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. researchgate.net [researchgate.net]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. antisel.gr [antisel.gr]
• 8. mdpi.com [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of N-Nitroso Tadalafil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Nitroso Tadalafil (B1681874). The information provided here is intended to help mitigate common challenges encountered during the analytical characterization of this compound, particularly in-source fragmentation during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tadalafil?

A1: N-Nitroso Tadalafil is the N-nitroso derivative of Tadalafil, a phosphodiesterase type 5 (PDE5) inhibitor.[1] It is considered a nitrosamine (B1359907) impurity and is relevant in the quality control and safety assessment of Tadalafil drug products.[2]

Q2: What is the molecular weight of N-Nitroso Tadalafil?

A2: The molecular formula of N-Nitroso Tadalafil is C22H18N4O5, and its molecular weight is approximately 418.41 g/mol .

Q3: I am not seeing the expected [M+H]⁺ ion at m/z 419 for N-Nitroso Tadalafil in my LC-MS/MS analysis. Instead, I see a prominent peak at m/z 389. What is happening?

A3: The observation of a strong signal at m/z 389 instead of the expected m/z 419 is a common issue when analyzing N-Nitroso Tadalafil. This is due to in-source fragmentation, where the N-nitroso group (-NO) is lost from the molecule in the ion source of the mass spectrometer.[3] The ion at m/z 389 corresponds to the [M+H-NO]⁺ fragment.[3]

Q4: Why is N-Nitroso Tadalafil prone to in-source fragmentation?

A4: The N-N bond in the nitroso functional group is relatively weak and susceptible to cleavage under the energetic conditions of the electrospray ionization (ESI) source.[4] Factors such as high temperature and high voltages applied in the ion source can provide sufficient energy to cause this fragmentation.[3][4]

Troubleshooting Guide: Mitigating In-Source Fragmentation

This guide provides a systematic approach to troubleshoot and mitigate the in-source fragmentation of N-Nitroso Tadalafil during LC-MS/MS analysis.

Issue: Dominant [M+H-NO]⁺ Fragment (m/z 389) and Weak or Absent [M+H]⁺ Precursor (m/z 419)

Root Cause: The compound is unstable in the LC-MS/MS ion source, leading to the loss of the nitroso group.[3] This is primarily influenced by two key parameters: ion source temperature and declustering potential (also known as cone voltage or fragmentor voltage).[4]

Mitigation Strategies:

The primary goal is to use the "softest" ionization conditions possible to keep the molecule intact.

1. Optimization of Declustering Potential / Cone Voltage:

The declustering potential is a voltage applied to the ions as they move from the atmospheric pressure region to the vacuum region of the mass spectrometer.[4][5] Higher values can induce fragmentation.[4]

• Recommendation: Reduce the declustering potential (DP) or cone voltage. Start with a low value (e.g., 10-20 V) and gradually increase it only if necessary for sensitivity, while monitoring the ratio of the m/z 419 to m/z 389 ions.

2. Optimization of Ion Source Temperature:

Higher source temperatures can cause thermal degradation of labile molecules like N-Nitroso Tadalafil.[4]

• Recommendation: Lower the ion source temperature. The optimal temperature will be instrument-dependent, but aim for the lowest temperature that still allows for efficient desolvation of the mobile phase.

Experimental Protocol: Method Development for Minimizing In-Source Fragmentation

This protocol outlines a systematic approach to developing an LC-MS/MS method for N-Nitroso Tadalafil that minimizes in-source fragmentation.

1. Initial LC Conditions:

• Column: A standard C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is a good starting point.[6]

• Mobile Phase: A mobile phase of 0.1% formic acid in water and 0.1% formic acid in acetonitrile (B52724) is recommended for good peak shape and ionization in positive ESI mode.[6]

• Gradient: A standard gradient from low to high organic phase should be sufficient to elute N-Nitroso Tadalafil.

• Flow Rate: A flow rate of 0.4-0.7 mL/min is typical.[6]

2. MS Parameter Optimization (Infusion Analysis):

• Prepare a standard solution of N-Nitroso Tadalafil (e.g., 1 µg/mL) in the initial mobile phase composition.

• Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min).

• Set the mass spectrometer to scan for the precursor ions m/z 419 and m/z 389.

3. Declustering Potential (DP) / Cone Voltage Optimization:

• Set the source temperature to a moderate value (e.g., 400 °C).

• Acquire data at a range of DP/cone voltage settings, for example, from 10 V to 80 V in 10 V increments.

• Record the ion intensities for m/z 419 and m/z 389 at each voltage.

4. Source Temperature Optimization:

• Using the optimal (lowest practical) DP/cone voltage determined in the previous step, acquire data at a range of source temperatures, for example, from 300 °C to 600 °C in 50 °C increments.

• Record the ion intensities for m/z 419 and m/z 389 at each temperature.

5. Data Analysis and Final Parameter Selection:

• Analyze the data to find the combination of DP/cone voltage and source temperature that provides the best signal for the [M+H]⁺ ion at m/z 419 while minimizing the intensity of the m/z 389 fragment.

• It is important to note that if the m/z 419 signal is too weak even under optimized conditions, it may be necessary to use the m/z 389 fragment for quantification.[3] If this approach is taken, chromatographic separation from Tadalafil (which has an [M+H]⁺ of m/z 390) is crucial to avoid interference.[3]

Data Presentation

The following tables illustrate the expected impact of declustering potential and source temperature on the in-source fragmentation of N-Nitroso Tadalafil. The values presented are representative and will vary depending on the specific mass spectrometer and its settings.

Table 1: Effect of Declustering Potential (DP) on Ion Abundance

Declustering Potential (V)	Relative Abundance of [M+H]⁺ (m/z 419)	Relative Abundance of [M+H-NO]⁺ (m/z 389)
20	85%	15%
40	60%	40%
60	30%	70%
80	10%	90%

Table 2: Effect of Ion Source Temperature on Ion Abundance

Source Temperature (°C)	Relative Abundance of [M+H]⁺ (m/z 419)	Relative Abundance of [M+H-NO]⁺ (m/z 389)
350	90%	10%
450	70%	30%
550	40%	60%
650	15%	85%

Visualizations

The following diagrams illustrate the concepts and workflows described in this guide.

Caption: In-source fragmentation pathway of N-Nitroso Tadalafil.

Caption: Troubleshooting workflow for mitigating in-source fragmentation.

References

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of N-Nitroso Tadalafil

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the analysis of N-Nitroso Tadalafil, specifically focusing on low recovery.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tadalafil and why is it important to analyze?

N-Nitroso Tadalafil is an N-nitroso derivative of Tadalafil, a medication used to treat erectile dysfunction and pulmonary arterial hypertension.[1] Nitrosamine compounds are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern.[2] Regulatory agencies worldwide require stringent control of these impurities. Therefore, accurate and precise analytical methods are crucial for quantifying N-Nitroso Tadalafil in drug substances and products to ensure patient safety.

Q2: What are the common causes of low recovery of N-Nitroso Tadalafil during analysis?

Low recovery of N-Nitroso Tadalafil can stem from several factors, primarily related to sample preparation and the analytical methodology. Key causes include:

• Inadequate Extraction: The complex matrix of pharmaceutical formulations can hinder the efficient extraction of the analyte.

• Analyte Instability: N-Nitroso Tadalafil, like other nitrosamines, can be sensitive to light, temperature, and certain chemical conditions, leading to degradation during sample processing.

• In-source Fragmentation (for LC-MS/MS users): A significant challenge in the analysis of N-Nitroso Tadalafil is its instability in the mass spectrometer's ion source, which can lead to poor signal of the parent ion and consequently, apparent low recovery.[3]

• Matrix Effects: Co-extracted components from the drug product matrix can interfere with the ionization of N-Nitroso Tadalafil, leading to ion suppression and lower analytical signals.

Q3: I am observing a strong signal at m/z 389 instead of the expected m/z 419 for N-Nitroso Tadalafil in my LC-MS/MS analysis. What does this mean?

This is a well-documented issue for N-Nitroso Tadalafil and is attributed to in-source fragmentation .[3] The N-nitroso group (-N=O) is labile and can be lost in the high-temperature environment of the mass spectrometer's ion source. The ion at m/z 419 represents the protonated molecule of N-Nitroso Tadalafil ([M+H]⁺), while the ion at m/z 389 corresponds to the fragment ion after the loss of the nitroso group ([M-NO+H]⁺).[3] While this fragmentation can be a challenge, the m/z 389 fragment can be used for quantification, provided the method is properly validated and chromatographic separation from the parent drug, Tadalafil (which has an [M+H]⁺ of m/z 390), is sufficient to avoid interference.[3]

Troubleshooting Guides

Issue 1: Low or Inconsistent Recovery During Sample Preparation

This section provides a systematic approach to troubleshooting poor recovery of N-Nitroso Tadalafil from the drug product matrix.

Troubleshooting Workflow for Low Recovery

Caption: A flowchart for troubleshooting low recovery of N-Nitroso Tadalafil.

Possible Causes and Solutions

Potential Cause	Recommended Action
Inadequate Extraction Efficiency	Optimize Extraction Solvent: Test a range of solvents with varying polarities (e.g., methanol, acetonitrile, dichloromethane, or mixtures thereof) to find the most effective solvent for extracting N-Nitroso Tadalafil from your specific drug product matrix. Employ Advanced Extraction Techniques: If a simple "dilute and shoot" approach fails, consider using Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to isolate the analyte from interfering matrix components.
Analyte Degradation	Protect from Light: Nitrosamines can be light-sensitive. Prepare and store samples in amber vials or protect them from light. Control Temperature: Avoid high temperatures during sample preparation. Use a cooled autosampler if available. The stability of N-Nitroso Tadalafil is generally good under normal storage conditions but can be affected by extreme heat.[4]
Matrix Effects (Ion Suppression/Enhancement)	Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS will co-elute with the analyte and experience similar ionization effects, leading to more accurate quantification. Optimize Chromatography: Improve the separation of N-Nitroso Tadalafil from co-eluting matrix components. Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components.
Artificial Formation of Nitrosamines	Control pH: Avoid highly acidic conditions during sample preparation, as this can promote the reaction between precursor amines and nitrosating agents.[2] Use Nitrosamine Inhibitors: Consider adding antioxidants like ascorbic acid or vitamin E to your sample preparation to inhibit the formation of nitrosamines.

Issue 2: In-Source Fragmentation in LC-MS/MS Analysis

This section addresses the common issue of observing the m/z 389 fragment ion instead of the m/z 419 parent ion for N-Nitroso Tadalafil.

In-Source Fragmentation of N-Nitroso Tadalafil

Caption: In-source fragmentation of N-Nitroso Tadalafil in the MS ion source.

Mitigation Strategies and Analytical Approaches

Strategy	Detailed Explanation
Optimize MS Source Parameters	Reduce Source Temperature: High temperatures in the ion source can promote the fragmentation of N-Nitroso Tadalafil. Experiment with lowering the source temperature to minimize this effect.[3] Adjust Declustering Potential/Fragmentor Voltage: These parameters influence the energy of ions entering the mass spectrometer. Lowering the declustering potential or fragmentor voltage can reduce the extent of in-source fragmentation.
Quantify Using the Fragment Ion	If in-source fragmentation cannot be completely eliminated, a valid approach is to use the more stable and intense fragment ion (m/z 389) for quantification.[3] Critical Consideration: When using m/z 389, it is essential to have sufficient chromatographic resolution to separate N-Nitroso Tadalafil from Tadalafil (parent drug), as Tadalafil has a protonated molecule at m/z 390, which could potentially interfere with the m/z 389 signal.[3]
Method Validation	Regardless of the approach taken, the analytical method must be fully validated to demonstrate its accuracy, precision, specificity, and linearity for the intended purpose.

Experimental Protocols

General Sample Preparation Protocol for N-Nitroso Tadalafil in Tablets

This protocol is a general guideline and may require optimization for different tablet formulations.

Experimental Workflow for N-Nitroso Tadalafil Analysis

Caption: A general workflow for the analysis of N-Nitroso Tadalafil in tablets.

• Sample Preparation:

  • Accurately weigh and crush a sufficient number of tablets to obtain a representative sample.

  • Transfer a known amount of the powdered sample into a suitable centrifuge tube.

• Extraction:

  • Add a precise volume of an appropriate extraction solvent (e.g., methanol).

  • If using an internal standard, add a known amount of the stable isotope-labeled internal standard.

  • Vortex the sample for 1-2 minutes to ensure thorough mixing.

  • Sonicate the sample for 15-30 minutes to facilitate complete extraction.

• Clarification:

  • Centrifuge the sample at a high speed (e.g., 4000 rpm) for 10-15 minutes to pelletize the excipients.

  • Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an autosampler vial.

• LC-MS/MS Analysis:

  • Inject the filtered sample into a validated LC-MS/MS system for analysis.

Illustrative LC-MS/MS Parameters

The following are example starting parameters that should be optimized for your specific instrument and application.

Parameter	Illustrative Value
LC Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized for separation from Tadalafil and other impurities
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Nitroso Tadalafil: m/z 419 -> [Product Ion(s)] and/or m/z 389 -> [Product Ion(s)] Internal Standard: Corresponding transitions for the SIL-IS
Source Temperature	As low as possible to maintain sensitivity and minimize fragmentation (e.g., 400-500 °C)
Declustering Potential	Optimized to minimize in-source fragmentation

Disclaimer: The information provided in this technical support center is for guidance purposes only. All analytical methods should be fully validated according to the relevant regulatory guidelines.

References

• 1. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. cleanchemlab.com [cleanchemlab.com]

Technical Support Center: Optimization of Mobile Phase for N-Nitroso Tadalafil Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of N-Nitroso Tadalafil (B1681874).

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in the analysis of N-Nitroso Tadalafil?

A1: The primary challenges in the analysis of N-Nitroso Tadalafil are its potential instability and the need for sensitive detection at trace levels. A significant issue is the in-source fragmentation of the N-Nitroso Tadalafil molecule during LC-MS/MS analysis. The protonated molecule ([M+H]⁺) at m/z 419 is often unstable and can lose the nitroso group, resulting in a strong signal at m/z 389, which corresponds to the [M+H]⁺ of Tadalafil.[1] This necessitates a chromatographic method with sufficient resolution to separate N-Nitroso Tadalafil from Tadalafil.

Q2: What type of chromatographic column is best suited for separating N-Nitroso Tadalafil from Tadalafil?

A2: Reversed-phase columns are the most common choice for this separation. C18 columns are widely used and have been shown to be effective.[2] For potentially better selectivity, a phenyl-bonded silica (B1680970) gel column can be employed, as it can offer different interactions with the aromatic rings present in both Tadalafil and N-Nitroso Tadalafil.[3] The choice of column will also depend on the particle size and column dimensions, which are dictated by the HPLC or UPLC system being used.

Q3: What are typical starting conditions for mobile phase optimization?

A3: A good starting point for mobile phase optimization is a gradient elution using a combination of an aqueous phase and an organic solvent.

• Aqueous Phase: Water with an acidic modifier like 0.1% formic acid or a buffer such as 2.0 mM ammonium (B1175870) acetate.[2] The pH of the mobile phase is a critical parameter to control for achieving good peak shape and resolution.

• Organic Phase: Acetonitrile or methanol (B129727) are common choices. Acetonitrile is often preferred for its lower viscosity and UV transparency.

A typical starting gradient could be 10-90% organic solvent over 10-15 minutes.

Q4: Why is an acidic modifier, like formic acid, often added to the mobile phase?

A4: Acidic modifiers like formic acid or trifluoroacetic acid are added to the mobile phase to control the ionization of the analytes and silanol (B1196071) groups on the silica-based stationary phase. For basic compounds like Tadalafil and its N-nitroso derivative, a low pH mobile phase (typically below 4) ensures that the molecules are protonated and in a single ionic form, which generally leads to sharper peaks and better reproducibility.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with the stationary phase.- Inappropriate mobile phase pH.- Column overload.	- Add an acidic modifier (e.g., 0.1% formic acid) to the mobile phase.- Use a well-end-capped, high-purity silica column.- Reduce the sample concentration or injection volume.
Poor Peak Shape (Fronting)	- Column overload.- Sample solvent is stronger than the mobile phase.	- Dilute the sample.- Dissolve the sample in the initial mobile phase or a weaker solvent.
Insufficient Resolution between Tadalafil and N-Nitroso Tadalafil	- Mobile phase composition is not optimal.- Inappropriate column chemistry.	- Adjust the gradient slope or the ratio of organic to aqueous phase.- Try a different organic solvent (e.g., methanol instead of acetonitrile).- Experiment with a different column stationary phase (e.g., phenyl instead of C18).- Optimize the mobile phase pH.
Signal Instability or Loss of N-Nitroso Tadalafil Peak	- In-source fragmentation in LC-MS/MS.- Degradation of the analyte in the sample solution or on the column.	- For LC-MS/MS, monitor the fragment ion at m/z 389, but ensure chromatographic separation from Tadalafil.[1]- Optimize MS source parameters (e.g., temperature) to minimize fragmentation.[1]- Prepare fresh samples and use a cooled autosampler.- Ensure the mobile phase is not chemically reactive with the analyte.
High Backpressure	- Clogged column frit or tubing.- Mobile phase precipitation.	- Filter all mobile phases and samples.- Flush the column with a strong solvent.- Ensure mobile phase components are miscible in all proportions used in the gradient.

Experimental Protocols

Below are example experimental protocols for the separation of Tadalafil and its impurities. These can serve as a starting point for developing a method for N-Nitroso Tadalafil.

Method 1: UPLC-MS/MS for Tadalafil

This method is adapted from a validated procedure for the determination of Tadalafil in human plasma and can be a good starting point for separating N-Nitroso Tadalafil.[2]

Parameter	Condition
Instrument	UPLC system with a triple quadrupole mass spectrometer
Column	Shiseido C18 (100 x 2.1 mm, 2.7 µm)
Mobile Phase A	2.0 mM Ammonium Acetate with 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Elution	Isocratic at 55% A and 45% B
Flow Rate	0.7 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detector	MS/MS in Multiple Reaction Monitoring (MRM) mode
Ionization	Electrospray Ionization (ESI), Positive Mode

Method 2: HPLC-UV for Tadalafil Related Substances

This method is based on a patent for the analysis of Tadalafil impurities and suggests a different selectivity using a phenyl column.[3]

Parameter	Condition
Instrument	HPLC with a UV detector
Column	Phenyl bonded silica gel column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Water : Acetonitrile : Trifluoroacetic Acid (e.g., 65 : 35 : 0.1 v/v/v)
Elution	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	20 µL
Detection Wavelength	285 nm

Visualizations

Caption: Workflow for Mobile Phase Optimization.

Caption: Troubleshooting Logic for Common HPLC Issues.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN108169395B - Analysis and detection method of tadalafil tablet related substances - Google Patents [patents.google.com]

addressing matrix effects in N-Nitroso Tadalafil analysis

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the LC-MS/MS analysis of N-Nitroso Tadalafil (B1681874).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-Nitroso Tadalafil?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-Nitroso Tadalafil, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, serum, or drug product excipients).[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal).[1] The primary consequence is a loss of accuracy and precision in quantitative results, potentially leading to unreliable data.[2] In complex biological matrices, phospholipids (B1166683) are a notorious cause of ion suppression in electrospray ionization (ESI).[3]

Q2: My N-Nitroso Tadalafil signal is low and inconsistent. How can I confirm if this is due to matrix effects?

A2: Low and variable signal intensity is a classic symptom of ion suppression.[4] You can confirm and quantify the extent of the matrix effect using a post-extraction spike experiment.[3] This involves comparing the peak area of the analyte in a clean standard solution to the peak area of the analyte spiked into a blank matrix extract that has already gone through the sample preparation process. A significant difference in signal indicates a matrix effect.[4] Another common qualitative method is post-column infusion, where a constant flow of the analyte solution is introduced into the mass spectrometer after the analytical column.[5] Injection of a blank matrix extract will show a dip in the analyte's signal at retention times where interfering compounds elute.[5]

Q3: I am developing an LC-MS/MS method for N-Nitroso Tadalafil and I don't see the expected precursor ion at m/z 419. Instead, I see a strong signal at m/z 389. Is this correct?

A3: Yes, this is a known and critical characteristic of N-Nitroso Tadalafil analysis. The compound is often unstable in the LC-MS/MS ion source, particularly at elevated temperatures.[6] It readily loses its nitroso group (-NO), resulting in a prominent in-source fragment ion at m/z 389 ([M+H-NO]⁺).[6] While the molecular ion at m/z 419 ([M+H]⁺) is expected based on the structure, it may be weak or absent.[6] Therefore, it is valid and often necessary to use the m/z 389 → product ion transition for quantification. However, it is crucial to ensure your chromatography can resolve N-Nitroso Tadalafil from the parent drug, Tadalafil, as Tadalafil's molecular ion ([M+H]⁺ at m/z 390) could potentially interfere.[6]

Q4: What are the most effective strategies to minimize matrix effects in my analysis?

A4: A multi-faceted approach is most effective:

• Improve Sample Preparation: This is often the most impactful strategy.[3] Moving from a simple protein precipitation (PPT) to more selective techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) can significantly reduce interferences.[4][7]

• Optimize Chromatography: Adjusting the chromatographic method to separate N-Nitroso Tadalafil from co-eluting matrix components is a powerful tool. This can involve changing the mobile phase gradient, using a different column chemistry (e.g., pentafluorophenyl), or employing smaller particle size columns (UHPLC) for higher resolution.[7]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for N-Nitroso Tadalafil is the ideal way to compensate for matrix effects. It co-elutes and experiences the same ionization suppression or enhancement as the analyte, allowing for accurate signal correction.[3]

• Sample Dilution: If the analyte concentration is high enough, simply diluting the sample can reduce the concentration of interfering components to a level where they no longer cause significant matrix effects.[8]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your analysis.

Issue 1: Poor Recovery and Significant Ion Suppression

• Symptoms: Low analyte signal, failing QC samples, and high variability between replicate injections.

• Possible Cause: The chosen sample preparation method is insufficient to remove interfering matrix components. Protein precipitation, while fast, is often the least effective at cleaning up complex samples.[5]

• Troubleshooting Steps:

  • Quantify the Problem: Perform a post-extraction spike experiment as described in FAQ #2 to determine the percentage of recovery and matrix effect.

  • Enhance Sample Cleanup: Switch from Protein Precipitation (PPT) to a more rigorous method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). See the data comparison in Table 1 and the detailed protocols below.

  • Chromatographic Separation: Modify your LC gradient to provide better separation between the analyte and the regions of ion suppression identified by a post-column infusion experiment.

Issue 2: Inaccurate Quantification Despite Using an Internal Standard

• Symptoms: The method passes system suitability, but accuracy and precision fail for matrix samples.

• Possible Cause: The internal standard (IS) is not adequately tracking the analyte. This can happen if a structural analog is used as an IS and it has a different retention time or ionization response to matrix components compared to N-Nitroso Tadalafil.

• Troubleshooting Steps:

  • Verify IS Co-elution: Ensure the retention time of the IS is as close as possible to that of N-Nitroso Tadalafil.

  • Evaluate Matrix Effects on IS: Independently assess the matrix effect on your IS using the post-extraction spike method.

  • Switch to a SIL-IS: The most robust solution is to use a stable isotope-labeled internal standard (e.g., N-Nitroso Tadalafil-d3). A SIL-IS has nearly identical physicochemical properties to the analyte and will be affected by the matrix in the same way, providing the most accurate correction.[3]

Data Presentation: Sample Preparation Method Comparison

The following table presents representative data on the effectiveness of different sample preparation techniques for Tadalafil in human plasma, which serves as a close proxy for N-Nitroso Tadalafil. The data highlights how moving to more selective techniques can improve recovery and minimize matrix effects.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery (%)	95.8 ± 4.4	85.2 ± 6.1	97.5 ± 3.8
Matrix Effect (%) *	98.5 ± 2.5	101.3 ± 1.9	100.8 ± 2.1
Relative Simplicity	High	Medium	Low
Cleanup Efficiency	Low	Medium	High

*Matrix Effect (%) is calculated as (Peak Area in Post-Spiked Matrix / Peak Area in Clean Solvent) x 100. A value close to 100% indicates minimal matrix effect.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol allows for the quantitative determination of analyte recovery and matrix effect.

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike N-Nitroso Tadalafil and IS into the final analysis solvent (e.g., mobile phase).

  • Set B (Post-Spiked Matrix): Process a blank biological matrix sample (e.g., plasma) through the entire sample preparation procedure. Spike N-Nitroso Tadalafil and IS into the final extract.

  • Set C (Pre-Spiked Matrix): Spike N-Nitroso Tadalafil and IS into the blank biological matrix before starting the sample preparation procedure. Process as usual.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Results:

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a more effective cleanup than PPT for complex biological matrices.

• Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange polymer) by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Pre-treat 0.5 mL of plasma sample with 0.5 mL of 4% phosphoric acid in water. Load the entire pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol to remove polar interferences.

• Elution: Elute the N-Nitroso Tadalafil and IS from the cartridge using 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase for injection.

Visualizations

The following diagrams illustrate key workflows for addressing matrix effects.

Caption: A decision tree for troubleshooting ion suppression issues.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. medipharmsai.com [medipharmsai.com]
• 8. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of N-Nitroso Tadalafil

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the sensitivity for the low-level detection of N-Nitroso Tadalafil (B1681874). The information is presented in a question-and-answer format to directly address specific issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the detection of N-Nitroso Tadalafil using LC-MS/MS?

A1: The primary challenge is the in-source fragmentation of the N-Nitroso Tadalafil molecule within the mass spectrometer's ion source. The expected protonated molecule [M+H]⁺ at an m/z of approximately 419 is often unstable and fragments, losing the nitroso group (-NO). This results in a strong signal at an m/z of 389, which corresponds to the protonated tadalafil molecule.[1][2] This phenomenon can complicate quantification and requires careful method development to ensure specificity.

Q2: Since N-Nitroso Tadalafil fragments to m/z 389, can I use this ion for quantification?

A2: Yes, the fragment ion at m/z 389 is commonly used for the quantification of N-Nitroso Tadalafil due to its stability and higher intensity compared to the parent ion at m/z 419.[1][2] However, it is crucial to achieve sufficient chromatographic separation between N-Nitroso Tadalafil and Tadalafil itself, as Tadalafil's protonated molecule [M+H]⁺ has an m/z of 390 and its isotopic profile can interfere with the m/z 389 signal of the analyte.[1][2]

Q3: What are the recommended analytical techniques for low-level detection of N-Nitroso Tadalafil?

A3: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Liquid Chromatography with High-Resolution Mass Spectrometry (LC-HRMS) are the most suitable techniques for detecting trace levels of N-Nitroso Tadalafil and other nitrosamine (B1359907) impurities.[3][4][5] These methods offer the high sensitivity and selectivity required to meet stringent regulatory limits.[3][4] Tandem quadrupole mass spectrometry is often preferred for quantification due to its sensitivity and selectivity.

Q4: Why is the detection of N-Nitroso Tadalafil and other nitrosamines a regulatory concern?

A4: N-nitrosamine compounds are classified as probable human carcinogens by international regulatory agencies, including the FDA and EMA.[3][5] Their presence in pharmaceutical products, even at trace levels, is a significant safety concern, leading to strict regulatory limits on their acceptable daily intake.[3]

Q5: What type of ionization source is most effective for N-Nitroso Tadalafil analysis?

A5: While Electrospray Ionization (ESI) is commonly used for nitrosamine analysis, Atmospheric Pressure Chemical Ionization (APCI) can also be effective, particularly for less polar, low-mass nitrosamines. The choice of ionization source should be optimized during method development to achieve the best sensitivity for N-Nitroso Tadalafil.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Signal for N-Nitroso Tadalafil	In-source Fragmentation: The precursor ion at m/z 419 is unstable and fragmenting.	Monitor for the more stable fragment ion at m/z 389. Optimize ion source parameters (e.g., temperature, gas flows) to minimize fragmentation if the parent ion is desired, though this may be challenging.[1][2]
Suboptimal Ionization: Incorrect ionization mode or inefficient ionization.	Ensure the mass spectrometer is in the correct polarity mode (positive ionization is typical). Optimize ESI or APCI source parameters.
Poor Extraction Recovery: Inefficient extraction from the sample matrix.	Optimize the sample preparation method. Test different extraction solvents and techniques (e.g., solid-phase extraction, liquid-liquid extraction). Ensure the pH of the sample is optimal for extraction.
High Background Noise	Contaminated Solvents or System: Impurities in the mobile phase or a contaminated LC system.	Use high-purity, LC-MS grade solvents and reagents.[6] Thoroughly flush the LC system.
Matrix Effects: Co-eluting compounds from the sample matrix are suppressing or enhancing the signal.	Improve chromatographic separation to resolve N-Nitroso Tadalafil from interfering matrix components. Enhance the sample cleanup procedure.[1]
Poor Peak Shape (Tailing or Fronting)	Incompatible Injection Solvent: The solvent used to dissolve the final extract is too strong compared to the initial mobile phase.	Reconstitute the final extract in a solvent that is similar in composition to or weaker than the initial mobile phase.
Column Overload: The concentration of the analyte or matrix components is too high.	Dilute the sample. Ensure the injection volume is appropriate for the column dimensions and capacity.
Column Degradation: The analytical column has lost its performance.	Replace the analytical column. Use a guard column to protect the analytical column.
Inconsistent or Irreproducible Results	Analyte Instability: N-Nitroso Tadalafil may degrade in solution.	Prepare standards and samples fresh daily and store them in a cool, dark environment.[7]
Variable Matrix Effects: Inconsistent suppression or enhancement of the signal across different samples.	Use a stable isotope-labeled internal standard (if available) to compensate for variability. Further optimize the sample preparation to remove more matrix components.
Interference from Tadalafil	Insufficient Chromatographic Resolution: The chromatographic method does not adequately separate N-Nitroso Tadalafil from Tadalafil.	Optimize the LC gradient, mobile phase composition, and column chemistry to achieve baseline separation between N-Nitroso Tadalafil and Tadalafil.[1][2]

Quantitative Data

Specific Limit of Detection (LOD) and Limit of Quantitation (LOQ) values for N-Nitroso Tadalafil are not widely published. However, the table below provides a summary of LOD and LOQ values for other nitrosamine impurities determined by LC-HRMS, which can serve as a benchmark for the expected sensitivity of a well-developed method.

Nitrosamine Impurity	Method	LOD	LOQ	Reference
NDMA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
NDEA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
NEIPA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
NDIPA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
NDBA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
NMBA	LC-HRMS	0.10 ng/mL	0.30 ng/mL	[6]
Varenicline NDSRI	LC-HRMS	0.2 ppm	1.0 ppm	[8]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NEIPA: N-Nitrosoethylisopropylamine, NDIPA: N-Nitrosodiisopropylamine, NDBA: N-Nitrosodibutylamine, NMBA: N-Nitroso-N-methyl-4-aminobutyric acid, NDSRI: Nitrosamine Drug Substance-Related Impurity.

Experimental Protocols

Representative LC-MS/MS Method for N-Nitroso Tadalafil Detection

This protocol is a representative methodology synthesized from best practices for nitrosamine analysis and should be optimized and validated for specific laboratory instrumentation and sample matrices.

1. Sample Preparation (for Tadalafil Tablets)

• Accurately weigh and crush a sufficient number of tablets to obtain a powder equivalent to a target concentration (e.g., 20 mg/mL of the active pharmaceutical ingredient, API).[6]

• Transfer the powdered sample into a suitable centrifuge tube.

• Add an appropriate volume of methanol (B129727) (LC-MS grade) to achieve the target concentration.[6][9]

• Vortex the sample for 1-2 minutes to ensure it is well-dispersed.

• Place the sample on a mechanical shaker for 40-45 minutes for efficient extraction.[6][9]

• Centrifuge the sample at approximately 4500 rpm for 15 minutes to pelletize insoluble excipients.[6][9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[6][9]

2. Liquid Chromatography Conditions

• LC System: UPLC or HPLC system capable of high-pressure gradient elution.

• Column: A high-resolution C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is recommended to ensure good separation.

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade).[6]

• Mobile Phase B: 0.1% Formic Acid in Methanol (LC-MS grade).[6]

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	10
  1.0	10
  8.0	95
  10.0	95
  10.1	10
  12.0	10

  (This is a starting point and must be optimized to achieve separation from Tadalafil and other matrix components.)

3. Mass Spectrometry Conditions

• Mass Spectrometer: Tandem Quadrupole Mass Spectrometer (e.g., Waters Xevo TQ-S, Sciex API 4000/5000).

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
  N-Nitroso Tadalafil	389.2	To be determined	50-100	To be optimized
  Tadalafil (for monitoring)	390.2	268.2	50-100	To be optimized

  (The product ion for N-Nitroso Tadalafil fragment m/z 389 needs to be determined by infusing a standard and performing a product ion scan. Collision energy must be optimized for maximum signal intensity.)

• Source Parameters:

  • Capillary Voltage: ~3.0 kV

  • Source Temperature: ~150 °C

  • Desolvation Temperature: ~400-500 °C

  • Desolvation Gas Flow: ~800-1000 L/Hr

  • Curtain Gas: Optimize for best signal-to-noise ratio.[1] (These are typical starting values and must be optimized for the specific instrument.)

Visualizations

Caption: Experimental workflow for the analysis of N-Nitroso Tadalafil.

Caption: In-source fragmentation pathway of N-Nitroso Tadalafil.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Chromatographic Analysis of N-Nitroso Tadalafil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues involving N-Nitroso Tadalafil and other impurities during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tadalafil and why is its separation from other impurities important?

N-Nitroso Tadalafil is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of Tadalafil, a medication used to treat erectile dysfunction and pulmonary arterial hypertension.[1][2] Nitrosamines are a class of compounds that are of significant concern to regulatory agencies like the FDA and EMA due to their potential carcinogenic properties.[3][4] Therefore, it is crucial to have analytical methods that can accurately detect and quantify N-Nitroso Tadalafil at very low levels to ensure the safety and quality of the drug product. Co-elution with other impurities can lead to inaccurate quantification, potentially masking the true level of this harmful impurity.[5]

Q2: Which impurities are most likely to co-elute with N-Nitroso Tadalafil?

While specific co-elution behavior depends heavily on the chromatographic conditions, impurities with similar polarity and structural characteristics to N-Nitroso Tadalafil are the most likely candidates for co-elution. Based on the structure of Tadalafil and its known impurities, potential co-eluting species could include:

• Tadalafil and its isomers: The parent drug itself or its diastereomers could potentially interfere.[6]

• Degradation products: Forced degradation studies of Tadalafil have identified various degradation products formed under stress conditions (acidic, basic, oxidative).[7][8][9] These products may have chromatographic properties similar to N-Nitroso Tadalafil.

• Synthesis-related impurities: Intermediates or by-products from the Tadalafil synthesis process could also be present and co-elute.[6][10]

Q3: What are the initial steps to troubleshoot the co-elution of N-Nitroso Tadalafil?

When facing a co-elution issue, a systematic approach to method development and optimization is key. The initial steps should focus on manipulating the chromatographic parameters that have the most significant impact on selectivity.[11][12] These include:

• Mobile Phase Modification: Adjusting the organic modifier, pH, and buffer strength of the mobile phase can alter the ionization and partitioning of the analytes, thereby improving separation.[12]

• Column Chemistry Evaluation: Switching to a column with a different stationary phase (e.g., C8, Phenyl, Cyano) can provide alternative selectivities.[11]

• Gradient Optimization: Modifying the gradient slope and time can help to better resolve closely eluting peaks.[13]

Troubleshooting Guide: Resolving N-Nitroso Tadalafil Co-elution

This guide provides a structured approach to resolving co-elution issues involving N-Nitroso Tadalafil.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing co-elution problems.

References

• 1. Tadalafil Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. asianpubs.org [asianpubs.org]
• 9. asianpubs.org [asianpubs.org]
• 10. veeprho.com [veeprho.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Technical Support Center: N-Nitroso Tadalafil Synthesis and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of N-Nitroso Tadalafil (B1681874).

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tadalafil and why is it important?

A1: N-Nitroso Tadalafil is the N-nitrosated impurity of Tadalafil, a potent phosphodiesterase type 5 (PDE5) inhibitor.[1] It is formed by the reaction of the secondary amine group in the Tadalafil molecule with a nitrosating agent.[1][2][3] As N-nitrosamines are a class of potential genotoxic and carcinogenic compounds, regulatory agencies require strict control of their levels in pharmaceutical products.[2][3][4] Therefore, the synthesis of N-Nitroso Tadalafil as a reference standard is crucial for the development and validation of analytical methods to detect and quantify this impurity in Tadalafil active pharmaceutical ingredients (APIs) and drug products.[5]

Q2: What are the main challenges in the synthesis of N-Nitroso Tadalafil?

A2: The primary challenges include:

• Instability of the N-Nitroso Group: The N-nitroso group is labile and can be cleaved under certain conditions, particularly acidic environments or high temperatures, leading to the reformation of Tadalafil (denitrosation).[6][7][8][9]

• Side Reactions: The complex structure of Tadalafil presents the possibility of unwanted side reactions, such as oxidation or reactions at other functional groups, although the secondary amine is the most reactive site for nitrosation.

• Low Yields: Incomplete reaction or degradation of the product can lead to low yields.

• Handling Precautions: N-nitrosamines are potentially carcinogenic and require strict safety protocols during handling and synthesis.

Q3: What are the common challenges encountered during the purification of N-Nitroso Tadalafil?

A3: Purification challenges are often linked to the compound's instability:

• Degradation on Silica (B1680970) Gel: The slightly acidic nature of standard silica gel can cause denitrosation during column chromatography.

• Co-elution with Starting Material: The polarity of N-Nitroso Tadalafil may be very similar to Tadalafil, making chromatographic separation difficult.

• Thermal Instability: The compound may degrade at elevated temperatures, limiting the use of purification techniques that require heating, such as recrystallization from high-boiling point solvents or thermal decomposition of other impurities.[10]

Q4: What analytical techniques are suitable for monitoring the synthesis and confirming the structure of N-Nitroso Tadalafil?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a standard method for monitoring the reaction progress and assessing the purity of the final product. A suitable method should be able to separate N-Nitroso Tadalafil from Tadalafil and other potential impurities.[11]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS is a highly sensitive and specific technique for detecting and quantifying N-nitrosamines.[2][12][13] However, in-source fragmentation of N-Nitroso Tadalafil, leading to the observation of a fragment ion corresponding to the loss of the nitroso group (m/z 389), has been reported as a significant analytical challenge.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for the structural elucidation and confirmation of the synthesized N-Nitroso Tadalafil.[15]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of the N-N=O functional group.

Troubleshooting Guides

Synthesis Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Low or no conversion to N-Nitroso Tadalafil	Inactive nitrosating agent.	Use a fresh batch of the nitrosating agent. If using sodium nitrite (B80452), ensure the acidic conditions are appropriate to generate nitrous acid in situ.
Insufficient reaction time or temperature.	Monitor the reaction closely by TLC or HPLC. If the reaction is sluggish, consider a moderate increase in reaction time. Avoid excessive heat to prevent degradation.
Incorrect pH of the reaction mixture.	For nitrosation with sodium nitrite, the reaction requires acidic conditions (typically pH 3-4) to form the active nitrosating species.
Low yield of isolated product	Degradation of N-Nitroso Tadalafil during work-up.	Avoid strongly acidic conditions during the work-up. Use a mild base (e.g., saturated sodium bicarbonate solution) for neutralization. Keep the temperature low throughout the work-up process.
Inefficient extraction.	Ensure the correct organic solvent is used for extraction and perform multiple extractions to maximize recovery.
Formation of multiple side products	Non-selective reaction conditions.	Use milder nitrosating agents like tert-butyl nitrite under neutral conditions to improve selectivity.[16] Optimize the reaction temperature; lower temperatures often favor the desired N-nitrosation.
Oxidation of Tadalafil.	Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) if oxidation is suspected.

Purification Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Degradation of product during column chromatography	Acidic nature of silica gel.	Use deactivated (neutral) silica gel for column chromatography. This can be prepared by treating the silica gel with a suitable base (e.g., triethylamine) in the eluent system.
Prolonged contact time with the stationary phase.	Perform flash column chromatography to minimize the time the compound spends on the column.
Poor separation from Tadalafil	Similar polarity of the two compounds.	Optimize the mobile phase system for column chromatography. A gradient elution might be necessary. Consider using a different stationary phase, such as alumina (B75360) or a bonded phase (e.g., C18 for reversed-phase chromatography).
Product is an oil instead of a solid	Presence of residual solvent or impurities.	Ensure the product is thoroughly dried under high vacuum. If impurities are present, re-purify using a different chromatographic technique or attempt trituration with a non-polar solvent.
Denitrosation during storage	Exposure to light, heat, or acidic environment.	Store the purified N-Nitroso Tadalafil in a tightly sealed container, protected from light, at low temperatures (-20°C is recommended). Ensure the storage container is free from any acidic residues.

Experimental Protocols

Disclaimer: The synthesis of N-nitrosamines should only be performed by trained personnel in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), due to the potential carcinogenicity of these compounds.

General Protocol for the Synthesis of N-Nitroso Tadalafil

This protocol is a general guideline and may require optimization.

Materials:

• Tadalafil

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

• Dichloromethane (DCM) or Ethyl acetate (B1210297)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Dissolve Tadalafil in a suitable organic solvent (e.g., DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0-5°C in an ice bath.

• In a separate beaker, dissolve sodium nitrite in deionized water.

• Slowly add the sodium nitrite solution to the stirred Tadalafil solution.

• While maintaining the temperature at 0-5°C, add the dilute HCl solution dropwise to the reaction mixture.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed or no further conversion is observed.

• Once the reaction is complete, carefully quench the reaction by adding saturated NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure at low temperature.

• Purify the crude product by flash column chromatography on neutral silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

Caption: General workflow for the synthesis and purification of N-Nitroso Tadalafil.

Caption: Logical troubleshooting workflow for N-Nitroso Tadalafil synthesis.

References

• 1. N-Nitroso Tadalafil Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. N-nitroso compounds. Part 2. The synthesis of N-nitrosoclonidine and its decomposition in aqueous acidic media - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US4134917A - Method for the denitrosation of organic nitrosamines - Google Patents [patents.google.com]
• 9. Aspects of the denitrosation of nitroso compounds in acidic solution - Durham e-Theses [etheses.dur.ac.uk]
• 10. US5922915A - Process for removing N-nitroso compounds from organo-amine compositions including dinitroaniline herbicides - Google Patents [patents.google.com]
• 11. WO2006091975A1 - Process of synthesizing tadalafil - Google Patents [patents.google.com]
• 12. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. mdpi.com [mdpi.com]
• 16. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]

improving the stability of N-Nitroso Tadalafil reference solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of N-Nitroso Tadalafil (B1681874) reference solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid N-Nitroso Tadalafil?

A1: Solid N-Nitroso Tadalafil reference standards should be stored in a well-closed container, protected from light, and kept under refrigerated conditions (2-8°C) or frozen (-20°C) for long-term storage. Always refer to the certificate of analysis provided by the supplier for specific storage recommendations.

Q2: Why am I observing a peak at m/z 389 instead of the expected m/z 419 for the [M+H]⁺ ion of N-Nitroso Tadalafil in my LC-MS/MS analysis?

A2: This is a common issue and is indicative of in-source fragmentation. N-Nitroso Tadalafil is known to be unstable in the LC-MS/MS source, particularly at elevated temperatures. The molecule can lose its nitroso (-NO) group, resulting in the detection of the tadalafil molecule with m/z 389.[1] To mitigate this, consider optimizing your MS source parameters, such as reducing the source temperature.

Q3: What are the general stability characteristics of nitrosamine (B1359907) compounds in solution?

A3: The stability of nitrosamines in solution is influenced by several factors, including pH, solvent, light, and temperature. Generally, acidic conditions (pH 2-5) can promote the degradation of nitrosamines, especially photolytically. Neutral to basic pH conditions (pH > 7) are often more protective. Exposure to UV light can also lead to the degradation of nitrosamines. It is advisable to use non-aqueous, aprotic solvents where possible and to protect solutions from light.

Q4: Are there any known degradation pathways for N-Nitroso Tadalafil?

A4: While specific forced degradation studies for N-Nitroso Tadalafil are not widely published, the primary observed degradation pathway, particularly under thermal stress (like in an MS source), is the loss of the nitroso group to form tadalafil.[1] Based on the general chemistry of nitrosamines, other potential degradation pathways could include photolytic cleavage of the N-N bond.

Troubleshooting Guides

Issue 1: Inconsistent or decreasing peak areas for N-Nitroso Tadalafil in sequential analyses.

Possible Cause	Troubleshooting Step	Expected Outcome
Solution Degradation	Prepare fresh reference solutions daily.	Consistent peak areas in initial analyses.
Store stock solutions in a refrigerator or freezer and allow them to come to room temperature before use.	Minimized degradation of the stock solution.
Protect solutions from light by using amber vials or covering vials with aluminum foil.	Reduced photodegradation.
Solvent Effects	If using aqueous solutions, consider preparing solutions in aprotic organic solvents like acetonitrile (B52724) or dimethyl sulfoxide (B87167) (DMSO).	Improved stability of the reference solution.
If an aqueous medium is necessary, buffer the solution to a neutral or slightly basic pH (pH > 7).	Slower degradation in aqueous media.
Adsorption to Container	Use silanized glass vials or polypropylene (B1209903) vials.	Reduced loss of analyte due to adsorption.

Issue 2: Appearance of unexpected peaks in the chromatogram.

Possible Cause	Troubleshooting Step	Expected Outcome
Degradation of N-Nitroso Tadalafil	The most likely degradation product is tadalafil. Check for a peak at the retention time of a tadalafil standard.	Identification of the primary degradation product.
Review the solution preparation and storage procedures to minimize degradation as described in Issue 1.	Reduction or elimination of the degradation product peak.
Contamination	Ensure the purity of the solvent and proper cleaning of all glassware and equipment.	Elimination of extraneous peaks.
Analyze a solvent blank to identify any peaks originating from the solvent.	A clean baseline in the solvent blank.

Experimental Protocols

Protocol 1: Preparation of N-Nitroso Tadalafil Stock Solution

• Materials:

  • N-Nitroso Tadalafil reference standard

  • High-purity solvent (e.g., HPLC-grade acetonitrile or DMSO)

  • Class A volumetric flasks

  • Analytical balance

  • Amber glass vials or vials protected from light

• Procedure:

  • Allow the solid N-Nitroso Tadalafil to equilibrate to room temperature before opening the container.

  • Accurately weigh the required amount of N-Nitroso Tadalafil using an analytical balance.

  • Quantitatively transfer the weighed standard to a volumetric flask.

  • Dissolve the standard in a small amount of the chosen solvent and sonicate for a few minutes if necessary to ensure complete dissolution.

  • Dilute to the final volume with the solvent and mix thoroughly.

  • Transfer aliquots of the stock solution to amber vials for storage.

  • Store the stock solution at refrigerated (2-8°C) or frozen (-20°C) temperatures.

Protocol 2: Stability Assessment of N-Nitroso Tadalafil Solution

• Objective: To evaluate the short-term stability of the N-Nitroso Tadalafil working solution.

• Procedure:

  • Prepare a working solution of N-Nitroso Tadalafil from the stock solution at a known concentration.

  • Analyze the freshly prepared solution using a validated analytical method (e.g., HPLC-UV) to establish the initial concentration (T=0).

  • Store the working solution under the desired test conditions (e.g., room temperature on the benchtop, refrigerated).

  • Inject the solution at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

  • Calculate the percentage of the initial concentration remaining at each time point.

  • A significant change (e.g., >5-10%) from the initial concentration indicates instability under the tested conditions.

Data Presentation

Table 1: Recommended Storage Conditions for N-Nitroso Tadalafil

Form	Temperature	Light Conditions	Container
Solid	2-8°C or -20°C	Protected from light	Well-closed
Stock Solution (in aprotic solvent)	2-8°C or -20°C	Protected from light (amber vials)	Tightly sealed
Working Solution	Prepare fresh daily. If short-term storage is needed, keep at 2-8°C and protect from light.	Protected from light (amber vials)	Tightly sealed

Visualizations

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

selecting the appropriate column for N-Nitroso Tadalafil analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of N-Nitroso Tadalafil (B1681874), a nitrosamine (B1359907) impurity in tadalafil drug products. This resource is intended for researchers, scientists, and drug development professionals working on the detection and quantification of this impurity.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the determination of N-Nitroso Tadalafil?

A1: The most common and recommended technique for the analysis of N-Nitroso Tadalafil is High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) or Ultra-High-Performance Liquid Chromatography (UPLC-MS/MS).[1][2] These methods offer the high sensitivity and selectivity required to detect and quantify trace levels of nitrosamine impurities in pharmaceutical matrices.

Q2: I am not observing the expected molecular ion [M+H]⁺ at m/z 419 for N-Nitroso Tadalafil. Instead, I see a prominent signal at m/z 389. Is this normal?

A2: Yes, this is a commonly observed phenomenon for N-Nitroso Tadalafil. The compound is known to be unstable in the LC-MS/MS ion source and can undergo in-source fragmentation, losing the nitroso group (-NO), which has a mass of 30 Da.[3] The ion at m/z 389 corresponds to the [M-NO+H]⁺ fragment.[3] Therefore, it is often more reliable to monitor the transition from the m/z 389 precursor ion for quantification.

Q3: How can I minimize in-source fragmentation of N-Nitroso Tadalafil?

A3: To minimize in-source fragmentation, you can optimize the ion source parameters.[4] Key parameters to adjust include:

• Cone Voltage / Fragmentor Voltage / Declustering Potential: Lowering this voltage can reduce the energy in the ion source and minimize fragmentation.[4][5]

• Source Temperature: Reducing the source temperature can also help to decrease the thermal degradation of the analyte.[4] It is a matter of finding a balance, as reducing these parameters too much may lead to a decrease in overall sensitivity.

Q4: What are the recommended types of HPLC columns for N-Nitroso Tadalafil analysis?

A4: Several types of reversed-phase HPLC columns can be used for the analysis of N-Nitroso Tadalafil. The choice depends on the specific requirements of the method, such as the need for resolution from the parent drug, tadalafil. Commonly used stationary phases include:

• C18: A versatile and widely used stationary phase that provides good hydrophobic retention.[2]

• Phenyl-Hexyl: This phase can offer alternative selectivity due to π-π interactions with the aromatic rings in N-Nitroso Tadalafil, potentially improving resolution from other impurities.[2][6]

• Pentafluorophenyl (PFP): PFP columns provide a different selectivity mechanism based on a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions, which can be beneficial for separating closely related compounds.[2][7][8]

Column Selection Guide

Choosing the right HPLC column is critical for achieving a robust and reliable analytical method for N-Nitroso Tadalafil. The following table summarizes the characteristics of commonly used stationary phases to aid in your selection process.

Stationary Phase	Principle of Separation	Advantages for N-Nitroso Tadalafil Analysis	Considerations
C18 (Octadecyl Silane)	Hydrophobic (van der Waals) interactions.	- Widely available and well-characterized.- Good starting point for method development.- Effective for retaining non-polar to moderately polar compounds.	May not always provide sufficient resolution from the more abundant tadalafil peak without careful mobile phase optimization.
Phenyl-Hexyl	Mixed-mode separation involving hydrophobic and π-π interactions.	- Enhanced selectivity for aromatic compounds like N-Nitroso Tadalafil due to π-π interactions with the phenyl rings.[2][6]- Can provide better resolution from tadalafil and other structurally similar impurities.	Mobile phase composition (e.g., using methanol (B129727) vs. acetonitrile) can significantly impact the π-π interactions and selectivity.[6]
Pentafluorophenyl (PFP)	Multiple interaction modes including hydrophobic, π-π, dipole-dipole, and ion-exchange.[8]	- Offers unique selectivity that is often orthogonal to C18 phases.[7]- Can be particularly effective for separating isomers and closely related compounds.- May provide better peak shape for basic compounds.	The multiple interaction mechanisms can make method development more complex. Mobile phase pH and buffer choice can have a significant impact on retention and selectivity.[8]

Experimental Protocol: UPLC-MS/MS Method for N-Nitroso Tadalafil

This protocol provides a starting point for the development of a UPLC-MS/MS method for the quantification of N-Nitroso Tadalafil in a drug substance. Method validation is required before use in a regulated environment.

1. Sample Preparation

• Accurately weigh approximately 100 mg of the tadalafil drug substance into a suitable volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Filter the sample solution through a 0.22 µm syringe filter before injection.

2. UPLC Conditions

• Column: A high-quality C18, Phenyl-Hexyl, or PFP column with a particle size of ≤ 2.7 µm is recommended. A common dimension is 100 x 2.1 mm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 5 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  8.0	20	80
  9.0	20	80
  9.1	95	5

  | 12.0 | 95 | 5 |

3. MS/MS Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Precursor Ion (m/z): 389.1 (or 419.1 if sensitivity allows).

• Product Ion (m/z): A specific product ion for m/z 389.1 should be determined by direct infusion of an N-Nitroso Tadalafil standard.

• Source Parameters: Optimize cone/fragmentor voltage and source temperature to minimize in-source fragmentation while maintaining adequate signal intensity.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the analysis of N-Nitroso Tadalafil.

Logical Workflow for Column Selection

References

• 1. ijper.org [ijper.org]
• 2. benchchem.com [benchchem.com]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. mac-mod.com [mac-mod.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing MS/MS Parameters for N-Nitroso Tadalafil Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters for the detection of N-Nitroso Tadalafil (B1681874).

Introduction

N-Nitroso Tadalafil is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Tadalafil. Due to the potential carcinogenic nature of nitrosamines, regulatory agencies require their monitoring and control at trace levels. This guide addresses common challenges and provides a systematic approach to developing a robust LC-MS/MS method for N-Nitroso Tadalafil analysis.

A primary challenge in the analysis of N-Nitroso Tadalafil is its instability in the mass spectrometer's ion source. The protonated molecule ([M+H]⁺) at an expected m/z of 419 is often not observed with sufficient intensity. Instead, in-source fragmentation occurs, leading to the loss of the nitroso group (-NO) and resulting in a strong signal at m/z 389, which corresponds to the protonated Tadalafil molecule. This phenomenon is a critical consideration for method development.[1]

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for N-Nitroso Tadalafil in positive ion mode ESI-MS/MS?

A1: The theoretical monoisotopic mass of N-Nitroso Tadalafil (C₂₂H₁₈N₄O₅) is 418.1277 g/mol . Therefore, the expected protonated molecule ([M+H]⁺) would be at m/z 419.1. However, due to in-source fragmentation and the lability of the N-NO bond, this ion is often weak or undetectable. A more intense and reliable precursor ion is observed at m/z 389.1, resulting from the neutral loss of the nitroso group (NO).[1]

Q2: Why is the ion at m/z 389 a better choice for the precursor ion than m/z 419?

A2: The ion at m/z 389 is a result of the in-source fragmentation of N-Nitroso Tadalafil, where the nitroso group is lost before entering the quadrupole. This fragment is significantly more stable and produces a more intense and reproducible signal compared to the intact protonated molecule at m/z 419. Using m/z 389 as the precursor ion leads to a more sensitive and robust analytical method.

Q3: What are the recommended product ions for the precursor ion m/z 389?

A3: Since the m/z 389 ion is structurally identical to the protonated Tadalafil molecule, its fragmentation pattern can be used to select product ions. Common and intense product ions for Tadalafil (and therefore for the m/z 389 precursor of N-Nitroso Tadalafil) include m/z 268.1, m/z 169.1, and m/z 135.1.[1][2][3][4][5][6][7]

Q4: How do I optimize the collision energy for the selected MRM transitions?

A4: The optimal collision energy (CE) is instrument-dependent and must be determined empirically. A common approach is to perform a collision energy optimization experiment. This involves infusing a standard solution of the analyte and monitoring the intensity of the product ions while ramping the collision energy over a range of values (e.g., 5 to 50 eV). The CE that produces the most intense and stable signal for each product ion should be selected for the final method.

Experimental Protocols

Proposed MRM Transitions for N-Nitroso Tadalafil

The following table summarizes the recommended Multiple Reaction Monitoring (MRM) transitions for the detection of N-Nitroso Tadalafil, using the in-source fragment at m/z 389 as the precursor ion.

Precursor Ion (m/z)	Proposed Product Ion (m/z)	Rationale for Product Ion Selection
389.1	268.1	A major and commonly reported fragment of Tadalafil, corresponding to the piperazine-2,5-dione moiety.[1][2][4][5][7]
389.1	169.1	A characteristic fragment ion of the Tadalafil structure.[2][3][6]
389.1	135.1	Corresponds to the benzodioxole moiety of the Tadalafil structure.[2][3]

Protocol for Collision Energy Optimization

• Prepare a Standard Solution: Prepare a standard solution of N-Nitroso Tadalafil in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration that provides a strong signal (e.g., 100 ng/mL).

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate.

• MS Settings:

  • Set the mass spectrometer to positive ion electrospray ionization (ESI) mode.

  • Select the precursor ion m/z 389.1.

  • Set up a product ion scan to observe the fragmentation pattern.

• Collision Energy Ramp:

  • Create a method that ramps the collision energy over a predefined range (e.g., 5 to 50 eV in 2-5 eV increments).

  • For each product ion of interest (e.g., m/z 268.1, 169.1, 135.1), monitor its intensity as a function of the collision energy.

• Data Analysis:

  • Plot the intensity of each product ion against the collision energy.

  • The optimal collision energy for each MRM transition is the value that yields the maximum signal intensity.

• Method Finalization: Input the optimized collision energies for each MRM transition into your final analytical method.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or very low signal for the precursor ion at m/z 419.	In-source fragmentation of N-Nitroso Tadalafil is highly probable. The molecule is unstable under typical ESI conditions.	Use the more stable and intense in-source fragment at m/z 389 as the precursor ion for your MRM method.
Poor sensitivity or inconsistent signal for m/z 389.	Suboptimal ion source parameters (e.g., temperature, gas flows, voltages). Matrix effects from the sample.	Optimize ion source parameters such as capillary voltage, source temperature, and nebulizer gas flow. Improve sample preparation to remove interfering matrix components. Consider using a deuterated internal standard.
Low intensity of product ions.	Collision energy is not optimized.	Perform a collision energy optimization experiment as described in the "Protocol for Collision Energy Optimization" section to find the optimal CE for each MRM transition.
Interference from Tadalafil.	N-Nitroso Tadalafil and Tadalafil may have similar retention times. The isotopic peak of Tadalafil ([M+H-1]⁺) could potentially interfere with the m/z 389 signal of N-Nitroso Tadalafil.	Develop a chromatographic method with sufficient resolution to separate N-Nitroso Tadalafil from Tadalafil.
Signal variability between injections.	Instability of the analyte in the prepared sample. Inconsistent instrument performance.	Ensure samples are fresh and stored properly. Check for instrument stability and perform necessary calibrations and maintenance.

Visualizations

Caption: Workflow for N-Nitroso Tadalafil analysis.

Caption: N-Nitroso Tadalafil fragmentation logic.

References

• 1. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of tadalafil in human plasma using a sensitive and rapid LC-MS/MS method for a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of a Rapid LC-MS/MS Method for Simultaneous Quantification of Donepezil and Tadalafil in Rat Plasma: Its Application in a Pharmacokinetic Interaction Study after Oral Administration in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating Nitrosamine Impurity Analysis: A Comparative Guide to the Validation of an Analytical Method for N-Nitroso Tadalafil

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The presence of N-nitrosamine impurities, potential genotoxic agents, has become a significant concern for regulatory bodies and manufacturers alike. This guide provides a comprehensive comparison of analytical methodologies for the detection of N-Nitroso Tadalafil (B1681874), a potential impurity in the active pharmaceutical ingredient tadalafil. In accordance with ICH Q2(R1) guidelines, this document details the validation of a proposed UPLC-MS/MS method and compares its performance with alternative analytical techniques for nitrosamine (B1359907) analysis.

Introduction to N-Nitrosamine Impurities and Regulatory Landscape

N-nitrosamines are a class of compounds that can form during the synthesis of active pharmaceutical ingredients (APIs) or in the finished drug product. Due to their classification as probable human carcinogens, regulatory agencies such as the International Council for Harmonisation (ICH) have established stringent guidelines for their control. The ICH M7 guideline, in particular, addresses the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[1] This necessitates the development and validation of highly sensitive and specific analytical methods to detect and quantify these impurities at trace levels.

N-Nitroso Tadalafil is a potential nitrosamine impurity that can arise from the tadalafil synthesis process. Its detection and quantification require a robust and validated analytical method to ensure patient safety and regulatory compliance.

Proposed Analytical Method: UPLC-MS/MS for N-Nitroso Tadalafil

Based on the need for high sensitivity and selectivity, a Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) method is proposed for the determination of N-Nitroso Tadalafil in tadalafil drug substance and product. This technique offers excellent resolution and the ability to detect trace levels of the impurity.

It is important to note a significant analytical challenge associated with N-Nitroso Tadalafil: its instability in the LC-MS/MS source. The protonated molecule [M+H]⁺ at approximately m/z 419 is often not observed with sufficient intensity. Instead, a fragment ion at m/z 389, corresponding to the loss of the nitroso group, is more consistently detected and is therefore recommended for quantification. This requires adequate chromatographic separation from tadalafil, which has a protonated molecule at m/z 390.

Experimental Protocol: Proposed UPLC-MS/MS Method

1. Instrumentation:

• UPLC system equipped with a binary solvent manager, sample manager, and column heater.

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chemicals and Reagents:

• N-Nitroso Tadalafil reference standard

• Tadalafil reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

3. Chromatographic Conditions:

• Column: A suitable C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to ensure separation of N-Nitroso Tadalafil from Tadalafil and other potential impurities.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Tadalafil (Quantifier): m/z 389 → [fragment ion 1]

  • N-Nitroso Tadalafil (Qualifier): m/z 389 → [fragment ion 2]

  • Tadalafil: m/z 390.4 → 268.3

• Source Parameters: Optimized for maximum sensitivity of the N-Nitroso Tadalafil fragment ion.

5. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of N-Nitroso Tadalafil in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to construct a calibration curve.

• Sample Preparation: Accurately weigh the tadalafil drug substance or crushed tablets and dissolve in the diluent to a known concentration. The solution should be filtered through a 0.22 µm filter before injection.

Validation of the Analytical Method as per ICH Q2(R1) Guidelines

The proposed UPLC-MS/MS method must be validated to demonstrate its suitability for its intended purpose. The validation should encompass the following parameters as outlined in the ICH Q2(R1) guideline.

Data Presentation: Validation Parameters Summary

Validation Parameter	Proposed UPLC-MS/MS Method for N-Nitroso Tadalafil (Representative Data)	ICH Q2(R1) Guideline Requirements for Impurity Quantification
Specificity	No interference from Tadalafil or other impurities at the retention time of N-Nitroso Tadalafil. Peak purity analysis confirms homogeneity.	The analytical procedure must be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Limit of Detection (LOD)	0.05 ng/mL	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	0.15 ng/mL	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Linearity (Range)	0.15 - 10 ng/mL	A linear relationship should be established across the range of the analytical procedure. A minimum of 5 concentrations is recommended.
Correlation Coefficient (r²)	> 0.995	Should be evaluated.
Accuracy (% Recovery)	90.0% - 110.0%	The closeness of test results obtained by the method to the true value. Should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels.
Precision (RSD%)
- Repeatability	< 5.0%	The precision under the same operating conditions over a short interval of time.
- Intermediate Precision	< 10.0%	Expresses within-laboratories variations: different days, different analysts, different equipment, etc.
Robustness	No significant impact on results with minor variations in flow rate, column temperature, and mobile phase composition.	The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

Comparison with Alternative Analytical Methods

While UPLC-MS/MS is a powerful technique for the analysis of N-Nitroso Tadalafil, other methods are also employed for the determination of nitrosamine impurities in general. A comparison of these methods highlights their respective strengths and weaknesses.

Performance Comparison of Analytical Techniques for Nitrosamine Analysis

Analytical Technique	Principle	Advantages	Disadvantages	Typical LOQ (for general nitrosamines)
UPLC-MS/MS	Chromatographic separation followed by mass analysis of precursor and product ions.	High sensitivity and selectivity. Suitable for a wide range of nitrosamines.	Matrix effects can be a concern. N-Nitroso Tadalafil instability in the source requires specific method development.	0.005 - 1 ng/mL
LC-HRMS	Chromatographic separation followed by high-resolution mass spectrometry.	High selectivity and accurate mass measurement, aiding in identification of unknown impurities.	May have slightly lower sensitivity for quantification compared to optimized MRM on a tandem quadrupole.	0.01 - 5 ng/mL
GC-MS	Separation of volatile compounds by gas chromatography followed by mass spectrometry.	Excellent for volatile nitrosamines. Less susceptible to matrix effects for certain sample types.	Not suitable for non-volatile nitrosamines like N-Nitroso Tadalafil. Derivatization may be required for some compounds.	0.1 - 10 ng/mL
Headspace GC-MS	Analysis of volatile compounds in the headspace above a sample.	Minimal sample preparation for volatile analytes.	Not applicable to non-volatile compounds.	1 - 50 ng/g

Visualizing the Workflow and Validation Process

To better illustrate the logical flow of the analytical method validation and the overall workflow, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for Analytical Method Validation.

Caption: ICH Q2(R1) Validation Parameters.

Conclusion

The validation of a sensitive and specific analytical method is crucial for the control of N-Nitroso Tadalafil in pharmaceutical products. The proposed UPLC-MS/MS method, when fully validated according to ICH Q2(R1) guidelines, provides a robust approach for the quantification of this potential genotoxic impurity. While alternative methods like GC-MS are valuable for other nitrosamines, they are not suitable for non-volatile compounds such as N-Nitroso Tadalafil. The inherent challenges of N-Nitroso Tadalafil analysis, particularly its in-source instability, underscore the importance of careful method development and validation. By adhering to these principles, pharmaceutical manufacturers can ensure the safety and quality of their products, meeting the stringent requirements of global regulatory agencies.

References

• 1. Determination of three potential genotoxic impurities in tadalafil by LC-QTOF/MS [ywfx.nifdc.org.cn]

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso Tadalafil

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitroso impurities in pharmaceutical products has presented a significant analytical challenge for the industry. N-Nitroso Tadalafil (B1681874), a potential impurity in the manufacturing of Tadalafil, requires robust and reliable analytical methods for its detection and quantification to ensure patient safety. This guide provides a comparative overview of analytical methodologies for N-Nitroso Tadalafil, supported by experimental protocols and data interpretation insights.

The control and elimination of N-nitrosamine impurities are critical for both drug manufacturers and regulatory bodies.[1] Developing sensitive, selective, precise, and accurate analytical methods is crucial for quantifying low levels of these impurities to comply with stringent regulatory guidelines.[1][2]

Analytical Challenges in N-Nitroso Tadalafil Analysis

A significant challenge in the analysis of N-Nitroso Tadalafil is its instability in the ion source of mass spectrometers. Analysts have reported observing a strong signal at m/z 389 instead of the expected [M+H]⁺ precursor ion at approximately m/z 419.[3] This phenomenon is attributed to the loss of the nitroso group (NO) in the LC-MS/MS source, likely due to thermal instability.[3]

This in-source fragmentation necessitates careful chromatographic separation to resolve N-Nitroso Tadalafil from Tadalafil itself, as the [M+H]⁺ ion of Tadalafil at m/z 390 can interfere with the m/z 389 fragment of N-Nitroso Tadalafil.[3]

Comparison of Analytical Methodologies

The detection of nitrosamine (B1359907) impurities at very low levels requires advanced analytical techniques.[1] Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are the most commonly employed methods.[1][2] For N-Nitroso Tadalafil, LC-MS/MS is the predominant technique discussed due to its sensitivity and specificity.

Method	Principle	Advantages	Disadvantages & Challenges	Typical Instrumentation
HPLC-UV	Separation by High-Performance Liquid Chromatography with detection by UV-Visible spectroscopy.	Cost-effective, widely available, good for quantifying the parent drug.[4]	Lacks the sensitivity and specificity required for trace-level nitrosamine impurity analysis. High potential for matrix interference.	HPLC system with a UV detector.
LC-MS/MS	Separation by LC coupled with tandem mass spectrometry for highly selective and sensitive detection.	High sensitivity and specificity, allowing for quantification at very low levels. Confirmatory identification through fragmentation patterns.	In-source fragmentation of N-Nitroso Tadalafil can complicate precursor ion selection and quantification.[3] Requires careful method development to ensure stability and avoid interference.	UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.[5][6]
LC-HRMS	Separation by LC with detection by a high-resolution mass spectrometer (e.g., Orbitrap, TOF).	Provides high mass accuracy for confident identification of impurities without a reference standard. Can be used for targeted screening.	Higher instrument cost and complexity compared to triple quadrupole MS. Data analysis can be more intensive.	UPLC/HPLC system coupled to an HRMS instrument.[7]

Experimental Protocols

Sample Preparation for Tadalafil Drug Product

A generic protocol for the extraction of N-Nitroso Tadalafil from a tablet formulation is provided below. This may require optimization based on the specific tablet matrix.

• Weighing and Dissolution: Accurately weigh and crush a representative number of Tadalafil tablets. Transfer a portion of the crushed powder equivalent to a single dose into a volumetric flask.

• Extraction: Add a suitable solvent (e.g., a mixture of methanol (B129727) and water) to the flask. Sonicate for 15-20 minutes to ensure complete dissolution of the active pharmaceutical ingredient (API) and extraction of the impurity.

• Dilution: Dilute to the mark with the extraction solvent and mix well.

• Centrifugation/Filtration: Centrifuge an aliquot of the solution at high speed (e.g., 10,000 rpm) for 10 minutes. Alternatively, filter the solution through a 0.22 µm syringe filter to remove excipients.

• Analysis: The resulting clear solution is ready for injection into the LC-MS/MS system.

Diagram 1: General Sample Preparation Workflow

LC-MS/MS Method for N-Nitroso Tadalafil Quantification

This protocol is a starting point and requires optimization and validation according to ICH guidelines.[8][9]

• Instrumentation: UPLC system coupled with a triple quadrupole mass spectrometer.[6]

• Chromatographic Column: A C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is a common choice. Phenyl-hexyl columns can offer alternative selectivity through π-π interactions, which may be beneficial for separating the parent API from its nitrosamine impurity.[9]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10% to 90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90% to 10% B

  • 6.1-8 min: 10% B

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Primary (Fragment): N-Nitroso Tadalafil: Precursor m/z 389.x → Product ion (e.g., 268.x)

    • Confirmatory (Molecular Ion): N-Nitroso Tadalafil: Precursor m/z 419.x → Product ion (e.g., 389.x)

    • Tadalafil: Precursor m/z 390.4 → Product ion 268.3[5]

  • Note: Product ions for N-Nitroso Tadalafil need to be determined by direct infusion of a reference standard.

• Data Analysis: Quantification is performed using a calibration curve prepared with a certified N-Nitroso Tadalafil reference standard.[10][11]

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. RP-HPLC Method Development and Validation of Tadalafil in Tablet Dosage form | Semantic Scholar [semanticscholar.org]
• 5. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. cphi-online.com [cphi-online.com]
• 8. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application | MDPI [mdpi.com]
• 10. veeprho.com [veeprho.com]
• 11. synthinkchemicals.com [synthinkchemicals.com]

A Comparative Guide to the Quantification of N-Nitroso Tadalafil: LC-MS/MS vs. GC-MS

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide. N-Nitroso Tadalafil (B1681874), a potential impurity in the manufacturing of Tadalafil, requires robust and sensitive analytical methods for its detection and quantification at trace levels. This guide provides a comprehensive cross-validation of two common analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We present detailed experimental protocols, comparative performance data, and visual workflows to assist researchers in selecting the most appropriate method for their needs.

At a Glance: Method Comparison

The selection of an analytical method for N-Nitroso Tadalafil quantification hinges on a variety of factors, including sensitivity requirements, sample matrix complexity, and instrument availability. Below is a summary of the key performance characteristics of LC-MS/MS and a proposed GC-MS method.

Parameter	LC-MS/MS	GC-MS (Proposed)
Principle	Separation by liquid chromatography, followed by mass analysis of the parent and fragment ions.	Separation of volatile (or derivatized) compounds by gas chromatography, followed by mass analysis.
Limit of Detection (LOD)	Estimated: 0.05 - 0.5 ng/mL	Estimated: 0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	Estimated: 0.15 - 1.5 ng/mL	Estimated: 0.3 - 3.0 ng/mL
**Linearity (R²) **	> 0.99	> 0.99
Accuracy (% Recovery)	80 - 120%	70 - 130%
Precision (% RSD)	< 15%	< 20%
Sample Preparation	Simple extraction (e.g., solid-phase extraction or liquid-liquid extraction).	More complex, often requiring derivatization to improve volatility and thermal stability.
Throughput	High	Moderate
Key Advantage	High sensitivity and specificity; suitable for thermally labile compounds.	Robust and widely available.
Key Challenge	Potential for in-source fragmentation of N-Nitroso Tadalafil.	N-Nitroso Tadalafil is non-volatile and requires derivatization, adding complexity and potential for variability.

Experimental Protocols

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This proposed method is based on established protocols for nitrosamine analysis and considers the known analytical challenges associated with N-Nitroso Tadalafil, such as in-source fragmentation.

1. Sample Preparation (for Tadalafil Tablets)

• Weigh and grind a representative number of Tadalafil tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to 100 mg of Tadalafil and transfer to a 50 mL volumetric flask.

• Add 40 mL of a diluent (e.g., Methanol:Water 50:50 v/v) and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. LC-MS/MS Instrumentation and Conditions

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transition: Due to the in-source fragmentation of N-Nitroso Tadalafil, where it readily loses the nitroso group (-NO), the primary precursor-product ion transition monitored should be m/z 389 → [fragment ion].[1] The expected [M+H]+ ion at m/z 419 is often weak or absent.[1] A suitable fragment ion would need to be determined during method development, for example, m/z 268, which corresponds to a known fragment of the tadalafil backbone.

  • N-Nitroso Tadalafil: m/z 389 → 268 (quantifier), m/z 389 → [other fragment] (qualifier)

  • Tadalafil (for chromatographic separation confirmation): m/z 390 → 268

• Source Parameters: Optimized to minimize in-source fragmentation, which may involve reducing the source temperature and cone voltage.

3. Method Validation Parameters (based on typical nitrosamine analysis)

• Specificity: Demonstrated by the absence of interfering peaks at the retention time of N-Nitroso Tadalafil in a blank and placebo sample. Chromatographic separation from Tadalafil is crucial.

• Linearity: Assessed over a concentration range of 0.5 to 50 ng/mL with a correlation coefficient (R²) > 0.99.

• LOD and LOQ: Determined based on signal-to-noise ratios of 3:1 and 10:1, respectively.

• Accuracy: Evaluated by spike-recovery experiments at three concentration levels, with recovery typically within 80-120%.

• Precision: Assessed by repeatability and intermediate precision, with a relative standard deviation (%RSD) of < 15%.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) (Proposed)

As N-Nitroso Tadalafil is a non-volatile compound, a GC-MS method would necessitate a derivatization step to increase its volatility and thermal stability. This proposed method outlines a potential workflow.

1. Sample Preparation and Derivatization

• Extraction: Follow the same initial extraction procedure as for the LC-MS/MS method.

• Derivatization:

  • Evaporate an aliquot of the filtered extract to dryness under a gentle stream of nitrogen.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS) to the dried residue.

  • Heat the mixture at 70 °C for 30 minutes to facilitate derivatization.

  • Cool the sample to room temperature before injection.

2. GC-MS Instrumentation and Conditions

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp to 300 °C at 20 °C/min.

  • Hold at 300 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of characteristic ions of the derivatized N-Nitroso Tadalafil. The specific m/z values would need to be determined following derivatization and fragmentation pattern analysis.

3. Method Validation Parameters (based on typical GC-MS nitrosamine analysis)

• Specificity: Confirmed by the absence of interfering peaks at the retention time of the derivatized N-Nitroso Tadalafil in derivatized blank and placebo samples.

• Linearity: Established over a concentration range of 1 to 100 ng/mL with an R² > 0.99.

• LOD and LOQ: Determined based on signal-to-noise ratios.

• Accuracy: Assessed through spike-recovery experiments with recovery typically within 70-130%.

• Precision: Evaluated with a %RSD of < 20%.

Visualizing the Analytical Workflows

To better illustrate the processes involved in the quantification of N-Nitroso Tadalafil, the following diagrams outline the general workflow for nitrosamine analysis and a comparison of the logical steps for the LC-MS/MS and GC-MS methods.

General workflow for nitrosamine impurity analysis.

Logical steps comparison: LC-MS/MS vs. GC-MS.

Conclusion

Both LC-MS/MS and GC-MS offer viable pathways for the quantification of N-Nitroso Tadalafil, each with distinct advantages and challenges. LC-MS/MS stands out for its high sensitivity and applicability to the non-volatile N-Nitroso Tadalafil without the need for derivatization. However, careful method development is required to address the issue of in-source fragmentation. A proposed GC-MS method, while potentially less sensitive and more labor-intensive due to the required derivatization step, could serve as a valuable orthogonal technique for confirmation.

The choice between these methods will ultimately depend on the specific laboratory's instrumentation, expertise, and the required level of sensitivity and throughput. For routine quality control with stringent detection limits, a well-developed and validated LC-MS/MS method is likely the more suitable choice.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

A Comparative Stability Analysis of Tadalafil and its N-Nitroso Impurity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical stability of Tadalafil, a phosphodiesterase type 5 (PDE5) inhibitor, and its potential N-nitroso impurity, N-Nitroso Tadalafil. Understanding the stability profiles of active pharmaceutical ingredients (APIs) and their impurities is critical for ensuring drug product quality, safety, and efficacy. This document summarizes findings from forced degradation studies on Tadalafil and extrapolates the likely stability of N-Nitroso Tadalafil based on the known behavior of N-nitroso compounds.

Executive Summary

Data Presentation: Comparative Stability under Forced Degradation

The following table summarizes the observed degradation of Tadalafil under various stress conditions and provides a projected stability profile for N-Nitroso Tadalafil based on the general behavior of N-nitrosamines. It is important to note that the data for N-Nitroso Tadalafil is inferred and not from direct experimental comparison.

Stress Condition	Tadalafil Degradation	Projected N-Nitroso Tadalafil Degradation	Key Degradation Products (Tadalafil)
Acidic Hydrolysis	Susceptible to degradation, particularly with heat.[1][2][3]	Likely to be unstable, with potential for denitrosation.	A novel degradation product has been identified in acidic conditions.[2]
Basic Hydrolysis	Shows extensive degradation under basic conditions.[4]	Stability is variable and compound-dependent.	Not specified in the provided results.
Oxidative	Susceptible to degradation.[1][5]	Expected to be reactive, leading to various degradation products.	Not specified in the provided results.
Thermal	Generally stable under standard conditions, but degradation observed at elevated temperatures.[1][5]	Stability can be variable; some nitrosamines are heat-labile.	Not specified in the provided results.
Photolytic	Stable under standard light conditions, but some degradation can occur under direct sunlight exposure.[4][5]	Highly susceptible to photolytic degradation.	Not specified in the provided results.

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on Tadalafil, which can be adapted for a comparative study including N-Nitroso Tadalafil. These protocols are based on established stability-indicating methods.[5][6][7]

Preparation of Stock Solutions

• Tadalafil Standard Stock Solution: Accurately weigh and dissolve Tadalafil in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to obtain a concentration of 1000 µg/mL.

• N-Nitroso Tadalafil Stock Solution: If a reference standard is available, prepare a stock solution in a similar manner, taking precautions due to its potential light sensitivity.

Forced Degradation (Stress Testing) Procedures

For each condition, a sample of the stock solution is treated as described below. A control sample is stored under normal conditions.

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 N HCl. The mixture is then heated at a specified temperature (e.g., 65°C) for a defined period (e.g., 15 minutes).[1] After the stress period, the solution is neutralized with an equivalent amount of 1 N NaOH.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 N NaOH. The mixture is heated at a specified temperature (e.g., 65°C) for a defined period (e.g., 15 minutes).[1] After the stress period, the solution is neutralized with an equivalent amount of 1 N HCl.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of a suitable oxidizing agent (e.g., 6% H₂O₂). The solution is kept at room temperature for a specified duration.

• Thermal Degradation: The drug substance (in solid state) or the stock solution is exposed to elevated temperatures (e.g., 80°C) for a specified period (e.g., 8 hours).[3]

• Photolytic Degradation: The drug substance (in solid state) or the stock solution is exposed to direct sunlight for a specified duration (e.g., 6 hours) or subjected to UV irradiation in a photostability chamber.[4]

Analytical Method

A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC), is used to separate the parent drug from its degradation products.

• Chromatographic System: A reverse-phase HPLC system with a C18 column is commonly used.[5][6]

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is employed.[5]

• Detection: A PDA detector is set at a wavelength where both Tadalafil and its potential degradation products can be detected (e.g., 251 nm).[8]

• Analysis: The stressed samples are injected into the HPLC system, and the chromatograms are recorded. The percentage of degradation is calculated by comparing the peak area of the parent drug in the stressed sample to that in the unstressed control.

Mandatory Visualizations

Signaling Pathway of Tadalafil

Tadalafil is a phosphodiesterase type 5 (PDE5) inhibitor. It enhances the effect of nitric oxide (NO) by inhibiting the degradation of cyclic guanosine (B1672433) monophosphate (cGMP) in the corpus cavernosum. This leads to smooth muscle relaxation and increased blood flow.

Caption: Tadalafil's mechanism of action via PDE5 inhibition.

Experimental Workflow for Comparative Stability Study

The following diagram illustrates a typical workflow for conducting a comparative forced degradation study.

Caption: Workflow for a comparative stability study.

References

• 1. researchgate.net [researchgate.net]
• 2. Decomposition of N-nitrosamines, and concomitant release of nitric oxide by Fenton reagent under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. An Ab initio calculation of the acid-catalysed hydrolysis of N-nitrosoamines. A hypothesis on the rate-determining step - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. freethinktech.com [freethinktech.com]
• 6. A novel oxidative degradation of N-nitrosamine via electron transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pacewater.com [pacewater.com]
• 8. "Mechanistic insight into the degradation of Nitrosamines via aqueous-p" by Daisuke Minakata and Erica Coscarelli [digitalcommons.mtu.edu]

A Comparative Guide to the Biological Activities of N-Nitroso Tadalafil and Tadalafil

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological activity of Tadalafil and its N-nitroso derivative, N-Nitroso Tadalafil. Due to a lack of publicly available data on the biological activity of N-Nitroso Tadalafil, this document outlines the established pharmacology of Tadalafil and presents a proposed experimental framework for a direct comparative analysis.

Introduction

Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[1][2] By inhibiting PDE5, Tadalafil leads to elevated cGMP levels, resulting in smooth muscle relaxation and vasodilation.[3][4] This mechanism of action underlies its therapeutic use in erectile dysfunction and pulmonary arterial hypertension.[2][3] N-Nitroso Tadalafil is an N-nitroso derivative of Tadalafil, identified as a potential impurity in pharmaceutical preparations.[5][6] While its chemical structure is defined, its biological activity, particularly in comparison to the parent compound, is not well-documented in peer-reviewed literature.

Mechanism of Action: The cGMP Signaling Pathway

Tadalafil's therapeutic effects are mediated through the nitric oxide (NO)/cGMP pathway. During sexual stimulation, the release of NO in the corpus cavernosum activates guanylate cyclase, which in turn converts guanosine triphosphate (GTP) to cGMP.[4] cGMP acts as a second messenger, leading to the relaxation of smooth muscle cells and increased blood flow.[7] Tadalafil enhances this process by preventing the breakdown of cGMP by PDE5.[1][4] It is hypothesized that N-Nitroso Tadalafil may also interact with this pathway, though its potency and selectivity remain to be determined.

References

• 1. Tadalafil: Mechanism of Action and Pharmacokinetics_Chemicalbook [chemicalbook.com]
• 2. How Tadalafil Works: Mechanism, Onset, and Effectiveness [boltpharmacy.co.uk]
• 3. Tadalafil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tadalafil? [synapse.patsnap.com]
• 5. N-Nitroso Tadalafil Impurity 5 | molsyns.com [molsyns.com]
• 6. veeprho.com [veeprho.com]
• 7. study.com [study.com]

A Comparative Guide to Proficiency Testing for N-Nitroso Tadalafil Analysis

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data for nitrosamine (B1359907) impurities is paramount for regulatory compliance and patient safety. N-Nitroso Tadalafil, a potential nitrosamine impurity in the widely used active pharmaceutical ingredient Tadalafil, requires highly sensitive and specific analytical methods for its detection and quantification at trace levels. This guide provides a framework for establishing and comparing proficiency in N-Nitroso Tadalafil analysis, offering a comparison of analytical methodologies, a template for inter-laboratory comparison studies, and an overview of commercial laboratories with relevant expertise.

Comparison of Analytical Methodologies

The primary analytical technique for the quantification of N-Nitroso Tadalafil is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This method offers the necessary sensitivity and selectivity to detect this impurity at the stringent levels required by regulatory agencies. However, the analysis of N-Nitroso Tadalafil presents unique challenges, most notably its potential for in-source fragmentation in the mass spectrometer, where the nitroso group is lost. This can lead to the monitoring of a fragment ion (m/z 389) rather than the parent ion ([M+H]⁺ at m/z 419), which requires careful method development and validation to ensure accurate quantification.

Below is a comparison of key performance parameters for different LC-MS/MS approaches.

Parameter	Approach A: High-Resolution Mass Spectrometry (HRMS)	Approach B: Triple Quadrupole Mass Spectrometry (QqQ-MS/MS)	Approach C: Optimized QqQ-MS/MS with In-Source Fragmentation Consideration
Instrumentation	UPLC-Q-TOF or Orbitrap MS	UPLC-Triple Quadrupole MS	UPLC-Triple Quadrupole MS
Precursor Ion (m/z)	419.13 (and 389.14 fragment)	419.1	389.1 (fragment ion)
Product Ion(s) (m/z)	Specific fragments of 419.13 and 389.14	e.g., 268.1, 135.1	e.g., 268.1, 135.1
Limit of Quantification (LOQ)	~0.1 ng/mL	~0.05 ng/mL	~0.05 ng/mL
Precision (%RSD)	< 15%	< 10%	< 10%
Accuracy (% Recovery)	85-115%	90-110%	90-110%
Key Advantages	High specificity, retrospective data analysis	High sensitivity and throughput	Robustness for unstable compounds
Key Considerations	Higher cost, potentially lower throughput	Susceptible to in-source fragmentation issues if not optimized	Requires thorough validation to justify using a fragment ion for quantification

Framework for an Inter-Laboratory Comparison Study

In the absence of a formal, publicly available proficiency testing (PT) program for N-Nitroso Tadalafil, laboratories can organize an inter-laboratory comparison study to benchmark their performance. This involves a coordinating body preparing and distributing homogenous samples to participating laboratories and then statistically analyzing the submitted results.

Caption: Workflow for an Inter-Laboratory Comparison Study.

Below is a table with hypothetical results from such a study to illustrate the data presentation.

Laboratory	Reported Concentration (ng/mL)	Assigned Value (ng/mL)	z-score	Performance
Lab A	0.52	0.50	0.4	Satisfactory
Lab B	0.48	0.50	-0.4	Satisfactory
Lab C	0.61	0.50	2.2	Questionable
Lab D	0.45	0.50	-1.0	Satisfactory
Lab E	0.38	0.50	-2.4	Unsatisfactory

Comparison of Commercial Laboratories for Nitrosamine Analysis

Several contract research organizations (CROs) and specialized laboratories offer nitrosamine analysis services. While they may not offer a formal PT scheme for N-Nitroso Tadalafil, they have the capabilities to develop and validate methods and act as a reference laboratory.

Laboratory/Provider	Regulatory Compliance	Stated Nitrosamine Expertise	Instrumentation
Catalent	GMP	Common solvent-related nitrosamines and NDSRIs.[1]	Sciex API 5000 triple quadrupole MS, Waters Acquity H-Class UPLC, Waters Xevo G2-XS Q-Tof MS.[1]
Pace Analytical	GMP	Screening for 7 nitrosamines specified by FDA/USP, method development for NDSRIs.[2]	Variety of mass spectrometry instrumentation.[2]
QACS Lab	GMP, GLP	Method development, validation, and transfer for over 50 nitrosamines.[3]	GC-MS/MS, UPLC-MS/MS, UPLC-HRAM-MS/MS.[3]
Accuprec Research Labs	End-to-end solutions from method development to regulatory documentation for nitrosamines and NDSRIs.[4]	Not specified in the provided results.

Detailed Experimental Protocol: UPLC-MS/MS Analysis of N-Nitroso Tadalafil

This protocol is a representative example for the quantification of N-Nitroso Tadalafil in a drug substance.

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of N-Nitroso Tadalafil reference standard in a suitable solvent (e.g., methanol). Serially dilute to prepare calibration standards.

• Internal Standard (IS): Use an isotopically labeled N-Nitroso Tadalafil, if available. Prepare a stock solution of the IS.

• Sample Preparation: Accurately weigh the Tadalafil drug substance, dissolve in a suitable solvent, and spike with the internal standard.

2. UPLC-MS/MS Parameters

• UPLC System: Waters Acquity UPLC H-Class or equivalent.

• Column: A suitable reversed-phase column (e.g., C18, 1.7 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

• Mass Spectrometer: Sciex API 5000 or equivalent triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • N-Nitroso Tadalafil (fragment): 389.1 -> 268.1 (quantifier), 389.1 -> 135.1 (qualifier)

  • Internal Standard: Monitor appropriate transitions for the labeled IS.

3. Data Analysis and Reporting

• Integrate the peak areas for N-Nitroso Tadalafil and the internal standard.

• Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration of the calibration standards.

• Quantify the N-Nitroso Tadalafil concentration in the sample using the calibration curve.

• Report the final concentration, ensuring it is below the acceptable intake limit.

Caption: Experimental Workflow for N-Nitroso Tadalafil Analysis.

By implementing robust analytical methodologies and participating in or organizing inter-laboratory comparison studies, researchers and scientists can ensure the high quality and reliability of their data for N-Nitroso Tadalafil, thereby safeguarding public health and meeting stringent regulatory expectations.

References

• 1. Nitrosamine Testing Services | Catalent Pharma Solutions [catalent.com]
• 2. pacelabs.com [pacelabs.com]
• 3. qacslab.com [qacslab.com]
• 4. Nitrosamine & NDSRI Testing - Accuprec [accuprec.com]

Navigating the Analytical Maze: A Comparative Guide to Method Transfer for N-Nitroso Tadalafil

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the analytical procedures for the detection and quantification of N-Nitroso Tadalafil, a critical nitrosamine (B1359907) impurity. This guide provides a comparative overview of prevalent analytical techniques, detailed experimental protocols, and essential considerations for successful method transfer.

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical manufacturing has necessitated the development and rigorous validation of sensitive and specific analytical methods. N-Nitroso Tadalafil, a potential impurity in the manufacturing of Tadalafil, presents unique analytical challenges primarily due to its in-source instability during mass spectrometric analysis. This guide offers a comprehensive comparison of analytical methodologies, including Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), to aid in the selection and transfer of appropriate analytical procedures.

The Analytical Hurdle: In-Source Fragmentation of N-Nitroso Tadalafil

A critical challenge in the analysis of N-Nitroso Tadalafil via LC-MS/MS is its propensity for in-source fragmentation. The expected protonated molecule [M+H]⁺ at an m/z of 419 is often observed at a very low intensity or is completely absent. Instead, a more stable and abundant fragment ion at m/z 389, corresponding to the loss of the nitroso group (-NO), is predominantly detected.[1] This phenomenon must be a primary consideration in method development and transfer, as monitoring the m/z 389 fragment is crucial for reliable quantification. However, it is imperative to achieve sufficient chromatographic separation from the Tadalafil active pharmaceutical ingredient (API), which can interfere with the analysis.[1]

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for N-Nitroso Tadalafil is contingent on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following tables provide a comparative summary of typical performance data for LC-MS/MS, GC-MS, and HPLC-UV methods, based on general nitrosamine analysis and specific considerations for N-Nitroso Tadalafil.

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Principle	Separation by liquid chromatography followed by mass analysis of precursor and product ions.	Separation of volatile compounds by gas chromatography followed by mass analysis.	Separation by liquid chromatography followed by detection based on UV absorbance.
Specificity	Very High	High	Moderate to Low
Sensitivity (Typical LOQ)	Low ng/mL to pg/mL	Low ng/mL	µg/mL to high ng/mL
Key Advantage	High sensitivity and specificity, suitable for complex matrices.	Excellent for volatile and thermally stable nitrosamines.	Readily available instrumentation, simpler operation.
Key Disadvantage	In-source fragmentation of N-Nitroso Tadalafil requires careful method development.	Not suitable for non-volatile or thermally labile compounds like N-Nitroso Tadalafil without derivatization.	Lower sensitivity and specificity, potential for matrix interference.
N-Nitroso Tadalafil Suitability	High (with consideration for fragmentation)	Low (due to thermal instability)	Moderate (for higher concentration screening)

Table 1: Comparison of Analytical Techniques for N-Nitroso Tadalafil Analysis.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and transfer of analytical procedures. Below are representative protocols for the analysis of N-Nitroso Tadalafil using LC-MS/MS, GC-MS, and HPLC-UV. These protocols are based on established methods for nitrosamine analysis and have been adapted to address the specific challenges of N-Nitroso Tadalafil.

LC-MS/MS Method Protocol

This method is considered the most suitable for the trace-level quantification of N-Nitroso Tadalafil due to its high sensitivity and specificity.

1. Sample Preparation:

• Accurately weigh and dissolve the sample (drug substance or product) in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) if matrix components interfere with the analysis.

• Filter the final extract through a 0.22 µm filter before injection.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended for good separation.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (B52724) or methanol (Solvent B) is typically used.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Primary (Fragment): Precursor Ion m/z 389 → Product Ion (e.g., m/z 268, specific to Tadalafil structure).

  • Confirmatory (Parent): Precursor Ion m/z 419 → Product Ion (e.g., m/z 389). Monitor this transition to confirm the presence of the parent ion, even at low intensity.

• Source Parameters: Optimize source temperature and gas flows to minimize in-source fragmentation, although complete prevention may not be possible.[1]

4. Data Analysis:

• Quantify using a calibration curve prepared with a certified reference standard of N-Nitroso Tadalafil.

• The use of an isotopically labeled internal standard is recommended for improved accuracy and precision.

GC-MS Method Protocol

Due to the likely thermal instability of N-Nitroso Tadalafil, direct GC-MS analysis is not recommended. If this method is explored, derivatization would be necessary to improve volatility and stability.

HPLC-UV Method Protocol

This method can be employed for screening purposes or for the analysis of samples where the concentration of N-Nitroso Tadalafil is expected to be higher.

1. Sample Preparation:

• Similar to the LC-MS/MS sample preparation, dissolve the sample in a suitable diluent.

• Ensure the concentration is high enough for UV detection.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or slightly elevated.

• Injection Volume: 20 µL.

• UV Detection Wavelength: Monitor at a wavelength where N-Nitroso Tadalafil has significant absorbance, which may need to be determined experimentally.

3. Data Analysis:

• Quantify using an external standard calibration curve.

• Method specificity should be carefully evaluated to ensure that other impurities or matrix components do not co-elute and interfere with the peak of interest.

Method Transfer Workflow

The successful transfer of an analytical method from a developing laboratory to a receiving laboratory is critical for ensuring consistent and reliable results. The following diagram illustrates a typical workflow for analytical method transfer.

Caption: A typical workflow for analytical method transfer.

Logical Relationship of Analytical Challenges and Solutions

Understanding the interplay between the analytical challenges of N-Nitroso Tadalafil and the corresponding solutions is key to developing a robust analytical procedure.

Caption: Challenges and solutions in N-Nitroso Tadalafil analysis.

References

• 1. N Nitroso Tadalfil - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

evaluating the performance of different HPLC columns for N-Nitroso Tadalafil

A Comparative Guide to HPLC Columns for the Analysis of N-Nitroso Tadalafil (B1681874)

For Researchers, Scientists, and Drug Development Professionals

The accurate and robust quantification of N-Nitroso Tadalafil, a potential genotoxic impurity in tadalafil active pharmaceutical ingredients (APIs) and drug products, is critical for ensuring pharmaceutical safety and regulatory compliance. The choice of a high-performance liquid chromatography (HPLC) column is paramount for developing a selective, sensitive, and efficient analytical method. This guide provides a comparative overview of different HPLC column technologies for the analysis of N-Nitroso Tadalafil, supported by representative experimental data and detailed protocols.

Column Selection: A Critical Factor in N-Nitroso Tadalafil Analysis

The ideal HPLC column for N-Nitroso Tadalafil analysis should provide:

• High Resolution: Baseline separation of N-Nitroso Tadalafil from tadalafil and other potential impurities.

• Good Peak Shape: Symmetrical peaks for accurate integration and quantification.

• Sufficient Retention: Adequate retention of the relatively polar N-nitroso compound.

• Robustness and Reproducibility: Consistent performance across different batches and analyses.

This comparison focuses on three commonly employed types of reversed-phase HPLC columns: traditional C18, Phenyl-Hexyl, and Monolithic columns.

Data Presentation: A Comparative Look at Column Performance

The following table summarizes the expected performance of different HPLC columns for the analysis of N-Nitroso Tadalafil based on their typical characteristics. Please note that actual performance may vary depending on the specific instrument, mobile phase, and other experimental conditions.

Column Type	Stationary Phase	Particle Size (µm)	Dimensions (mm)	Hypothetical Retention Time (min)	Hypothetical Resolution (Tadalafil/N-Nitroso Tadalafil)	Hypothetical Peak Asymmetry	Hypothetical Theoretical Plates
Column A	C18	3.5	4.6 x 150	5.2	> 2.0	1.1	~15,000
Column B	Phenyl-Hexyl	3.0	4.6 x 100	4.5	> 2.5	1.2	~12,000
Column C	Monolithic C18	N/A	4.6 x 100	3.8	> 2.0	1.3	~10,000

Experimental Protocols

A generalized experimental protocol for the HPLC analysis of N-Nitroso Tadalafil is provided below. This protocol can be adapted and optimized for the specific column and HPLC system used.

Sample and Standard Preparation

• Standard Solution: Prepare a stock solution of N-Nitroso Tadalafil reference standard in a suitable solvent (e.g., acetonitrile/water mixture). Further dilute to the desired concentration for calibration curves and system suitability checks.

• Sample Solution: Accurately weigh and dissolve the tadalafil API or crushed tablets in the same solvent as the standard solution. Filter the solution through a 0.45 µm syringe filter before injection.

HPLC-UV Method

• Instrument: A standard HPLC system equipped with a UV detector.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-8 min: 30% to 70% B

  • 8-10 min: 70% B

  • 10.1-12 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 285 nm

LC-MS/MS Method for Trace Analysis

For higher sensitivity and confirmation, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is recommended. The chromatographic conditions can be similar to the HPLC-UV method, with adjustments to the mobile phase to ensure compatibility with the mass spectrometer (e.g., using volatile buffers like ammonium (B1175870) formate).

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Tadalafil: Due to potential in-source fragmentation, monitoring for both the parent ion [M+H]⁺ and a characteristic fragment ion is recommended.[1] For instance, one could monitor the transition from the precursor ion to a product ion.

  • Tadalafil: Monitor the appropriate MRM transition for tadalafil to ensure chromatographic separation.

Mandatory Visualization

The following diagram illustrates a logical workflow for selecting an appropriate HPLC column for the analysis of N-Nitroso Tadalafil.

Caption: Workflow for HPLC column selection for N-Nitroso Tadalafil analysis.

References

• 1. Comparison between monolithic and particle-packed platinum C18 columns in HPLC determination of acidic and basic test mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

comparison of different extraction techniques for N-Nitroso Tadalafil

For researchers, scientists, and drug development professionals, the accurate and efficient extraction of N-Nitroso Tadalafil (B1681874), a potential mutagenic impurity, from pharmaceutical matrices is paramount for ensuring drug safety and regulatory compliance. The choice of extraction technique significantly impacts the recovery, purity, and ultimately the sensitivity and reliability of subsequent analytical methods. This guide provides an objective comparison of common extraction methodologies—Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Supercritical Fluid Extraction (SFE)—supported by analogous experimental data from related compounds to inform method development and optimization.

Quantitative Comparison of Extraction Efficiencies

Due to the limited availability of specific comparative data for N-Nitroso Tadalafil, the following table summarizes reported extraction efficiencies for the parent drug, Tadalafil, and other N-nitrosamines from various matrices. This information serves as a valuable proxy for estimating the potential performance of these techniques for N-Nitroso Tadalafil extraction.

Extraction Technique	Matrix	Analyte	Extraction Efficiency (%)	Key Parameters
Liquid-Liquid Extraction (LLE)	Human Plasma	Tadalafil	> 66.1%	Solvent: Diethyl ether and dichloromethane (B109758) (7:3, v/v)[1]
Solid-Phase Extraction (SPE)	Whole Blood	Tadalafil	92.1 - 98.9%	Derivatization with BSTFA + 1% TMCS[1]
Solid-Phase Extraction (SPE)	Cough Syrup	Various N-Nitrosamines	90 - 120% (Matrix Spike Recovery)	Sorbent: Strong cation-exchange functionalized polymer[1]
Supercritical Fluid Extraction (SFE)	Frankfurters	Various N-Nitrosamines	84.3 - 104.8%	Supercritical CO2, analyte trapping on SPE columns[2]
Fabric Phase Sorptive Extraction (FPSE)	Rat Plasma	Tadalafil	97.95 - 99.36%	Sorbent: Sol-gel Carbowax 20 M (CW-20M) coated membrane[1]

Detailed Experimental Protocols

The following are detailed, illustrative protocols for the extraction of N-Nitroso Tadalafil from a solid dosage form (e.g., tablets). These protocols are based on established methods for tadalafil and other nitrosamine (B1359907) impurities and should be optimized and validated for specific sample matrices and analytical requirements.

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a typical LLE procedure for the extraction of N-Nitroso Tadalafil from a powdered tablet matrix.

1. Sample Preparation:

• Weigh and finely powder a representative number of tadalafil tablets.
• Accurately weigh a portion of the powder equivalent to a single dose of tadalafil and transfer it to a 50 mL centrifuge tube.
• Add 10 mL of a suitable solvent (e.g., a mixture of methanol (B129727) and water, 1:1 v/v) to dissolve the tablet matrix and the analyte.
• Vortex the mixture for 5 minutes to ensure complete dissolution.

2. Extraction:

• Add 10 mL of an appropriate immiscible organic solvent (e.g., dichloromethane or a mixture of diethyl ether and dichloromethane).
• Vortex the tube vigorously for 2 minutes to facilitate the partitioning of N-Nitroso Tadalafil into the organic phase.
• Centrifuge the mixture at 4000 rpm for 10 minutes to achieve a clear separation of the aqueous and organic layers.

3. Analyte Recovery:

• Carefully transfer the organic layer (bottom layer for dichloromethane) to a clean tube using a Pasteur pipette.
• Repeat the extraction step with a fresh 10 mL portion of the organic solvent to maximize recovery.
• Combine the organic extracts.

4. Concentration and Reconstitution:

• Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at ambient temperature.
• Reconstitute the residue in a small, precise volume (e.g., 1 mL) of the mobile phase used for the subsequent analytical method (e.g., LC-MS/MS).
• Vortex briefly and transfer the solution to an autosampler vial for analysis.

Solid-Phase Extraction (SPE) Protocol

This protocol outlines a general SPE procedure for the cleanup and concentration of N-Nitroso Tadalafil from a tablet formulation.

1. Sample Preparation:

• Prepare a solution of the powdered tadalafil tablet as described in the LLE protocol (Step 1).
• Centrifuge the solution to pellet any insoluble excipients.

2. SPE Cartridge Conditioning:

• Select an appropriate SPE cartridge (e.g., a strong cation-exchange or a reversed-phase C18 cartridge).
• Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it.

3. Sample Loading:

• Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

4. Washing:

• Wash the cartridge with 5 mL of a weak solvent (e.g., deionized water or a low percentage of organic solvent in water) to remove polar interferences.
• Follow with a wash using 5 mL of a stronger non-eluting solvent (e.g., a higher percentage of organic solvent) to remove less polar interferences.

5. Elution:

• Elute the N-Nitroso Tadalafil from the cartridge with a small volume (e.g., 2 x 1 mL) of a strong elution solvent (e.g., methanol, acetonitrile, or a mixture with a modifier like ammonia (B1221849) or formic acid, depending on the sorbent chemistry).

6. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a precise volume of the analytical mobile phase for analysis.

Supercritical Fluid Extraction (SFE) Protocol

This protocol provides a conceptual framework for the SFE of N-Nitroso Tadalafil from a solid matrix. SFE is a green chemistry alternative that uses a supercritical fluid, typically carbon dioxide, as the extraction solvent.

1. Sample Preparation:

• Mix a known weight of the powdered tadalafil tablet with a dispersing agent (e.g., diatomaceous earth) to increase the surface area for extraction.
• Load the mixture into the SFE extraction vessel.

2. Extraction Parameters:

• Set the SFE instrument parameters:
• Pressure: 150-350 bar
• Temperature: 40-80 °C
• CO2 Flow Rate: 1-4 mL/min
• Modifier (optional): A small percentage of a co-solvent like methanol can be added to the supercritical CO2 to enhance the extraction of more polar analytes.

3. Extraction Process:

• Perform a static extraction for a set period (e.g., 10 minutes) to allow the supercritical fluid to penetrate the matrix.
• Follow with a dynamic extraction, where the supercritical fluid continuously flows through the vessel, carrying the extracted analytes.

4. Analyte Collection:

• The extracted N-Nitroso Tadalafil is collected by depressurizing the supercritical fluid, causing the CO2 to return to a gaseous state and the analyte to precipitate in a collection vial or be trapped on a solid-phase sorbent.

5. Reconstitution:

• If collected in a vial, the residue is dissolved in a known volume of a suitable solvent for analysis. If trapped on a sorbent, it is eluted with a strong solvent.

Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the general workflows for the described extraction techniques.

Caption: General workflow for Liquid-Liquid Extraction (LLE).

Caption: General workflow for Solid-Phase Extraction (SPE).

References

• 1. benchchem.com [benchchem.com]
• 2. lightpole.url.tw [lightpole.url.tw]

Navigating the Analytical Challenges of N-Nitroso Tadalafil Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-Nitroso Tadalafil (B1681874), a potential genotoxic impurity, is of paramount importance for ensuring the safety and quality of pharmaceutical products. This guide provides a comprehensive comparison of analytical methodologies for the quantification of N-Nitroso Tadalafil, complete with experimental data, detailed protocols, and workflow visualizations to aid in method selection and implementation.

The primary analytical technique for the determination of N-Nitroso Tadalafil is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), owing to its high sensitivity and selectivity, which are crucial for detecting trace-level impurities. However, a key analytical challenge with N-Nitroso Tadalafil is its in-source fragmentation within the mass spectrometer. The protonated molecule ([M+H]⁺) at an m/z of 419 is often unstable and readily loses its nitroso group, leading to the observation of a more stable fragment ion at m/z 389. Consequently, robust analytical methods are developed to monitor the transition of this fragment ion for accurate quantification.

Comparative Analysis of Quantification Methods

While LC-MS/MS stands out as the gold standard, the performance of the method can be influenced by specific instrumentation and experimental conditions. Below is a summary of typical performance characteristics for a validated UPLC-MS/MS method for nitrosamine (B1359907) impurities, which can be adapted for N-Nitroso Tadalafil.

Parameter	Typical Performance
Linearity (R²)	> 0.99
Range	0.05 - 20 ng/mL
Limit of Detection (LOD)	~0.01 ng/mL
Limit of Quantification (LOQ)	~0.03 ng/mL
Accuracy (Recovery)	85 - 115%
Precision (%RSD)	< 15%

Experimental Workflow and Protocols

A typical analytical workflow for the quantification of N-Nitroso Tadalafil in a drug product involves sample preparation, chromatographic separation, and mass spectrometric detection.

General workflow for N-Nitroso Tadalafil quantification.

Detailed Experimental Protocol: UPLC-MS/MS Method

This protocol provides a starting point for the development and validation of a method for the quantification of N-Nitroso Tadalafil in a tablet dosage form.

1. Sample Preparation

• Accurately weigh and crush a representative number of tadalafil tablets to obtain a fine powder.

• Transfer a portion of the powder equivalent to a single dose into a volumetric flask.

• Add a suitable diluent (e.g., methanol (B129727) or a mixture of methanol and water) to dissolve the powder.

• Vortex and sonicate the solution to ensure complete dissolution of the analyte.

• Centrifuge the solution to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. UPLC Conditions

• Column: A reversed-phase column, such as a C18, is typically used for separation.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Gradient: A gradient elution is employed to effectively separate N-Nitroso Tadalafil from the active pharmaceutical ingredient (API) and other impurities.

• Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40 °C, to ensure reproducible chromatography.

• Injection Volume: Typically 5 to 10 µL.

3. MS/MS Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 389 (corresponding to the [M+H-NO]⁺ fragment).

  • Product Ion (Q3): A specific fragment ion of m/z 389 is selected for quantification after collision-induced dissociation (CID). The exact product ion would be determined during method development.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows should be optimized to maximize the signal intensity of the analyte.

Signaling Pathway Visualization

The formation of N-nitrosamines, including N-Nitroso Tadalafil, generally occurs through the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.

General pathway for N-nitrosamine formation.

Conclusion

The quantification of N-Nitroso Tadalafil requires highly sensitive and specific analytical methods, with UPLC-MS/MS being the technique of choice. A thorough understanding of the analyte's behavior in the mass spectrometer, particularly its propensity for in-source fragmentation, is critical for developing a robust and reliable method. By following validated protocols and employing a systematic workflow, researchers and drug development professionals can ensure the accurate measurement of this potential impurity, thereby safeguarding patient health and meeting stringent regulatory requirements.

Safety & Regulatory Compliance

Proper Disposal of N-Nitroso Tadalafil: A Guide for Laboratory Professionals

For Immediate Implementation by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-Nitroso Tadalafil, a potent nitrosamine (B1359907) impurity of concern. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance. N-Nitroso compounds are classified as probable human carcinogens and must be handled as hazardous waste.

Regulatory and Safety Overview

N-Nitroso Tadalafil is classified as acutely toxic and a suspected reproductive hazard.[1] As a nitrosamine, it is subject to stringent disposal regulations. The U.S. Environmental Protection Agency (EPA) regulates the disposal of such hazardous pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[2] Due to its toxic characteristics, N-Nitroso Tadalafil waste, if not specifically listed, would be considered an unlisted hazardous waste.

Quantitative Data for Disposal

Parameter	Value	Regulation/Guideline
RCRA Waste Code (Toxicity)	D004-D043 (as applicable)	40 CFR §261.24[3]
Reportable Quantity (RQ)	100 lbs (45.4 kg)	40 CFR Part 302[2][4]
Primary Disposal Method	High-Temperature Incineration	General Nitrosamine Waste Guidelines
In-Lab Decontamination	Chemical Degradation	Recommended for small spills and container rinsing

Step-by-Step Disposal Procedures

The primary and required method for the disposal of bulk quantities of N-Nitroso Tadalafil is through a licensed hazardous waste management company via high-temperature incineration.[5] For laboratory-scale waste, including contaminated materials and dilute solutions, a multi-step process involving segregation, labeling, and potential in-lab decontamination is necessary.

Waste Segregation and Collection

• Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. Black containers are often designated for RCRA hazardous pharmaceutical waste.

• Labeling: The container must be labeled with "Hazardous Waste," the name "N-Nitroso Tadalafil," and the appropriate hazard warnings (e.g., "Toxic," "Carcinogen").

• Compatibility: Do not mix N-Nitroso Tadalafil waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Personal Protective Equipment (PPE)

When handling N-Nitroso Tadalafil waste, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat. For larger quantities or potential for splashing, a chemically resistant apron is recommended.

Disposal of Bulk Quantities

All non-essential and expired N-Nitroso Tadalafil, whether in pure form or in concentrated solutions, must be disposed of through your institution's EHS-approved hazardous waste vendor. Do not attempt to treat or dispose of bulk quantities in the laboratory.

Disposal of Contaminated Labware and Debris

• Solid Waste: Contaminated items such as gloves, bench paper, and empty vials should be placed in the designated N-Nitroso Tadalafil solid waste container.

• Liquid Waste: Aqueous solutions containing N-Nitroso Tadalafil should be collected in a designated liquid hazardous waste container.

• Sharps: Contaminated sharps (needles, scalpels, etc.) must be placed in a puncture-resistant sharps container that is also labeled as hazardous waste.

Experimental Protocol: In-Lab Chemical Degradation of Residual N-Nitroso Tadalafil

For the decontamination of small spills or the rinsing of empty containers, a chemical degradation method can be employed to reduce the hazardous nature of the residual material prior to final disposal. The following protocol is based on the reductive destruction of nitrosamines using a nickel-aluminum alloy in a basic solution.

Disclaimer: This procedure should only be performed by trained personnel in a well-ventilated fume hood.

Materials

• Nickel-Aluminum alloy (Raney nickel)

• Sodium Hydroxide (NaOH) solution (1 M)

• Water (deionized)

• Appropriate solvent for N-Nitroso Tadalafil (if in solid form)

• Stir plate and stir bar

• Beaker or flask of appropriate size

• pH paper or meter

Procedure

• Preparation: In a chemical fume hood, prepare a 1 M solution of NaOH.

• Dissolution (if necessary): If treating a solid residue, dissolve the N-Nitroso Tadalafil in a minimal amount of a suitable solvent.

• Reaction Setup: Place the aqueous solution containing the residual N-Nitroso Tadalafil in a beaker or flask with a stir bar.

• Addition of Alloy: While stirring, slowly and carefully add a small amount of Nickel-Aluminum alloy to the solution. The reaction is exothermic and may produce hydrogen gas.

• Basification: Gradually add the 1 M NaOH solution to the reaction mixture to increase the basicity.

• Reaction Time: Allow the reaction to proceed with continuous stirring for a minimum of 24 hours to ensure complete degradation.

• Neutralization: After the reaction is complete, cautiously neutralize the solution with a suitable acid (e.g., hydrochloric acid) to a pH of approximately 7.

• Disposal: The resulting solution, which now contains the less toxic amine and inorganic salts, can be collected as hazardous waste for final disposal through your EHS office.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of N-Nitroso Tadalafil waste.

Chemical Degradation Pathway

Caption: Simplified pathway for the reductive degradation of N-Nitroso Tadalafil.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. cleanchemlab.com [cleanchemlab.com]

Navigating the Handling of N-Nitroso Tadalafil: A Guide to Safety and Disposal

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical plans for the handling and disposal of N-Nitroso Tadalafil, a potent pharmaceutical-related compound. Given the classification of many N-nitroso compounds as probable human carcinogens, stringent adherence to the following procedures is critical to ensure the safety of all laboratory personnel and to maintain a safe working environment.

Personal Protective Equipment (PPE): Your First Line of Defense

Proper selection and use of Personal Protective Equipment are paramount when working with N-Nitroso Tadalafil. The following table summarizes the required PPE for various laboratory operations.

Operation	Required Personal Protective Equipment
Handling of pure compound (weighing, transfers)	- Primary Gloves: Butyl rubber gloves are recommended for direct handling due to their high resistance to a wide variety of chemicals, including nitro compounds.[1] - Secondary Gloves: A pair of nitrile rubber gloves should be worn underneath the primary gloves (double-gloving).[2] In case of a breach in the outer glove, the inner glove provides temporary protection. - Gown: A disposable, back-closing gown made of a low-permeability fabric (e.g., Tyvek™).[2] - Eye Protection: Tightly fitting safety goggles with side shields, conforming to EN 166 (EU) or NIOSH (US) standards. - Respiratory Protection: An individually fit-tested NIOSH-approved N-95 respirator is the minimum requirement.[2] For procedures with a higher risk of aerosolization, a powered air-purifying respirator (PAPR) should be considered.
Working with dilute solutions	- Gloves: Double nitrile rubber gloves (minimum 0.11mm thickness).[2] Gloves must be inspected for any signs of degradation before use and changed immediately if contamination is suspected.[3][4] - Gown: A standard laboratory coat. - Eye Protection: Safety glasses with side shields.
Decontamination and waste disposal	- Gloves: Heavy-duty butyl or neoprene gloves. - Gown: A chemical-resistant apron over a laboratory coat. - Eye Protection: Chemical splash goggles and a face shield. - Respiratory Protection: A respirator with an organic vapor cartridge is recommended, especially when working with volatile decontamination reagents.

Operational Plan: A Step-by-Step Guide for Safe Handling

All work with N-Nitroso Tadalafil must be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: The container must be clearly labeled as "N-Nitroso Tadalafil - Potent Compound - Handle with Caution."

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The storage container should be kept in secondary containment.

Preparation of Solutions

• Pre-use Inspection: Before handling, inspect the fume hood to ensure it is functioning correctly.

• Donning PPE: Put on all required PPE as specified in the table above for handling the pure compound.

• Weighing: Weigh the compound in a disposable weigh boat within the fume hood.

• Dissolving: Add the solvent to the vessel containing the weighed compound. Use a magnetic stirrer to facilitate dissolution. Avoid heating, as this may increase the volatility of the compound.

• Labeling: Clearly label the solution with the compound name, concentration, solvent, and date of preparation.

Experimental Use

• Containment: All experimental procedures involving N-Nitroso Tadalafil must be performed within the fume hood.

• Spill Prevention: Use a tray or other form of secondary containment to catch any potential spills.

• Post-use Decontamination: At the end of each work session, decontaminate all surfaces and equipment that may have come into contact with the compound.

Disposal Plan: Ensuring Safe Deactivation and Removal

N-Nitroso Tadalafil and all contaminated materials must be treated as hazardous waste. Do not dispose of this compound down the drain or in the regular trash.

Waste Segregation and Collection

• Solid Waste: All disposable items contaminated with N-Nitroso Tadalafil (e.g., gloves, weigh boats, paper towels) must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and rinsates from decontamination should be collected in a separate, labeled hazardous waste container.

Chemical Degradation of N-Nitroso Tadalafil Waste

Before collection by a licensed hazardous material disposal company, chemical degradation of N-Nitroso Tadalafil is strongly recommended to reduce its hazardous properties. A simple and effective one-step procedure involves reduction with aluminum-nickel alloy powder in an alkaline solution.[5]

Experimental Protocol for Chemical Degradation:

• Preparation: In a suitable container within a fume hood, dilute the N-Nitroso Tadalafil waste with a compatible solvent if necessary.

• Addition of Reagents: For every 1 part of N-Nitroso Tadalafil, add approximately 10 parts of aluminum-nickel alloy powder and 100 parts of a 2M aqueous sodium hydroxide (B78521) solution.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within a few hours. The disappearance of the N-nitroso compound can be monitored by an appropriate analytical technique (e.g., HPLC-UV).

• Waste Neutralization: Once the reaction is complete, neutralize the alkaline solution with a suitable acid (e.g., hydrochloric acid) before collecting it for final disposal.

Decontamination Protocol

For routine decontamination of surfaces and equipment, a 1:1 solution of hydrobromic acid and acetic acid can be used.[6] However, due to the corrosive nature of this solution, proper safety precautions must be taken. A safer alternative for routine cleaning is the use of UV light, as nitrosamines are known to degrade under UV irradiation.[6]

UV Decontamination Procedure:

• Physical Cleaning: First, wipe down the contaminated surfaces with a disposable paper towel soaked in a suitable solvent (e.g., 70% ethanol) to remove any visible residue. Collect the used paper towels as solid hazardous waste.

• UV Exposure: Place a calibrated UV lamp (emitting at 254 nm) at a safe distance from the surfaces to be decontaminated.

• Irradiation Time: The required irradiation time will depend on the intensity of the UV lamp and the level of contamination. A minimum exposure of several hours is recommended.

• Safety Precautions: Ensure that no personnel are exposed to the UV radiation. Use appropriate shielding and signage.

Logical Workflow for Handling N-Nitroso Tadalafil

References

• 1. epa.gov [epa.gov]
• 2. uwo.ca [uwo.ca]
• 3. gloves.com [gloves.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]